3-Ethyl-2,4,5-trimethylheptane

• CAS: 62198-65-6

Core Science & Biosynthesis

An In-Depth Technical Guide on 3-Ethyl-2,4,5-trimethylheptane

This document provides a summary of the known chemical properties of 3-Ethyl-2,4,5-trimethylheptane. The information is based on publicly available data from chemical databases. It is important to note that comprehensive experimental data for this specific compound is limited in the scientific literature.

Chemical and Physical Properties

3-Ethyl-2,4,5-trimethylheptane is a saturated hydrocarbon belonging to the alkane family. Its structure consists of a seven-carbon heptane (B126788) backbone with three methyl groups at positions 2, 4, and 5, and an ethyl group at position 3.

The following table summarizes the key computed and known properties of this compound.

Property	Value	Source
Molecular Formula	C₁₂H₂₆	PubChem[1], NIST[2]
Molecular Weight	170.33 g/mol	PubChem[1], NIST[2]
IUPAC Name	3-ethyl-2,4,5-trimethylheptane	PubChem[1]
CAS Number	62198-65-6	PubChem[1], NIST[2]
Canonical SMILES	CCC(C)C(C)C(CC)C(C)C	PubChem[1]
InChI	InChI=1S/C12H26/c1-7-10(5)11(6)12(8-2)9(3)4/h9-12H,7-8H2,1-6H3	PubChem[1]
InChIKey	JFKSTTDMBQAPCT-UHFFFAOYSA-N	PubChem[1]
XLogP3 (Computed)	5.6	PubChem[1]
Hydrogen Bond Donor Count	0	PubChem[1]
Hydrogen Bond Acceptor Count	0	PubChem[1]
Rotatable Bond Count	6	PubChem[1]

Experimental Data and Protocols

Biological Activity and Signaling Pathways

As a simple, non-functionalized alkane, 3-Ethyl-2,4,5-trimethylheptane is not expected to have significant biological activity or be involved in specific signaling pathways. Such hydrocarbons are generally characterized by their low reactivity and are primarily used as solvents or fuels. No studies implicating this compound in any biological processes were found.

Logical Relationships and Visualization

Due to the absence of information regarding its involvement in biological pathways or complex experimental workflows, the creation of meaningful diagrams using Graphviz is not applicable for this compound. The primary logical relationship is its classification as a branched alkane, as depicted by its structural formula.

To visualize the basic structure, a simple graph can be represent its connectivity.

Caption: 2D graph representation of the carbon skeleton of 3-Ethyl-2,4,5-trimethylheptane.

References

• 1. 3-Ethyl-2,4,5-trimethylheptane | C12H26 | CID 53428981 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. heptane, 3-ethyl-2,4,5-trimethyl- [webbook.nist.gov]

Physicochemical Characterization of 3-Ethyl-2,4,5-trimethylheptane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the available physicochemical data for the branched alkane, 3-Ethyl-2,4,5-trimethylheptane. Due to a lack of extensive experimental studies on this specific isomer, this document presents a combination of computed data from established chemical databases and detailed, generalized experimental protocols for determining key physicochemical properties. Understanding these properties is crucial for applications in materials science, and as a reference in drug design and development where lipophilicity and molecular size are key parameters.

Core Physicochemical Data

The following tables summarize the known and computed physicochemical properties of 3-Ethyl-2,4,5-trimethylheptane.

Identifier	Value	Source
IUPAC Name	3-Ethyl-2,4,5-trimethylheptane	PubChem[1]
Molecular Formula	C₁₂H₂₆	NIST Chemistry WebBook, PubChem[1][2]
CAS Number	62198-65-6	NIST Chemistry WebBook, PubChem[1][2]

Property	Value	Source
Molecular Weight	170.33 g/mol	PubChem[1]
Monoisotopic Mass	170.203450829 Da	PubChem[1]
XLogP3-AA (LogP)	5.6	PubChem[1]
Topological Polar Surface Area	0 Ų	PubChem[1]
Hydrogen Bond Donor Count	0	PubChem[1]
Hydrogen Bond Acceptor Count	0	PubChem[1]
Rotatable Bond Count	5	PubChem[1]

Note: The majority of the available data is computationally derived. Experimental validation is highly recommended.

Experimental Protocols

Given the absence of specific experimental data for 3-Ethyl-2,4,5-trimethylheptane, this section outlines standardized methodologies for the determination of its key physicochemical properties. These protocols are generally applicable to liquid hydrocarbons.

Determination of Boiling Point (Microscale Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding atmospheric pressure. For small sample quantities, the capillary method is suitable.[3]

Apparatus:

• Thiele tube

• Thermometer (calibrated)

• Capillary tubes (sealed at one end)

• Small test tube

• Heating source (e.g., Bunsen burner or oil bath)

• Sample of 3-Ethyl-2,4,5-trimethylheptane

Procedure:

• A small amount of the liquid sample is placed into a small test tube.

• A capillary tube, sealed at one end, is inverted and placed into the liquid sample in the test tube.

• The test tube is attached to a thermometer and placed in a Thiele tube containing a high-boiling point oil (e.g., mineral oil).

• The Thiele tube is gently heated, and the temperature is monitored.

• As the temperature approaches the boiling point, a stream of bubbles will emerge from the open end of the capillary tube.

• Heating is continued until a steady stream of bubbles is observed.

• The heat source is then removed, and the apparatus is allowed to cool.

• The boiling point is recorded as the temperature at which the liquid just begins to enter the capillary tube.

Determination of Density (Pycnometer Method)

Density is the mass per unit volume of a substance. The pycnometer method is a precise technique for determining the density of liquids.[4]

Apparatus:

• Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube through it)

• Analytical balance

• Thermometer

• Water bath

• Sample of 3-Ethyl-2,4,5-trimethylheptane

• Distilled water (for calibration)

• Acetone (for cleaning and drying)

Procedure:

• The pycnometer is thoroughly cleaned with a suitable solvent (e.g., acetone) and dried.

• The mass of the empty, dry pycnometer is accurately measured using an analytical balance.

• The pycnometer is filled with distilled water and placed in a constant temperature water bath until it reaches thermal equilibrium.

• The water level is adjusted to the mark on the capillary, and any excess is carefully removed.

• The mass of the pycnometer filled with water is measured.

• The pycnometer is emptied, cleaned, and dried again.

• The pycnometer is then filled with the sample of 3-Ethyl-2,4,5-trimethylheptane, and the same procedure of thermal equilibration and mass measurement is followed.

• The density of the sample is calculated using the following formula: Density of sample = (Mass of sample / Mass of water) * Density of water at the experimental temperature

Determination of Solubility

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution. For a nonpolar compound like 3-Ethyl-2,4,5-trimethylheptane, its solubility in water is expected to be very low, while it should be miscible with other nonpolar organic solvents.

Qualitative Solubility Test:

• Place approximately 2 mL of the solvent (e.g., water, ethanol, hexane) into a test tube.

• Add a few drops of 3-Ethyl-2,4,5-trimethylheptane to the test tube.

• Shake the test tube gently and observe if the sample dissolves to form a single phase or if two distinct layers remain. Immiscibility indicates insolubility.

Quantitative Solubility (for sparingly soluble compounds in water): For determining the low solubility of alkanes in water, the Karl Fischer titration method can be employed to measure the water content in the alkane after equilibration.[5]

Visualization of Physicochemical Characterization Workflow

The following diagram illustrates a logical workflow for the comprehensive physicochemical characterization of a compound like 3-Ethyl-2,4,5-trimethylheptane.

Caption: Workflow for physicochemical characterization.

Effects of Branching on Physicochemical Properties

For alkanes, the degree of branching has a predictable effect on certain physical properties.

• Boiling Point: Increased branching generally leads to a lower boiling point compared to a straight-chain alkane with the same number of carbon atoms. This is because the more compact, spherical shape of branched alkanes reduces the surface area available for intermolecular van der Waals forces.[6]

• Melting Point: The effect of branching on melting point is less straightforward. Highly symmetrical branched molecules can pack more efficiently into a crystal lattice, leading to a higher melting point compared to their less symmetrical or linear isomers.[6]

• Density: Generally, for a given number of carbon atoms, more compact branched isomers tend to have a slightly higher density than their linear counterparts, although this is not a universal rule.

Conclusion

This technical guide provides the currently available, albeit limited, physicochemical data for 3-Ethyl-2,4,5-trimethylheptane. The included generalized experimental protocols offer a robust framework for researchers to determine the key physical properties of this and similar branched alkanes. The generation of experimental data is essential for a more complete understanding of this compound's behavior and for its effective application in scientific and industrial contexts.

References

• 1. 3-Ethyl-2,4,5-trimethylheptane | C12H26 | CID 53428981 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. heptane, 3-ethyl-2,4,5-trimethyl- [webbook.nist.gov]
• 3. Video: Boiling Points - Concept [jove.com]
• 4. scribd.com [scribd.com]
• 5. researchgate.net [researchgate.net]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]

An In-depth Technical Guide to the Stereoisomers of 3-Ethyl-2,4,5-trimethylheptane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the stereoisomerism of 3-ethyl-2,4,5-trimethylheptane. Due to the presence of four chiral centers, this saturated hydrocarbon can exist as a total of sixteen possible stereoisomers. This document outlines the theoretical basis for this stereoisomerism, including the identification of chiral centers and the relationships between the resulting enantiomers and diastereomers. In the absence of specific experimental data for 3-ethyl-2,4,5-trimethylheptane in published literature, this guide presents representative experimental protocols for the synthesis and separation of chiral alkanes, which can be adapted for this molecule. Furthermore, this guide discusses the potential for diverse biological activities among these stereoisomers, a critical consideration in drug development, drawing parallels from structurally related compounds.

Introduction to the Stereochemistry of 3-Ethyl-2,4,5-trimethylheptane

3-Ethyl-2,4,5-trimethylheptane is a branched-chain alkane with the chemical formula C₁₂H₂₆. Its structure is characterized by a seven-carbon heptane (B126788) backbone with an ethyl group at the third carbon and methyl groups at the second, fourth, and fifth carbons. The complexity of this molecule arises from the presence of multiple stereocenters, which imparts chirality and results in the potential for a variety of stereoisomers, each with unique three-dimensional arrangements and, potentially, distinct biological properties.

Identification of Chiral Centers

A chiral center, or stereocenter, is a carbon atom that is bonded to four different substituent groups. In the structure of 3-ethyl-2,4,5-trimethylheptane, four such chiral centers can be identified at carbons 2, 3, 4, and 5 of the heptane chain.

The presence of four chiral centers means that the maximum number of possible stereoisomers can be calculated using the 2ⁿ rule, where 'n' is the number of chiral centers. For 3-ethyl-2,4,5-trimethylheptane, this results in 2⁴ = 16 possible stereoisomers. These stereoisomers exist as pairs of enantiomers and sets of diastereomers.

Theoretical Stereoisomeric Relationships

The sixteen stereoisomers of 3-ethyl-2,4,5-trimethylheptane can be categorized into eight pairs of enantiomers. Diastereomeric relationships exist between any stereoisomers that are not enantiomers of each other. The Cahn-Ingold-Prelog (CIP) priority rules are used to assign the absolute configuration (R or S) to each chiral center.

The logical relationship between the stereoisomers is depicted in the following diagram:

Figure 1: Relationships between the eight enantiomeric pairs of 3-ethyl-2,4,5-trimethylheptane.

Quantitative Data Summary

As of the date of this publication, a comprehensive search of scientific literature has revealed no specific experimental data for the individual stereoisomers of 3-ethyl-2,4,5-trimethylheptane. Therefore, quantitative data such as specific rotation, melting points, boiling points, and spectroscopic data for each of the 16 stereoisomers are not available. The following table is provided as a template for the type of data that would be collected upon successful synthesis and separation of these isomers.

Stereoisomer Configuration	Specific Rotation ([α]D)	Melting Point (°C)	Boiling Point (°C)	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)
(2R,3R,4R,5R)	Data not available	Data not available	Data not available	Data not available	Data not available
(2S,3S,4S,5S)	Data not available	Data not available	Data not available	Data not available	Data not available
(2R,3R,4R,5S)	Data not available	Data not available	Data not available	Data not available	Data not available
... (and so on for all 16 isomers)

Representative Experimental Protocols

The synthesis and separation of chiral alkanes present significant challenges due to their general inertness. The following protocols are representative of methods used for structurally similar chiral alkanes and could be adapted for 3-ethyl-2,4,5-trimethylheptane.

General Workflow for Synthesis and Separation

Figure 2: General workflow for the synthesis and separation of chiral alkane stereoisomers.

Representative Protocol for Asymmetric Synthesis

A potential route to synthesize stereoisomers of 3-ethyl-2,4,5-trimethylheptane would involve the asymmetric hydrogenation of a suitable prochiral alkene precursor.

Objective: To synthesize an enantioenriched mixture of 3-ethyl-2,4,5-trimethylheptane stereoisomers.

Materials:

• Prochiral alkene precursor (e.g., 3-ethyl-2,4,5-trimethylhept-2-ene)

• Chiral catalyst (e.g., Rhodium-based catalyst with a chiral phosphine (B1218219) ligand like (R,R)-Et-DuPhos)

• Anhydrous, degassed solvent (e.g., methanol (B129727) or dichloromethane)

• High-pressure hydrogenation reactor

• Hydrogen gas (high purity)

Procedure:

• In a glovebox, the chiral rhodium catalyst (e.g., 0.1-1 mol%) is dissolved in the anhydrous, degassed solvent in the reaction vessel.

• The prochiral alkene precursor is added to the solution.

• The reaction vessel is sealed and connected to the hydrogenation apparatus.

• The vessel is purged with hydrogen gas multiple times.

• The reaction is stirred under a specific hydrogen pressure (e.g., 1-50 atm) at a controlled temperature (e.g., 25-50 °C) for a set duration (e.g., 12-48 hours).

• Reaction progress is monitored by taking aliquots and analyzing them by gas chromatography (GC).

• Upon completion, the pressure is released, and the solvent is removed under reduced pressure.

• The crude product, a mixture of diastereomers, is then purified.

Representative Protocol for Separation of Diastereomers

Diastereomers have different physical properties and can often be separated by chromatography.

Objective: To separate the diastereomers of 3-ethyl-2,4,5-trimethylheptane.

Method: Chiral Gas Chromatography (GC)

Instrumentation:

• Gas chromatograph equipped with a flame ionization detector (FID).

• Chiral capillary column (e.g., a cyclodextrin-based stationary phase).

Procedure:

• The diastereomeric mixture obtained from the synthesis is dissolved in a volatile solvent (e.g., hexane).

• The GC oven temperature program is optimized to achieve baseline separation of the diastereomeric peaks. This typically involves a slow temperature ramp.

• The injector and detector temperatures are set appropriately for the analyte.

• A small volume of the sample is injected into the GC.

• The retention times of the separated diastereomers are recorded.

• For preparative separation, a larger-scale preparative GC system would be required.

Biological Significance and Drug Development Implications

While no specific biological activity has been reported for 3-ethyl-2,4,5-trimethylheptane, it is a well-established principle in pharmacology that different stereoisomers of a chiral drug can have vastly different pharmacological and toxicological profiles. One enantiomer may be therapeutically active, while the other may be inactive or even toxic.

Given that 3-ethyl-2,4,5-trimethylheptane is a volatile organic compound, its potential biological effects could be relevant in fields such as toxicology, environmental science, and as a biomarker. In the context of drug development, if a molecule with this core structure were ever considered as a lead compound, a thorough investigation of the biological activities of all 16 stereoisomers would be imperative.

The potential for stereoisomer-specific biological activity is a critical consideration in drug design and development. The synthesis and testing of individual stereoisomers are essential to identify the eutomer (the therapeutically active isomer) and the distomer (the less active or inactive isomer) and to assess any potential for adverse effects.

Predicted Boiling Point of 3-Ethyl-2,4,5-trimethylheptane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the predicted boiling point of 3-Ethyl-2,4,5-trimethylheptane, a branched alkane with the molecular formula C12H26. In the absence of a readily available experimental value, this document outlines a predictive methodology based on established principles of physical chemistry and computational tools. Furthermore, it presents a comparative analysis with isomeric alkanes and details a standard experimental protocol for boiling point determination.

Predictive Analysis of Boiling Point

The boiling point of a compound is a critical physicochemical parameter, offering insights into its volatility and the strength of intermolecular forces. For nonpolar alkanes such as 3-Ethyl-2,4,5-trimethylheptane, the primary intermolecular attractions are London dispersion forces. The magnitude of these forces, and consequently the boiling point, is influenced by molecular size (molecular weight) and shape (surface area).

Generally, for a series of isomers, a more linear or less branched structure allows for a greater surface area of contact between molecules, leading to stronger London dispersion forces and a higher boiling point. Conversely, increased branching leads to a more compact, spherical shape with a smaller surface area, resulting in weaker intermolecular forces and a lower boiling point.

Given the highly branched structure of 3-Ethyl-2,4,5-trimethylheptane, its boiling point is expected to be significantly lower than that of its straight-chain isomer, n-dodecane.

To obtain a quantitative prediction, a computational approach utilizing a Quantitative Structure-Property Relationship (QSPR) model was employed. These models correlate molecular structure with physical properties. Using an online boiling point predictor that utilizes a regression-based model, the predicted boiling point for 3-Ethyl-2,4,5-trimethylheptane, represented by the SMILES string CCC(C)C(C)C(CC)C(C)C, is approximately 183.7°C .

Comparative Boiling Points of C12H26 Isomers

To contextualize the predicted boiling point, the following table summarizes the experimental boiling points of several C12H26 isomers. This data clearly illustrates the trend of decreasing boiling point with increasing branching.

Compound Name	Molecular Structure	Boiling Point (°C)
n-Dodecane	Straight-chain	214 to 218[1]
2,2,4,6,6-Pentamethylheptane	Highly Branched	177.00 to 178.00[2]
2,2,3,3,4,4-Hexamethylpentane	Highly Branched	194
3-Ethyl-2,4,5-trimethylheptane	Highly Branched (Predicted)	~183.7

Experimental Determination of Boiling Point

Should an experimental determination of the boiling point of 3-Ethyl-2,4,5-trimethylheptane be required, the following micro-boiling point (Thiele tube) method is a standard and reliable protocol.

Objective: To determine the boiling point of a liquid organic compound.

Materials:

• Thiele tube

• High-boiling point mineral oil

• Thermometer (calibrated)

• Capillary tube (sealed at one end)

• Small test tube

• Sample of 3-Ethyl-2,4,5-trimethylheptane

• Bunsen burner or heating mantle

• Clamp and stand

Procedure:

• Sample Preparation: Add a small amount (a few drops) of 3-Ethyl-2,4,5-trimethylheptane into the small test tube.

• Capillary Inversion: Place the capillary tube, with its sealed end up, into the small test tube containing the sample.

• Apparatus Assembly: Attach the small test tube to the thermometer using a rubber band or a small piece of tubing, ensuring the sample is level with the thermometer bulb.

• Thiele Tube Setup: Suspend the thermometer and test tube assembly in the Thiele tube, which is filled with mineral oil, ensuring the side arm is not blocked. The thermometer bulb and sample should be below the level of the upper arm of the Thiele tube.

• Heating: Gently heat the side arm of the Thiele tube with a small flame from a Bunsen burner or a heating mantle. The design of the Thiele tube facilitates the circulation of the oil, ensuring uniform heating.

• Observation: As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.

• Boiling Point Identification: Continue gentle heating until a rapid and continuous stream of bubbles is observed. At this point, remove the heat source.

• Temperature Reading: The stream of bubbles will slow down and eventually stop as the liquid cools. The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

• Repeat: For accuracy, allow the apparatus to cool slightly and then reheat to obtain a second reading.

Visualizations

The following diagrams illustrate the logical relationships in boiling point prediction and the experimental workflow.

Caption: Logical workflow for predicting the boiling point of a branched alkane.

Caption: Step-by-step workflow for the experimental determination of a boiling point.

References

• 1. Dodecane - Wikipedia [en.wikipedia.org]
• 2. 2,2,4,6,6-pentamethyl heptane, 13475-82-6 [thegoodscentscompany.com]

An In-depth Technical Guide to the Molecular Structure of 3-Ethyl-2,4,5-trimethylheptane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the molecular structure, properties, and analytical characteristics of the branched alkane 3-Ethyl-2,4,5-trimethylheptane. Due to a lack of extensive experimental data in publicly available literature for this specific isomer, this document combines established chemical principles with data from related compounds to present a detailed profile. This guide is intended to serve as a foundational resource for researchers in organic synthesis, analytical chemistry, and drug development who may encounter or work with complex branched alkanes.

Chemical Identity and Basic Properties

3-Ethyl-2,4,5-trimethylheptane is a saturated hydrocarbon belonging to the alkane family. Its structure consists of a seven-carbon heptane (B126788) backbone with one ethyl and three methyl substituents.

Property	Value	Source
IUPAC Name	3-Ethyl-2,4,5-trimethylheptane	-
Molecular Formula	C₁₂H₂₆	[1]
Molecular Weight	170.33 g/mol	[1]
CAS Number	62198-65-6	-

Molecular Structure

The structural formula of 3-Ethyl-2,4,5-trimethylheptane is characterized by a high degree of branching. The heptane chain is substituted at positions 2, 4, and 5 with methyl groups and at position 3 with an ethyl group.

Figure 1. 2D Structural Representation of 3-Ethyl-2,4,5-trimethylheptane.

Predicted Physicochemical Properties

While experimental data for 3-Ethyl-2,4,5-trimethylheptane is scarce, its physical properties can be estimated based on the trends observed for other C₁₂H₂₆ isomers and similar branched alkanes.

Property	Predicted Value/Characteristic	Rationale
Boiling Point	~190-210 °C	Highly branched alkanes have lower boiling points than their straight-chain isomers due to reduced surface area and weaker van der Waals forces. The boiling point of n-dodecane is 216 °C. Isomers like 3,4,5-trimethylheptane (B1607198) have boiling points around 162.5 °C.[2]
Melting Point	Low, likely below -50 °C	Increased branching generally lowers the melting point of alkanes as it disrupts crystal lattice packing. The melting point of 3,4,5-trimethylheptane is -53.99 °C.[2]
Density	~0.75 - 0.77 g/cm³	Branched alkanes are typically less dense than their linear counterparts. The density of 3,4,5-trimethylheptane is approximately 0.752 g/cm³.[2]
Solubility	Insoluble in water; Soluble in nonpolar organic solvents.	Alkanes are nonpolar and therefore do not dissolve in polar solvents like water.[3][4][5][6] They are soluble in other nonpolar solvents due to "like dissolves like" principles.[3][4][5][6]

Expected Spectroscopic Data

The following sections describe the expected spectroscopic signatures for 3-Ethyl-2,4,5-trimethylheptane based on its structure and general principles of spectroscopy for branched alkanes.

¹H NMR Spectroscopy (Predicted)

The proton NMR spectrum is expected to be complex due to the numerous, chemically similar, and overlapping signals from the many methyl and methylene (B1212753) groups.

Protons	Multiplicity	Approximate Chemical Shift (ppm)
CH₃ (primary)	Doublets and Triplets	0.8 - 1.0
CH₂ (secondary)	Multiplets	1.1 - 1.4
CH (tertiary)	Multiplets	1.4 - 1.8

¹³C NMR Spectroscopy (Predicted)

The carbon NMR spectrum will show distinct signals for each unique carbon environment.

Carbon	Approximate Chemical Shift (ppm)
Primary (CH₃)	10 - 20
Secondary (CH₂)	20 - 40
Tertiary (CH)	30 - 50

Mass Spectrometry (Predicted)

Electron ionization mass spectrometry of highly branched alkanes typically results in extensive fragmentation. The molecular ion peak (M⁺) at m/z 170 is expected to be of very low abundance or absent.[7][8] Fragmentation will be favored at the branching points to form more stable secondary and tertiary carbocations.[7][8][9][10]

Expected Fragmentation Pathways:

Figure 2. Predicted major fragmentation pathways for 3-Ethyl-2,4,5-trimethylheptane.

Infrared (IR) Spectroscopy (Predicted)

The IR spectrum of an alkane is characterized by C-H stretching and bending vibrations.

Wavenumber (cm⁻¹)	Vibration
2850-3000	C-H stretch
1450-1470	CH₂ and CH₃ bending
1370-1380	CH₃ bending (umbrella mode)

Experimental Protocols

Synthesis of Branched Alkanes

Highly branched alkanes can be synthesized through various established methods in organic chemistry.

5.1.1. Grignard Reagent Based Synthesis

A common approach involves the reaction of a Grignard reagent with a ketone to form a tertiary alcohol, which is then reduced to the alkane.[11]

Figure 3. General workflow for the synthesis of a branched alkane via a Grignard reaction.

Experimental Steps (General Protocol):

• Grignard Reagent Formation: Prepare the appropriate Grignard reagent (e.g., sec-butylmagnesium bromide) by reacting the corresponding alkyl halide with magnesium turnings in anhydrous ether.

• Reaction with Ketone: Add a suitable ketone (e.g., 4-methyl-3-heptanone) dropwise to the Grignard reagent solution at 0 °C.

• Workup: Quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride and extract the product with ether.

• Purification: Purify the resulting tertiary alcohol by column chromatography.

• Reduction: Reduce the tertiary alcohol to the alkane. This can be achieved by dehydration to an alkene followed by catalytic hydrogenation (e.g., H₂ over Pd/C).

5.1.2. Corey-House Synthesis

The Corey-House synthesis provides an alternative route, involving the reaction of a lithium dialkylcuprate (Gilman reagent) with an alkyl halide.[12][13][14][15][16] This method is particularly useful for forming new carbon-carbon bonds.[12][14]

Experimental Steps (General Protocol):

• Alkyllithium Formation: Prepare an alkyllithium reagent by reacting an alkyl halide with lithium metal in dry ether.[14]

• Gilman Reagent Formation: React the alkyllithium with copper(I) iodide to form the lithium dialkylcuprate.[14]

• Coupling Reaction: React the Gilman reagent with a second alkyl halide to form the desired alkane.[12]

• Workup and Purification: Quench the reaction and purify the product alkane by distillation or chromatography.

Analytical Methods

5.2.1. Gas Chromatography (GC)

Gas chromatography is the primary technique for separating and analyzing volatile compounds like branched alkanes.

• Column: A nonpolar capillary column (e.g., DB-5 or equivalent) is suitable for separating alkanes based on their boiling points.[17]

• Temperature Program: A temperature gradient is typically employed, starting at a low temperature and ramping up to elute the higher-boiling components.

• Detector: A Flame Ionization Detector (FID) is commonly used for hydrocarbon analysis.

5.2.2. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS combines the separation power of GC with the identification capabilities of mass spectrometry, making it the definitive method for identifying unknown branched alkanes in a mixture. The mass spectrometer provides fragmentation patterns that serve as a fingerprint for the molecule.[8]

Applications in Drug Development and Research

While specific applications for 3-Ethyl-2,4,5-trimethylheptane are not documented, branched alkanes, in general, are relevant in several areas of pharmaceutical and chemical research:

• Solvents and Excipients: Due to their nonpolar and inert nature, branched alkanes can be used as solvents in organic reactions or as excipients in drug formulations.

• Reference Standards: Complex branched alkanes serve as important reference standards in the petrochemical and environmental analysis fields for the detailed hydrocarbon analysis of complex mixtures.

• Molecular Scaffolding: The synthesis of complex, sterically hindered molecules often relies on building blocks that contain branched alkyl chains. These can influence the pharmacokinetic and pharmacodynamic properties of a drug molecule by affecting its lipophilicity and metabolic stability.

Conclusion

3-Ethyl-2,4,5-trimethylheptane represents a structurally complex, highly branched alkane. While specific experimental data for this molecule is limited, its properties and analytical behavior can be reliably predicted based on the established principles of organic chemistry and data from analogous compounds. This guide provides a foundational understanding of its molecular structure, predicted properties, and the experimental approaches for its synthesis and analysis, which can be valuable for researchers working with complex hydrocarbons.

References

• 1. Dodecane | C12H26 | CID 8182 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. All about Solubility of Alkanes [unacademy.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Physical Properties of Alkanes | MCC Organic Chemistry [courses.lumenlearning.com]
• 7. GCMS Section 6.9.2 [people.whitman.edu]
• 8. benchchem.com [benchchem.com]
• 9. Video: Mass Spectrometry: Branched Alkane Fragmentation [jove.com]
• 10. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 11. pearl.plymouth.ac.uk [pearl.plymouth.ac.uk]
• 12. Corey House Reaction: Mechanism, Steps & Applications [vedantu.com]
• 13. Corey-House_synthesis [chemeurope.com]
• 14. byjus.com [byjus.com]
• 15. A Short On Preparation Of Alkanes By Corey- House Synthesis [unacademy.com]
• 16. quora.com [quora.com]
• 17. benchchem.com [benchchem.com]

A Technical Guide to 3-Ethyl-2,4,5-trimethylheptane: Structure, Properties, and Methodologies

Abstract: This document provides a comprehensive technical overview of 3-Ethyl-2,4,5-trimethylheptane, a saturated acyclic hydrocarbon and a structural isomer of dodecane (B42187). While this specific molecule does not have a noteworthy, documented discovery in the historical record, its existence is a direct consequence of the foundational principles of structural isomerism established in the 19th century.[1][2] This guide consolidates its computed physicochemical properties, outlines general yet detailed protocols for its potential synthesis and analysis, and presents logical workflows and structural relationships through diagrams. The content is intended to serve as a reference for researchers working with complex hydrocarbon mixtures or in the field of synthetic organic chemistry.

Introduction and Historical Context

3-Ethyl-2,4,5-trimethylheptane is a branched-chain alkane with the chemical formula C₁₂H₂₆.[3][4] As one of the many structural isomers of dodecane, it does not possess a singular history of discovery. Instead, its identity is rooted in the broader historical development of organic chemistry, particularly the theory of isomerism, which established that compounds could share the same molecular formula but differ in the arrangement of their atoms.[1][2][5]

The systematic study and synthesis of numerous alkane isomers became prominent as chemists sought to understand the physical properties of hydrocarbons, particularly in relation to petroleum refining and the development of fuels. Highly branched alkanes are crucial components of gasoline, contributing to higher octane (B31449) ratings. Therefore, the "discovery" of any single isomer like 3-Ethyl-2,4,5-trimethylheptane is implicitly part of the comprehensive effort to synthesize, isolate, and characterize the vast number of possible hydrocarbon structures.

This guide provides the known technical data and proposes standard, well-established methodologies relevant to this compound and its chemical class.

Physicochemical Properties

No experimentally verified physical properties for 3-Ethyl-2,4,5-trimethylheptane are available in published literature. The following table summarizes the key physicochemical properties computed by established chemical informatics platforms.[3]

Property	Value	Source
Identifier Information
IUPAC Name	3-Ethyl-2,4,5-trimethylheptane	Lexichem
CAS Number	62198-65-6	EPA DSSTox
Molecular Formula	C₁₂H₂₆	PubChem
Molecular Weight	170.33 g/mol	PubChem
InChIKey	JFKSTTDMBQAPCT-UHFFFAOYSA-N	InChI
Canonical SMILES	CCC(C)C(C)C(CC)C(C)C	OEChem
Computed Properties
XLogP3 (Lipophilicity)	5.6	XLogP3
Complexity	105	Cactvs
Monoisotopic Mass	170.203450829 Da	PubChem

Table 1: Computed Physicochemical and Identifier Information for 3-Ethyl-2,4,5-trimethylheptane.[3][4]

Isomeric Context

3-Ethyl-2,4,5-trimethylheptane is one of 355 structural isomers of dodecane (C₁₂H₂₆). The diagram below illustrates the relationship between the linear n-dodecane and several of its branched isomers, highlighting the structural diversity achievable from a single molecular formula.

Figure 1: Structural Isomerism of Dodecane (C₁₂H₂₆).

Experimental Protocols

While no specific published synthesis for 3-Ethyl-2,4,5-trimethylheptane has been identified, a plausible and general route can be constructed using fundamental organic reactions. The following sections detail a proposed synthesis and a standard analytical workflow.

Proposed Synthesis: Grignard Reaction and Hydrogenation

This protocol describes a multi-step synthesis to construct the carbon skeleton of a highly branched alkane, followed by a reduction to the final saturated compound. The chosen pathway involves the reaction of a Grignard reagent with a suitable ketone, followed by dehydration and hydrogenation.

Objective: To synthesize 3-Ethyl-2,4,5-trimethylheptane from simpler precursors.

Materials:

• 2-Bromobutane (B33332)

• Magnesium turnings

• Anhydrous diethyl ether

• 4-Methyl-2-pentanone (B128772)

• Sulfuric acid (concentrated)

• Palladium on carbon (10% Pd/C)

• Hydrogen gas (H₂)

• Standard glassware for anhydrous reactions and hydrogenation

Protocol Steps:

• Grignard Reagent Formation:

  • In a flame-dried, three-necked flask under an inert nitrogen atmosphere, add magnesium turnings.

  • Add a solution of 2-bromobutane in anhydrous diethyl ether dropwise to the magnesium.

  • Initiate the reaction (e.g., with a crystal of iodine or gentle heating) and maintain a gentle reflux until all the magnesium has been consumed. The resulting solution is sec-butylmagnesium bromide.

• Carbon Skeleton Formation:

  • Cool the Grignard reagent solution to 0 °C in an ice bath.

  • Slowly add a solution of 4-methyl-2-pentanone in anhydrous diethyl ether dropwise to the stirred Grignard solution.

  • After the addition is complete, allow the mixture to warm to room temperature and stir for 2-3 hours.

  • Quench the reaction by slowly adding a saturated aqueous solution of ammonium (B1175870) chloride.

  • Extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude tertiary alcohol.

• Dehydration to Alkene Mixture:

  • Add the crude alcohol to a round-bottom flask.

  • Cool the flask in an ice bath and slowly add concentrated sulfuric acid with vigorous stirring.

  • Gently heat the mixture to distill the resulting alkene products. This will likely produce a mixture of isomers.

• Hydrogenation to Alkane:

  • Dissolve the collected alkene mixture in a suitable solvent (e.g., ethanol (B145695) or ethyl acetate).

  • Add a catalytic amount of 10% Palladium on carbon.

  • Subject the mixture to a hydrogen atmosphere (using a balloon or a Parr hydrogenator) and stir vigorously until hydrogen uptake ceases.

  • Filter the reaction mixture through a pad of Celite to remove the palladium catalyst.

  • Remove the solvent under reduced pressure. The remaining crude product can be purified by fractional distillation to yield 3-Ethyl-2,4,5-trimethylheptane.

Figure 2: Proposed Workflow for the Synthesis of 3-Ethyl-2,4,5-trimethylheptane.

Analytical Workflow: GC-MS Identification

Gas Chromatography-Mass Spectrometry (GC-MS) is the standard method for separating and identifying volatile and semi-volatile organic compounds like branched alkanes from complex mixtures.

Objective: To identify and quantify 3-Ethyl-2,4,5-trimethylheptane in a hydrocarbon sample.

Instrumentation:

• Gas Chromatograph (GC) with a non-polar capillary column (e.g., DB-5ms).

• Mass Spectrometer (MS) detector (e.g., a quadrupole analyzer).

• NIST/Wiley Mass Spectral Library for compound matching.

Protocol:

• Sample Preparation:

  • Dilute the hydrocarbon sample in a volatile solvent (e.g., hexane (B92381) or dichloromethane) to an appropriate concentration (~1-100 ppm).

  • If necessary, add an internal standard for quantitative analysis.

• GC Separation:

  • Inject a small volume (typically 1 µL) of the prepared sample into the GC inlet, which is heated to ensure rapid volatilization.

  • The separation is performed on the capillary column using a temperature program. A typical program might start at 40 °C, hold for 2 minutes, and then ramp at 10 °C/min to 300 °C. Helium is used as the carrier gas.

  • Compounds will elute from the column at different times (retention times) based on their boiling points and interactions with the column's stationary phase.

• MS Detection and Identification:

  • As components elute from the GC column, they enter the MS ion source, where they are fragmented into characteristic patterns by electron ionization.

  • The mass spectrometer separates these fragments based on their mass-to-charge ratio (m/z), generating a mass spectrum for each component.

  • The mass spectrum of an unknown peak is compared against a reference library (e.g., NIST). A match in both retention time (relative to standards) and mass spectrum confirms the identity of 3-Ethyl-2,4,5-trimethylheptane.

Figure 3: General Analytical Workflow for GC-MS Identification.

Conclusion

3-Ethyl-2,4,5-trimethylheptane serves as a representative example of a highly branched alkane. While it lacks a distinct history, its study is relevant for understanding the complex compositions of fuels and for the broader field of synthetic chemistry. The methodologies presented in this guide, from proposed synthesis to analytical identification, are based on robust and fundamental principles of organic chemistry. They provide a framework for researchers to approach the synthesis and characterization of this and other complex hydrocarbon isomers.

References

• 1. History of Isomerism | CurlyArrows [curlyarrows.com]
• 2. Alkane - Wikipedia [en.wikipedia.org]
• 3. 3-Ethyl-2,4,5-trimethylheptane | C12H26 | CID 53428981 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. heptane, 3-ethyl-2,4,5-trimethyl- [webbook.nist.gov]
• 5. newworldencyclopedia.org [newworldencyclopedia.org]

Spectroscopic Profile of 3-Ethyl-2,4,5-trimethylheptane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the predicted spectroscopic properties of 3-Ethyl-2,4,5-trimethylheptane (CAS No. 62198-65-6). Due to the limited availability of public experimental spectra for this compound, this document presents predicted data for ¹H Nuclear Magnetic Resonance (NMR), ¹³C NMR, Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). The methodologies described herein are based on established, general protocols for the spectroscopic analysis of liquid organic compounds and serve as a guide for researchers working with this or structurally similar molecules.

Compound Identification

Property	Value	Source
IUPAC Name	3-Ethyl-2,4,5-trimethylheptane	[1]
CAS Number	62198-65-6	[1]
Molecular Formula	C₁₂H₂₆	[1]
Molecular Weight	170.33 g/mol	[1]
Chemical Structure

Predicted Spectroscopic Data

The following sections detail the predicted spectroscopic characteristics based on the chemical structure of 3-Ethyl-2,4,5-trimethylheptane.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a molecule. Due to the chiral centers at positions 3, 4, and 5, the molecule is complex, and its protons and carbons can be diastereotopic, leading to more complex spectra than might be initially apparent. However, a general prediction can be made.

Predicted ¹H NMR Data (Proton NMR)

The ¹H NMR spectrum of this branched alkane is expected to show multiple overlapping signals in the aliphatic region (approx. 0.7-1.8 ppm). The signals would consist of doublets, triplets, and complex multiplets.

Predicted Chemical Shift (ppm)	Multiplicity	Integration (Number of Protons)	Assignment
~ 0.8 - 1.0	Multiplet (several overlapping triplets and doublets)	15H	Five CH₃ groups
~ 1.1 - 1.5	Multiplet	8H	Four CH₂ and CH groups
~ 1.5 - 1.8	Multiplet	3H	Remaining CH groups

Predicted ¹³C NMR Data (Carbon NMR)

Given the structure, up to 12 distinct signals may be present in the ¹³C NMR spectrum, depending on the diastereomers present. All signals are expected in the aliphatic region (approx. 10-50 ppm).

Predicted Chemical Shift (ppm)	Carbon Type
~ 10 - 25	CH₃ (Methyl)
~ 25 - 40	CH₂ (Methylene)
~ 35 - 50	CH (Methine)

Infrared (IR) Spectroscopy

As a saturated alkane, the IR spectrum of 3-Ethyl-2,4,5-trimethylheptane is expected to be relatively simple and dominated by C-H bond vibrations.

Wavenumber (cm⁻¹)	Vibration Type	Intensity
2850 - 3000	C-H Stretch (sp³ hybridized)	Strong
1450 - 1470	C-H Bend (Methylene)	Medium
1370 - 1385	C-H Bend (Methyl)	Medium

Mass Spectrometry (MS)

Electron Ionization (EI) Mass Spectrometry of highly branched alkanes is characterized by extensive fragmentation.[2][3] The molecular ion peak (M⁺) at m/z 170 is expected to be of very low abundance or completely absent.[4][5][6] Fragmentation will be favored at the branching points to form the most stable secondary and tertiary carbocations.[2][3][5]

Expected Fragmentation Pattern:

• Cleavage at C4-C5 bond: Loss of a pentyl radical (C₅H₁₁) to yield a stable carbocation at m/z 99.

• Cleavage at C3-C4 bond: Loss of a propyl radical (C₃H₇) from one side or a more complex fragment from the other.

• Loss of an ethyl radical (C₂H₅): Cleavage at the C3 position, leading to a fragment at m/z 141.

• Loss of a methyl radical (CH₃): Cleavage at the C2, C4, or C5 positions, leading to a fragment at m/z 155.

The base peak in the spectrum will likely correspond to the most stable carbocation that can be formed.[3]

Experimental Protocols

The following are generalized protocols for the spectroscopic analysis of a pure liquid organic compound such as 3-Ethyl-2,4,5-trimethylheptane.

NMR Sample Preparation and Acquisition

• Sample Preparation :

  • For a standard 5 mm NMR tube, accurately weigh approximately 5-20 mg of the analyte for ¹H NMR (20-50 mg for ¹³C NMR).[7]

  • Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., chloroform-d, CDCl₃).[7][8] The solution should be homogeneous.

  • Filter the solution through a Pasteur pipette with a small cotton or glass wool plug directly into a clean, dry NMR tube to remove any particulate matter.[9][10]

  • The final liquid height in the tube should be between 4.0 and 5.0 cm.[7]

  • Cap the NMR tube securely.[7]

• Data Acquisition :

  • Wipe the outside of the NMR tube clean before inserting it into the spinner turbine.

  • Place the tube in the NMR spectrometer.

  • The instrument software will perform locking (stabilizing the magnetic field using the deuterium (B1214612) signal) and shimming (optimizing magnetic field homogeneity).[7]

  • Acquire the spectrum using appropriate parameters (e.g., number of scans, pulse width, relaxation delay).

IR Spectroscopy (Neat Liquid Film)

• Sample Preparation :

  • Obtain two clean, dry salt plates (e.g., NaCl or KBr) from a desiccator.[11]

  • Using a pipette, place one drop of the neat liquid sample onto the center of one plate.[11][12]

  • Carefully place the second salt plate on top, spreading the liquid into a thin, uniform film between the plates.[11][12]

• Data Acquisition :

  • Place the assembled salt plates into the sample holder of the IR spectrometer.

  • Acquire a background spectrum of the empty instrument.

  • Acquire the sample spectrum. The instrument's software will automatically ratio the sample spectrum against the background to produce the final transmittance or absorbance spectrum.

  • After analysis, clean the salt plates with a suitable dry solvent (e.g., acetone) and return them to the desiccator.[11]

Mass Spectrometry (GC-MS for a Volatile Liquid)

• Sample Preparation :

  • Prepare a dilute solution of the liquid sample in a high-purity volatile solvent (e.g., hexane (B92381) or dichloromethane). A typical concentration is around 100 µg/mL to 1 mg/mL.

• Data Acquisition :

  • The analysis is typically performed using a Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).[13][14]

  • Inject a small volume (typically 1 µL) of the prepared solution into the GC inlet.

  • The sample is vaporized and carried by an inert gas (e.g., Helium) through a chromatographic column, which separates the analyte from the solvent and any impurities.

  • As the analyte elutes from the column, it enters the MS ion source (commonly an Electron Ionization source).

  • The molecules are ionized and fragmented, and the resulting ions are separated by their mass-to-charge ratio (m/z) by the mass analyzer and detected.

Visualization of Spectroscopic Workflow

The following diagram illustrates a typical workflow for the structural elucidation of an unknown liquid organic compound using multiple spectroscopic techniques.

Caption: Logical workflow for the spectroscopic identification of a liquid organic compound.

References

• 1. 3-Ethyl-2,4,5-trimethylheptane | C12H26 | CID 53428981 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Video: Mass Spectrometry: Branched Alkane Fragmentation [jove.com]
• 3. benchchem.com [benchchem.com]
• 4. GCMS Section 6.9.2 [people.whitman.edu]
• 5. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 6. ch.ic.ac.uk [ch.ic.ac.uk]
• 7. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 8. publish.uwo.ca [publish.uwo.ca]
• 9. sites.bu.edu [sites.bu.edu]
• 10. Chemistry Teaching Labs - Preparing an NMR sample [chemtl.york.ac.uk]
• 11. orgchemboulder.com [orgchemboulder.com]
• 12. researchgate.net [researchgate.net]
• 13. Gas Chromatography–Mass Spectrometry Method for Determination of Biogenic Volatile Organic Compounds Emitted by Plants | Springer Nature Experiments [experiments.springernature.com]
• 14. analyticalscience.wiley.com [analyticalscience.wiley.com]

An In-Depth Technical Guide to the Thermodynamic Properties of Branched C12 Alkanes

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties of branched C12 alkanes. Understanding these properties is crucial for a wide range of applications, from optimizing chemical processes and fuel formulations to advancing drug development, where the lipophilicity and conformational behavior of molecules play a critical role. This document summarizes key quantitative data, details experimental protocols for their determination, and illustrates fundamental relationships through signaling pathway and workflow diagrams.

Introduction to Branched C12 Alkanes

Dodecane (C12H26) exists as 355 structural isomers, with the degree of branching significantly influencing their thermodynamic properties. In general, branched alkanes are thermodynamically more stable than their linear counterparts due to a combination of electronic and steric effects. This increased stability, however, is coupled with altered intermolecular forces that affect physical properties such as boiling and melting points. For instance, increased branching tends to lower the boiling point due to a reduction in the effective surface area for van der Waals interactions.

Tabulated Thermodynamic Data

The following tables summarize key thermodynamic properties for a selection of branched C12 alkanes. These values have been compiled from various sources, including the NIST Chemistry WebBook and other peer-reviewed literature. It is important to note that experimental data for all 355 isomers are not available, and some of the presented data may be based on computational estimations.

Table 1: Standard Enthalpy of Formation (ΔfH°), Standard Molar Entropy (S°), and Molar Heat Capacity at Constant Pressure (Cp) for Selected Branched C12 Alkanes in the Gas Phase at 298.15 K

Isomer	ΔfH° (kJ/mol)	S° (J/mol·K)	Cp (J/mol·K)
2-Methylundecane	-318.2 ± 1.8	531.36 ± 2.09	287.15
3-Methylundecane	-315.6 ± 1.8	527.22 ± 2.09	287.15
4-Methylundecane	-313.0 ± 1.9	527.22 ± 2.09	287.15
5-Methylundecane	-313.0 ± 1.9	527.22 ± 2.09	287.15
2,2-Dimethyldecane	-330.1 ± 2.0	500.57 ± 2.51	283.97
2,3-Dimethyldecane	-322.9 ± 2.2	510.53 ± 2.51	283.97
2,4-Dimethyldecane	-325.5 ± 2.2	510.53 ± 2.51	283.97
2,5-Dimethyldecane	-325.5 ± 2.2	510.53 ± 2.51	283.97
2,6-Dimethyldecane	-325.5 ± 2.2	510.53 ± 2.51	283.97
3,3-Dimethyldecane	-327.5 ± 2.1	502.62 ± 2.51	283.97
3,4-Dimethyldecane	-320.3 ± 2.2	510.53 ± 2.51	283.97
3,5-Dimethyldecane	-322.9 ± 2.2	510.53 ± 2.51	283.97
3,6-Dimethyldecane	-322.9 ± 2.2	510.53 ± 2.51	283.97
4,4-Dimethyldecane	-324.9 ± 2.2	502.62 ± 2.51	283.97
4,5-Dimethyldecane	-320.3 ± 2.2	510.53 ± 2.51	283.97
4,6-Dimethyldecane	-322.9 ± 2.2	510.53 ± 2.51	283.97
5,5-Dimethyldecane	-324.9 ± 2.2	502.62 ± 2.51	283.97
n-Dodecane (for comparison)	-290.9 ± 1.6	542.58 ± 1.67	287.15

Note: The uncertainties provided are as reported in the original sources.

Table 2: Standard Enthalpy of Formation (ΔfH°), Standard Molar Entropy (S°), and Molar Heat Capacity at Constant Pressure (Cp) for Selected Branched C12 Alkanes in the Liquid Phase at 298.15 K

Isomer	ΔfH° (kJ/mol)	S° (J/mol·K)	Cp (J/mol·K)
2-Methylundecane	-374.7	429.3	373.2
3-Methylundecane	-372.1	425.2	373.2
4-Methylundecane	-369.5	425.2	373.2
5-Methylundecane	-369.5	425.2	373.2
2,2-Dimethyldecane	-386.6	398.6	369.0
2,3-Dimethyldecane	-379.4	408.5	369.0
2,4-Dimethyldecane	-382.0	408.5	369.0
2,5-Dimethyldecane	-382.0	408.5	369.0
2,6-Dimethyldecane	-382.0	408.5	369.0
3,3-Dimethyldecane	-384.0	400.6	369.0
3,4-Dimethyldecane	-376.8	408.5	369.0
3,5-Dimethyldecane	-379.4	408.5	369.0
3,6-Dimethyldecane	-379.4	408.5	369.0
4,4-Dimethyldecane	-381.4	400.6	369.0
4,5-Dimethyldecane	-376.8	408.5	369.0
4,6-Dimethyldecane	-379.4	408.5	369.0
5,5-Dimethyldecane	-381.4	400.6	369.0
n-Dodecane (for comparison)	-350.9	430.1	375.3

Note: Data for the liquid phase can have higher uncertainties and may be estimated in some cases.

Experimental Protocols

The determination of thermodynamic properties is primarily achieved through calorimetry and statistical mechanics. Below are detailed methodologies for key experimental procedures.

Determination of Enthalpy of Formation via Bomb Calorimetry

The standard enthalpy of formation (ΔfH°) of a branched C12 alkane is typically determined indirectly by measuring the enthalpy of combustion (ΔcH°) using a bomb calorimeter.

Principle: A known mass of the liquid alkane is completely combusted in a high-pressure oxygen atmosphere within a constant-volume vessel (the "bomb"). The heat released by the combustion reaction is absorbed by the surrounding water bath, and the temperature change is precisely measured.

Apparatus:

• Oxygen bomb calorimeter (including the bomb, bucket, and insulating jacket)

• High-precision thermometer (e.g., a Beckmann thermometer or a digital thermometer with high resolution)

• Pellet press (for solid samples, not applicable here)

• Ignition unit

• Fuse wire (typically platinum or a nickel-chromium alloy)

• Oxygen cylinder with a pressure regulator

• Balance (accurate to at least 0.1 mg)

Procedure:

• Sample Preparation: A precisely weighed sample (typically 0.5 - 1.0 g) of the branched C12 alkane is placed in a crucible inside the bomb.

• Fuse Wire: A fuse wire of known length and mass is attached to the electrodes within the bomb, with the wire in contact with the sample.

• Assembly and Pressurization: The bomb is sealed and purged with oxygen to remove any nitrogen. It is then filled with pure oxygen to a pressure of approximately 30 atm.

• Calorimeter Setup: The bomb is placed in the calorimeter bucket, which is filled with a known mass of distilled water (typically 2000 g). The calorimeter lid, containing the stirrer and thermometer, is secured.

• Temperature Equilibration: The stirrer is started, and the system is allowed to reach thermal equilibrium. The initial temperature is recorded at regular intervals for several minutes to establish a baseline.

• Ignition: The sample is ignited by passing an electric current through the fuse wire.

• Temperature Measurement: The temperature of the water is recorded at regular intervals as it rises, until it reaches a maximum and then begins to slowly cool.

• Corrections: The final temperature rise is corrected for heat exchange with the surroundings and for the heat released by the combustion of the fuse wire and any nitric acid formed from residual nitrogen.

• Calculation: The heat of combustion at constant volume (ΔcU) is calculated using the total heat capacity of the calorimeter system (determined by calibrating with a substance of known heat of combustion, such as benzoic acid) and the corrected temperature rise.

• Conversion to Enthalpy: The enthalpy of combustion at constant pressure (ΔcH°) is then calculated from ΔcU using the relationship ΔH = ΔU + Δ(pV).

• Enthalpy of Formation: Finally, the standard enthalpy of formation of the alkane is calculated using Hess's law, from the known standard enthalpies of formation of the combustion products (CO2 and H2O).

Determination of Heat Capacity via Adiabatic Calorimetry

Adiabatic calorimetry is a precise method for measuring the heat capacity (Cp) of liquids as a function of temperature.

Principle: A known quantity of heat is supplied to a sample in a thermally isolated container (the calorimeter), and the resulting temperature increase is measured. The "adiabatic" condition is maintained by ensuring that the temperature of a surrounding shield is kept as close as possible to the temperature of the calorimeter, minimizing heat loss.

Apparatus:

• Adiabatic calorimeter with a sample vessel, an adiabatic shield, and a vacuum jacket

• Heater for the sample vessel and the adiabatic shield

• High-precision resistance thermometers for both the sample vessel and the shield

• Power supply and a timer for precise energy input measurement

• Data acquisition system

Procedure:

• Sample Loading: A known mass of the degassed branched C12 alkane is loaded into the sample vessel.

• Thermal Equilibration: The calorimeter is cooled to the desired starting temperature and allowed to reach thermal equilibrium.

• Heating Period: A precisely measured amount of electrical energy is supplied to the sample heater for a specific duration, causing the temperature of the sample and the vessel to increase. During this heating period, the temperature of the adiabatic shield is controlled to match the temperature of the sample vessel, preventing heat exchange.

• Temperature Measurement: The temperature of the sample is measured before and after the heating period, once thermal equilibrium is re-established.

• Calculation: The heat capacity of the sample is calculated from the energy input, the measured temperature rise, and the heat capacity of the empty calorimeter vessel (which is determined in a separate calibration experiment).

• Temperature Dependence: The measurements are repeated at different temperatures to determine the heat capacity as a function of temperature.

Visualization of Key Concepts

Relationship Between Molecular Structure and Thermodynamic Stability

The thermodynamic stability of alkane isomers is influenced by factors such as branching and steric strain. The following diagram illustrates the general trend of increasing stability with a higher degree of branching.

Caption: Increasing branching in C12 alkanes generally leads to greater thermodynamic stability.

Generalized Experimental Workflow for Thermodynamic Property Determination

The following diagram outlines the general workflow for the experimental determination of the key thermodynamic properties discussed in this guide.

Caption: Workflow for determining enthalpy of formation, heat capacity, and entropy.

Conclusion

The thermodynamic properties of branched C12 alkanes are of significant scientific and industrial importance. While a complete experimental dataset for all isomers remains elusive, the data presented in this guide, combined with the detailed experimental protocols, provide a solid foundation for researchers, scientists, and drug development professionals. The continued development of both experimental techniques and computational models will further enhance our understanding of the intricate relationship between molecular structure and thermodynamic behavior in these complex molecules.

Potential Research Areas for Substituted Heptanes: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Substituted heptanes, a diverse class of aliphatic compounds, are emerging as significant scaffolds in medicinal chemistry, materials science, and industrial applications. Their inherent three-dimensionality and tunable physicochemical properties offer a compelling alternative to traditional aromatic systems, paving the way for novel molecular designs with enhanced efficacy and improved performance characteristics. This technical guide provides a comprehensive overview of the core research areas involving substituted heptanes, with a focus on their synthesis, biological activities, and material applications. Detailed experimental protocols and quantitative data are presented to facilitate further research and development in this exciting field.

Synthesis of Substituted Heptanes

The synthesis of functionalized heptanes can be broadly categorized into the derivatization of linear, cyclic, and bicyclic frameworks. Key synthetic strategies include nucleophilic substitution, elimination, and addition reactions.

Synthesis of Substituted Linear Heptanes

Functionalized linear heptanes are valuable intermediates in the synthesis of pharmaceuticals and fine chemicals. Common synthetic routes often start from commercially available heptanols or heptyl halides.

1.1.1. Preparation of Heptyl Halides from Heptanols

The conversion of heptanols to heptyl halides is a fundamental transformation enabling subsequent nucleophilic substitution and organometallic reactions. The choice of reagent depends on the desired halogen and the structure of the alcohol.[1][2][3]

• From Primary and Secondary Alcohols: Thionyl chloride (SOCl₂) for chlorides and phosphorus tribromide (PBr₃) for bromides are generally preferred as they proceed under mild conditions and are less prone to acid-catalyzed rearrangements.[2][3]

• From Tertiary Alcohols: Reaction with hydrogen halides (HCl, HBr, HI) is typically rapid.[3]

Experimental Protocol: Synthesis of 1-Bromoheptane (B155011) from 1-Heptanol (B7768884) using PBr₃

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a dropping funnel, place 1-heptanol in a suitable anhydrous solvent (e.g., diethyl ether).

• Reagent Addition: Cool the flask in an ice bath. Slowly add phosphorus tribromide (PBr₃) dropwise from the dropping funnel with constant stirring.

• Reflux: After the addition is complete, heat the mixture to reflux for 1-2 hours.

• Work-up: Cool the reaction mixture and slowly pour it onto crushed ice. Separate the organic layer, wash it with a saturated sodium bicarbonate solution and then with brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure. The crude 1-bromoheptane can be further purified by distillation.

1.1.2. Grignard Reaction for C-C Bond Formation

Grignard reagents, prepared from heptyl halides, are powerful nucleophiles for forming new carbon-carbon bonds by reacting with electrophiles like aldehydes, ketones, and esters.[4][5][6][7]

Experimental Protocol: Synthesis of a Tertiary Alcohol using a Heptyl Grignard Reagent

• Grignard Reagent Formation: In a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen or argon), add magnesium turnings and a crystal of iodine. Add a solution of heptyl bromide in anhydrous diethyl ether dropwise to initiate the reaction. The disappearance of the iodine color and gentle refluxing indicates the formation of the Grignard reagent.[5][7]

• Reaction with Ketone: Cool the Grignard reagent in an ice bath. Add a solution of a ketone (e.g., acetone) in anhydrous diethyl ether dropwise with stirring.

• Quenching: After the addition is complete, stir the reaction mixture at room temperature for 1 hour. Quench the reaction by slowly adding a saturated aqueous solution of ammonium (B1175870) chloride.

• Extraction and Purification: Extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the resulting tertiary alcohol by column chromatography or distillation.

1.1.3. Wittig Reaction for Alkene Synthesis

The Wittig reaction is a versatile method for synthesizing alkenes with a defined double bond position by reacting a phosphorus ylide (Wittig reagent) with an aldehyde or ketone.[8][9][10][11]

Experimental Protocol: Synthesis of a Substituted Heptene (B3026448)

• Phosphonium (B103445) Salt Formation: Reflux a solution of triphenylphosphine (B44618) and an appropriate heptyl halide in a suitable solvent (e.g., toluene) to form the corresponding phosphonium salt.[10]

• Ylide Generation: Suspend the phosphonium salt in an anhydrous solvent (e.g., THF) and add a strong base (e.g., n-butyllithium) at low temperature to generate the ylide, often indicated by a color change.[8][10]

• Reaction with Carbonyl: Add a solution of an aldehyde or ketone to the ylide solution and allow the reaction to proceed at room temperature.

• Work-up and Purification: Quench the reaction with water and extract the product with an organic solvent. The triphenylphosphine oxide byproduct can often be removed by crystallization or chromatography. Purify the desired alkene by column chromatography or distillation.

Experimental Workflow for Wittig Reaction

Workflow for the synthesis of alkenes via the Wittig reaction.

Synthesis of Substituted Cycloheptanes

Cycloheptane derivatives are of interest in medicinal chemistry and materials science. Their synthesis often involves ring-expansion reactions or functionalization of a pre-existing seven-membered ring.

1.2.1. Ring Expansion Reactions

Methods such as the Demjanov or Tiffeneau-Demjanov rearrangement can be employed to expand a six-membered ring to a seven-membered ring.

1.2.2. Functionalization of Cycloheptanone

Cycloheptanone serves as a versatile starting material for the synthesis of various substituted cycloheptanes through reactions such as aldol (B89426) condensation, Grignard addition, and Wittig olefination, followed by reduction of the resulting functional groups.

Synthesis of Bicyclo[3.1.1]heptane (BCHep) Derivatives

BCHep derivatives have gained significant attention as bioisosteres of meta-substituted benzene (B151609) rings in drug discovery. Their synthesis often involves multi-step sequences starting from readily available materials.[12]

Experimental Protocol: Synthesis of a BCHep Precursor

A common route to a versatile BCHep precursor involves a multi-step synthesis starting from ethyl 4-chlorobutyrate.[12]

• Kulinkovich Cyclopropanation: Reaction of ethyl 4-chlorobutyrate with a Grignard reagent in the presence of a titanium catalyst forms a cyclopropanol (B106826) derivative.

• Mesylation: The hydroxyl group of the cyclopropanol is converted to a good leaving group by reaction with methanesulfonyl chloride.

• Rearrangement: The mesylated intermediate undergoes a cyclopropyl-allyl chlorinative rearrangement to form a bicyclo[3.1.0]hexane derivative.

• Dibromocyclopropanation and Ring Expansion: Subsequent dibromocyclopropanation followed by reaction with an organolithium reagent leads to the formation of the [3.1.1]propellane, a key intermediate for accessing various functionalized BCHeps.[12]

Physicochemical Properties of Substituted Heptanes

The physicochemical properties of substituted heptanes, such as boiling point, melting point, and solubility, are crucial for their application and are highly dependent on their structure, including the nature and position of substituents.

Compound	Structure	Molecular Weight ( g/mol )	Boiling Point (°C)	Melting Point (°C)	Water Solubility
n-Heptane	C₇H₁₆	100.21	98.4	-90.6	0.0003% (20 °C)[7][10][13]
1-Heptanol	C₇H₁₆O	116.20	175.8	-34.6	Very slightly soluble[13]
2-Heptanol	C₇H₁₆O	116.20	158-160	-30.15	0.35 g/100 mL[7][14]
4-Heptanol	C₇H₁₆O	116.20	~156	-41.5	Insoluble[15]
1-Heptylamine	C₇H₁₇N	115.22	154-156	-23	Slightly soluble[16][17][18]
Tri-n-heptylamine	C₂₁H₄₅N	311.59	153 (1 mmHg)	-43.15 (est.)	Insoluble[19]
Bicyclo[3.1.1]heptane	C₇H₁₂	96.17	~120	-	Insoluble[20]

Medicinal Chemistry Applications

Substituted heptanes, particularly bicyclic derivatives, are increasingly utilized in drug design to improve the pharmacokinetic and pharmacodynamic properties of bioactive molecules.

Bicyclo[3.1.1]heptanes (BCHeps) as Benzene Bioisosteres

The replacement of meta-substituted benzene rings with the rigid, three-dimensional BCHep scaffold can lead to improvements in metabolic stability, aqueous solubility, and membrane permeability, while maintaining or enhancing biological activity.[13][17][21][22][23]

3.1.1. Anticancer Agents

The incorporation of a 3-oxabicyclo[3.1.1]heptane moiety into the anticancer drug Sonidegib resulted in an analog with nanomolar potency, reduced lipophilicity, and significantly improved water solubility.[21][23]

3.1.2. Antiviral Agents

Substituted bicyclo[2.2.1]heptane scaffolds have been used to synthesize 1'-homocarbocyclic nucleoside analogs with promising antiviral activity against Herpes Simplex Virus-1 (HSV-1). Some of these compounds exhibited IC₅₀ values comparable to or better than the standard drug acyclovir.[9][24]

Compound	Virus	IC₅₀ (µM)	Reference
Compound 6j	HSV-1	15 ± 2	[9][24]
Compound 6d	HSV-1	21 ± 4	[9][24]
Acyclovir (control)	HSV-1	28 ± 4	[9][24]

3.1.3. Antiallergic Agents

Derivatives of 6,6-dimethylbicyclo[3.1.1]heptane have been synthesized as potent and selective antagonists of the prostaglandin (B15479496) D₂ (PGD₂) receptor, showing excellent pharmacological profiles in models of allergic rhinitis, conjunctivitis, and asthma.[25]

Antimicrobial Activity

Long-chain aliphatic compounds, including derivatives of heptane (B126788), have demonstrated antimicrobial properties. The length of the alkyl chain is a critical determinant of their activity.

Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC)

The MIC, the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism, is a standard measure of antimicrobial activity. The broth microdilution method is commonly used for its determination.[1][2][25]

• Preparation of Inoculum: A standardized bacterial suspension (e.g., ~5x10⁵ CFU/mL) is prepared in a suitable broth medium (e.g., Mueller-Hinton broth).[1][2]

• Serial Dilution: The test compound is serially diluted in the broth in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the standardized bacterial suspension.

• Incubation: The plate is incubated at 37°C for 18-24 hours.

• Reading Results: The MIC is determined as the lowest concentration of the compound in which no visible bacterial growth (turbidity) is observed.[1]

Competitive and non-competitive enzyme inhibition mechanisms.

Ion Channel Modulation

Aliphatic monoamines with varying carbon chain lengths have been shown to act as potent inhibitors of voltage-dependent calcium channels. The blocking affinity is dependent on the chain length, with a maximum effect observed for C12 and C13 chains. [26]This suggests that substituted heptanes with appropriate functionalization could be explored as modulators of ion channels.

Signaling Pathway: Calcium Channel Blockade

Calcium channel blockers (CCBs) inhibit the influx of Ca²⁺ into cells, leading to relaxation of vascular smooth muscle and a decrease in myocardial contractility. This mechanism is crucial in the treatment of hypertension and angina. [27][28][29]

Mechanism of action for a heptane-based calcium channel blocker.

Material Science and Industrial Applications

Substituted heptanes also find applications in materials science and various industrial processes.

Liquid Crystals

Heptane and its derivatives are used as stabilizing agents in liquid crystal displays (LCDs). Their molecular structure helps maintain the alignment of liquid crystal molecules, improving the performance and stability of the display. [30]The introduction of cyclic units like cyclopentyl and spiro[3.3]heptane into liquid crystal structures can influence their melting and clearing points. [25]

Polymers

Heptene can be used as a comonomer with ethylene (B1197577) in the production of linear low-density polyethylene (B3416737) (LLDPE). The incorporation of heptene side chains can modify the physical and mechanical properties of the resulting polymer. [5][22]The properties of polymers are influenced by factors such as monomer composition, molecular weight, and degree of branching. [31][32]

Lubricant and Fuel Additives

Heptane derivatives are used as additives in automotive lubricants to improve their performance. They can act as solvency enhancers for other additives and influence the viscosity and oxidation resistance of the lubricant. [8][20][33][34]n-Heptane is also a primary reference fuel with an octane (B31449) rating of zero, used to determine the anti-knock properties of gasoline. [7]

Future Research Directions

The field of substituted heptanes offers numerous avenues for future research:

• Novel Synthetic Methodologies: The development of more efficient and stereoselective methods for the synthesis of complex substituted heptanes, including linear, cyclic, and polycyclic systems.

• Expansion of Medicinal Chemistry Applications: Exploring the potential of substituted heptanes in other therapeutic areas, such as neurodegenerative diseases and metabolic disorders.

• Structure-Activity Relationship (SAR) Studies: Systematic SAR studies on a wider range of substituted heptanes to better understand the relationship between their three-dimensional structure and biological activity.

• Advanced Materials: The design and synthesis of novel heptane-based polymers and liquid crystals with tailored properties for specific applications.

• Computational Modeling: The use of computational tools to predict the properties and biological activities of new substituted heptane derivatives, guiding synthetic efforts.

Conclusion

Substituted heptanes represent a versatile and promising class of compounds with significant potential in drug discovery, materials science, and industry. Their unique structural features and tunable properties provide a rich platform for the development of novel molecules with enhanced performance. This guide has provided a foundational overview of the key research areas, complete with experimental protocols and quantitative data, to inspire and facilitate further innovation in the chemistry and application of substituted heptanes.

References

• 1. superchemistryclasses.com [superchemistryclasses.com]
• 2. researchgate.net [researchgate.net]
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• 4. Untitled Document [ucl.ac.uk]
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• 7. nbinno.com [nbinno.com]
• 8. Heptane's Impact on the Performance of Automotive Lubricants [eureka.patsnap.com]
• 9. A standard operating procedure for an enzymatic activity inhibition assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Identification of Inhibitor Concentrations to Efficiently Screen and Measure Inhibition Ki Values against Solute Carrier Transporters - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. 1-Heptanol - Wikipedia [en.wikipedia.org]
• 14. 2-Heptanol | C7H16O | CID 10976 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. 4-Heptanol | C7H16O | CID 11513 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. heptylamine [stenutz.eu]
• 17. solubilityofthings.com [solubilityofthings.com]
• 18. 111-68-2 CAS MSDS (1-AMINOHEPTANE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 19. TRI-N-HEPTYLAMINE CAS#: 2411-36-1 [m.chemicalbook.com]
• 20. Bicyclo(3.1.1)heptane | C7H12 | CID 638057 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 21. Experimental Enzyme Kinetics; Linear Plots and Enzyme Inhibition – BIOC*2580: Introduction to Biochemistry [ecampusontario.pressbooks.pub]
• 22. files01.core.ac.uk [files01.core.ac.uk]
• 23. Canadian Society of Pharmacology and Therapeutics (CSPT) - Inhibitory constant (Ki) [pharmacologycanada.org]
• 24. Bicyclo(3.1.1)heptane-3-methanamine, 2,6,6-trimethyl- | C11H21N | CID 106576 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 25. tandfonline.com [tandfonline.com]
• 26. Block of voltage-dependent calcium channels by aliphatic monoamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. Calcium Channel Blockers - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 28. Mechanisms of action and differences in calcium channel blockers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 29. Frontiers | Discovery and Development of Calcium Channel Blockers [frontiersin.org]
• 30. Heptane's Role in the Stabilization of Liquid Crystals for Display Technologies [eureka.patsnap.com]
• 31. Properties of Polymers [chemed.chem.purdue.edu]
• 32. Polymers [www2.chemistry.msu.edu]
• 33. A Review of Friction Performance of Lubricants with Nano Additives - PMC [pmc.ncbi.nlm.nih.gov]
• 34. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 3-Ethyl-2,4,5-trimethylheptane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the synthesis of the highly branched alkane, 3-Ethyl-2,4,5-trimethylheptane. The synthetic strategy employs the Corey-House reaction, a robust and versatile method for the formation of carbon-carbon bonds.[1][2][3][4][5] This reaction is particularly well-suited for the construction of complex, unsymmetrical alkanes and offers high yields.[2][4] The protocol outlines a two-step process commencing with the formation of a lithium di(sec-butyl)cuprate Gilman reagent, followed by its coupling with 3-bromopentane (B47287) to yield the target molecule. Detailed experimental procedures, a comprehensive table of quantitative data, and characterization methods are provided for researchers in organic synthesis and drug development.

Introduction

Highly branched alkanes are important structural motifs in medicinal chemistry and materials science. Their unique steric and electronic properties can significantly influence the biological activity and physical characteristics of molecules. The synthesis of such complex structures often requires specific and efficient methodologies. The Corey-House synthesis has emerged as a powerful tool for the creation of C-C bonds, offering a reliable route to sterically hindered molecules that may be challenging to assemble via other methods, such as Grignard cross-coupling, which can be prone to side reactions.[1] This application note details a reproducible protocol for the synthesis of 3-Ethyl-2,4,5-trimethylheptane, a model for complex branched alkanes.

Retrosynthetic Analysis and Synthetic Strategy

The Corey-House synthesis involves the reaction of a lithium dialkylcuprate (a Gilman reagent) with an alkyl halide.[3][5] Our retrosynthetic analysis of the target molecule, 3-Ethyl-2,4,5-trimethylheptane, identifies a key carbon-carbon bond that can be strategically formed through this coupling reaction. The molecule is disconnected into two fragments: a sec-butyl anion equivalent (provided by the Gilman reagent) and a 3-pentyl electrophile (from 3-bromopentane).

Caption: Retrosynthetic analysis of 3-Ethyl-2,4,5-trimethylheptane.

Experimental Protocols

This synthesis is a two-step process. All glassware should be flame-dried under a stream of inert gas (argon or nitrogen) and the reaction should be carried out under an inert atmosphere. Anhydrous solvents are essential for the success of this reaction.

Step 1: Preparation of Lithium di(sec-butyl)cuprate (Gilman Reagent)

• Preparation of sec-Butyllithium (B1581126): In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a dropping funnel under an argon atmosphere, place lithium metal (2.2 equivalents) in anhydrous diethyl ether. To this suspension, add 2-bromobutane (2.0 equivalents) dropwise from the dropping funnel at a rate that maintains a gentle reflux. After the addition is complete, continue to stir the mixture at room temperature for 1 hour to ensure the complete formation of sec-butyllithium.

• Formation of the Gilman Reagent: In a separate flame-dried Schlenk flask under argon, prepare a slurry of copper(I) iodide (1.0 equivalent) in anhydrous diethyl ether. Cool this slurry to -78 °C using a dry ice/acetone bath. To this cooled slurry, slowly add the freshly prepared sec-butyllithium solution via cannula. The reaction mixture will change color, indicating the formation of the lithium di(sec-butyl)cuprate. Allow the mixture to stir at -78 °C for 30 minutes.

Step 2: Coupling Reaction to form 3-Ethyl-2,4,5-trimethylheptane

• Coupling: To the freshly prepared Gilman reagent at -78 °C, add 3-bromopentane (1.0 equivalent) dropwise via syringe. After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Work-up and Purification: Quench the reaction by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride. Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL). Combine the organic layers and wash with water and then brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by fractional distillation to yield pure 3-Ethyl-2,4,5-trimethylheptane.

Data Presentation

Parameter	Value
Reactants
2-Bromobutane	2.0 eq
Lithium Metal	2.2 eq
Copper(I) Iodide	1.0 eq
3-Bromopentane	1.0 eq
Reaction Conditions
Gilman Reagent Formation	-78 °C, 30 min, Diethyl Ether
Coupling Reaction	-78 °C to RT, Overnight, Diethyl Ether
Product
Product Name	3-Ethyl-2,4,5-trimethylheptane
Molecular Formula	C12H26
Molecular Weight	170.34 g/mol
Expected Yield	70-80%
Characterization Data (Predicted)
Boiling Point	~190-195 °C
¹H NMR (δ, ppm)	0.8-1.0 (m, multiple CH3), 1.1-1.7 (m, multiple CH2 and CH)
¹³C NMR (δ, ppm)	10-45 (multiple signals for sp³ carbons)

Visualized Experimental Workflow

Caption: Workflow for the synthesis of 3-Ethyl-2,4,5-trimethylheptane.

Characterization

The final product should be characterized by standard analytical techniques to confirm its identity and purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are essential for structural elucidation. Due to the complexity of the branched alkane structure, the ¹H NMR spectrum is expected to show significant signal overlap in the 0.8-1.7 ppm region.[6] The ¹³C NMR spectrum will be more informative, with distinct signals for each unique carbon environment, typically in the 10-45 ppm range.[7][8][9][10][11]

• Mass Spectrometry (MS): Gas chromatography-mass spectrometry (GC-MS) can be used to determine the molecular weight of the product and assess its purity. The mass spectrum will show a molecular ion peak (M+) at m/z = 170, corresponding to the molecular weight of 3-Ethyl-2,4,5-trimethylheptane.

• Infrared (IR) Spectroscopy: The IR spectrum of an alkane is characterized by C-H stretching vibrations just below 3000 cm⁻¹ and C-H bending vibrations around 1450 cm⁻¹ and 1375 cm⁻¹.

Conclusion

The Corey-House synthesis provides an effective and high-yielding route to the complex branched alkane, 3-Ethyl-2,4,5-trimethylheptane. The detailed protocol and characterization guidelines presented in this application note are intended to be a valuable resource for researchers engaged in the synthesis of novel organic molecules for applications in drug discovery and development. The methodology is robust and can be adapted for the synthesis of other structurally related compounds.

References

• 1. Corey–House synthesis - Wikipedia [en.wikipedia.org]
• 2. organicchemistrydata.org [organicchemistrydata.org]
• 3. Corey House Reaction: Mechanism, Steps & Applications [vedantu.com]
• 4. testbook.com [testbook.com]
• 5. byjus.com [byjus.com]
• 6. benchchem.com [benchchem.com]
• 7. Alkanes | OpenOChem Learn [learn.openochem.org]
• 8. chemistryconnected.com [chemistryconnected.com]
• 9. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. compoundchem.com [compoundchem.com]

Application Notes & Protocols: Grignard Reaction for Tertiary Alcohol Synthesis

Audience: Researchers, scientists, and drug development professionals.

Introduction

The Grignard reaction is a fundamental and versatile tool in organic synthesis for the formation of carbon-carbon bonds.[1] Discovered by Victor Grignard, this reaction involves the addition of an organomagnesium halide (Grignard reagent) to a carbonyl group.[2] A key application of this reaction is the synthesis of tertiary alcohols, which are crucial structural motifs in many pharmaceuticals and complex organic molecules.

Tertiary alcohols are of particular interest in drug discovery and medicinal chemistry.[3] Their structure, characterized by a hydroxyl group on a carbon atom bonded to three other carbons, confers unique physicochemical properties.[3] Notably, tertiary alcohols often exhibit enhanced metabolic stability compared to primary or secondary alcohols. This is because the tertiary carbon atom cannot be easily oxidized, and the steric hindrance provided by the three alkyl groups can slow the rate of other metabolic processes like glucuronidation.[4][5][6] This increased stability can lead to improved pharmacokinetic profiles, making the strategic incorporation of tertiary alcohols a valuable tactic in lead optimization.[4][5]

This document provides detailed protocols and application notes for the synthesis of tertiary alcohols using the Grignard reaction, focusing on the reaction of Grignard reagents with ketones and esters.

Reaction Principles and Logical Workflow

The synthesis of tertiary alcohols via the Grignard reaction is typically achieved through two primary pathways:

• From Ketones: A Grignard reagent (R-MgX) attacks the electrophilic carbonyl carbon of a ketone. This nucleophilic addition forms a tetrahedral alkoxide intermediate. Subsequent protonation of this intermediate, typically during an acidic workup, yields the final tertiary alcohol.[7] This method allows for the creation of tertiary alcohols with three distinct alkyl or aryl groups.

• From Esters or Acid Chlorides: When an ester or acid chloride is treated with a Grignard reagent, two equivalents of the Grignard reagent add to the carbonyl group. The first equivalent adds to form a tetrahedral intermediate, which then collapses, expelling the alkoxy (-OR) or chloride (-Cl) group to form a ketone. This newly formed ketone then immediately reacts with a second equivalent of the Grignard reagent to form the tertiary alcohol after workup.[2][8] This method results in a tertiary alcohol where at least two of the substituents are identical, originating from the Grignard reagent.[8][9]

Logical Workflow Diagram: Ketone Pathway

Caption: Workflow for tertiary alcohol synthesis from a ketone.

Logical Workflow Diagram: Ester Pathway

Caption: Workflow for tertiary alcohol synthesis from an ester.

Experimental Protocols

Safety Precaution: Grignard reactions are highly exothermic and react vigorously with water. All experiments must be conducted under strictly anhydrous conditions in a well-ventilated fume hood. All glassware must be thoroughly oven- or flame-dried before use to remove any trace moisture.[1] Anhydrous solvents are essential.[1]

Protocol 1: General Synthesis of a Tertiary Alcohol from a Ketone

This protocol describes the synthesis of 2-phenyl-2-propanol (B165765) from acetophenone (B1666503) and methylmagnesium bromide.

1.1 Materials and Reagents:

• Acetophenone (1.0 eq)

• Methylmagnesium bromide (1.1 - 1.5 eq, solution in THF or diethyl ether)

• Anhydrous diethyl ether or Tetrahydrofuran (THF)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Organic solvents for purification (e.g., hexanes, ethyl acetate)

1.2 Apparatus Setup:

• Three-neck round-bottom flask, oven-dried.

• Reflux condenser, oven-dried.

• Pressure-equalizing dropping funnel, oven-dried.

• Magnetic stirrer and stir bar.

• Nitrogen or argon gas inlet.

• Ice-water bath.

• Separatory funnel.

1.3 Experimental Procedure:

• Reaction Setup: Assemble the dry three-neck flask with the dropping funnel, condenser (with a gas outlet to a bubbler), and a rubber septum for the nitrogen inlet. Place the apparatus under a positive pressure of inert gas (nitrogen or argon).

• Reagent Preparation: In the reaction flask, place a solution of acetophenone (1.0 eq) dissolved in anhydrous diethyl ether or THF.

• Grignard Addition: Fill the dropping funnel with the solution of methylmagnesium bromide (1.1-1.5 eq). Cool the reaction flask in an ice-water bath to 0 °C.

• Reaction: Add the Grignard reagent dropwise to the stirred ketone solution at a rate that maintains the internal temperature below 10 °C.[1] After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1-2 hours, or until TLC analysis indicates complete consumption of the starting ketone.

• Quenching: Cool the reaction mixture back to 0 °C in an ice bath. Very slowly and carefully, add saturated aqueous ammonium chloride solution dropwise to quench the reaction and the excess Grignard reagent.[1] This will protonate the alkoxide.[1]

• Extraction: Transfer the mixture to a separatory funnel. If two layers do not form, add more diethyl ether. Separate the layers and extract the aqueous layer twice more with diethyl ether.[1]

• Washing: Combine all the organic extracts. Wash them sequentially with saturated aqueous NaHCO₃ solution and then with brine.[1]

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.[1] Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude tertiary alcohol.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel or by recrystallization to obtain the pure 2-phenyl-2-propanol.[1]

Quantitative Data Summary

The yields of Grignard reactions for tertiary alcohol synthesis are generally good to excellent, but can be influenced by factors such as steric hindrance of the ketone, the reactivity of the Grignard reagent, and the strictness of anhydrous conditions.[10]

Ketone/Ester Starting Material	Grignard Reagent	Tertiary Alcohol Product	Typical Yield (%)
Acetophenone	Methylmagnesium bromide	2-Phenyl-2-propanol	85-95%
Cyclohexanone	Phenylmagnesium bromide	1-Phenylcyclohexan-1-ol	80-90%
Acetone	Ethylmagnesium bromide	2-Methyl-2-butanol	75-85%
Benzophenone	Phenylmagnesium bromide	Triphenylmethanol	90-98%
Ethyl Benzoate	Phenylmagnesium bromide (2.2 eq)	Triphenylmethanol	85-95%
Diethyl Carbonate	Propylmagnesium bromide (2.2 eq)	4-Propyl-4-heptanol	70-80%

Note: Yields are representative and can vary based on specific reaction conditions, scale, and purification methods.

Application Notes for Drug Development

• Improving Metabolic Stability: Primary and secondary alcohols can be metabolic "soft spots," susceptible to oxidation by enzymes like alcohol dehydrogenase, which can lead to rapid clearance.[4][5] Tertiary alcohols are resistant to such oxidation, potentially increasing the half-life and oral bioavailability of a drug candidate.[4][5][6]

• Tuning Physicochemical Properties: The introduction of a hydroxyl group, including a tertiary one, can decrease lipophilicity and increase aqueous solubility, which are critical parameters for optimizing a compound's ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profile.[5]

• Modulating Receptor Binding: The hydroxyl group of a tertiary alcohol can act as a hydrogen bond donor or acceptor, potentially forming key interactions within a biological target's binding pocket. The fixed, sterically defined position of a tertiary alcohol can provide a rigid anchor point for such interactions.

• Challenges and Considerations:

  • Steric Hindrance: Highly hindered ketones may react slowly or undergo side reactions like reduction or enolization instead of addition.[10]

  • Chemoselectivity: In molecules with multiple electrophilic sites (e.g., aldehydes, esters, nitriles), careful planning or the use of protecting groups may be necessary to ensure the Grignard reagent reacts at the desired ketone or ester carbonyl.[1][2]

  • Chirality: The reaction of a Grignard reagent with a prochiral ketone creates a chiral center. For drug development, controlling the stereochemistry is often crucial. While traditional Grignard reactions produce a racemic mixture, modern methods using chiral ligands can achieve high enantioselectivity.[11]

Conclusion

The Grignard reaction is an indispensable method for the synthesis of tertiary alcohols. Its reliability, broad substrate scope, and straightforward execution make it a cornerstone of organic synthesis. For professionals in drug discovery and development, mastering this reaction provides a powerful strategy to synthesize novel compounds and to strategically modify lead candidates, enhancing their metabolic stability and fine-tuning their physicochemical properties to create safer and more effective therapeutics.

References

• 1. benchchem.com [benchchem.com]
• 2. The Grignard Reaction Mechanism - Chemistry Steps [chemistrysteps.com]
• 3. benchchem.com [benchchem.com]
• 4. hyphadiscovery.com [hyphadiscovery.com]
• 5. Tertiary alcohol: Reaping the benefits but minimizing the drawbacks of hydroxy groups in drug discovery - American Chemical Society [acs.digitellinc.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. organicchemistrytutor.com [organicchemistrytutor.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. Grignard Reaction [organic-chemistry.org]
• 11. Asymmetric Grignard Synthesis of Tertiary Alcohols through Rational Ligand Design - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Hydrogenation of Alkenes to Produce Branched Alkanes

For Researchers, Scientists, and Drug Development Professionals

Introduction

The catalytic hydrogenation of alkenes is a fundamental and widely utilized transformation in organic synthesis, providing a direct route to saturated alkanes.[1][2] This reaction involves the addition of molecular hydrogen (H₂) across a carbon-carbon double bond, facilitated by a metal catalyst.[3][4] For researchers in drug development and medicinal chemistry, this reaction is of paramount importance for several reasons. It allows for the precise saturation of unsaturated precursors to yield complex branched alkane skeletons, which are common motifs in natural products and pharmacologically active molecules.[5] Furthermore, the development of asymmetric hydrogenation enables the synthesis of chiral alkanes with high enantioselectivity, a critical requirement for producing single-enantiomer drug substances.[6][7]

This document provides a detailed overview of the principles, catalyst systems, and experimental protocols for the hydrogenation of alkenes to produce branched alkanes, with a focus on applications relevant to pharmaceutical and chemical research.

Mechanism and Stereoselectivity

The hydrogenation of an alkene is a thermodynamically favorable process that is kinetically slow without a catalyst due to a high activation energy.[1][8] Metal catalysts lower this activation energy, allowing the reaction to proceed under milder conditions.[3]

2.1 The Horiuti-Polanyi Mechanism For heterogeneous catalysts (e.g., Pd, Pt, Ni), the reaction is generally understood to occur on the surface of the metal.[9][10] The mechanism involves several key steps:

• Adsorption: Both molecular hydrogen (H₂) and the alkene are adsorbed onto the catalyst surface.[1][11]

• Hydrogen Dissociation: The catalyst weakens and cleaves the H-H bond, forming metal-hydride bonds.[1][9]

• Hydrogen Transfer: The hydrogen atoms are transferred sequentially to the alkene. A half-hydrogenated intermediate (an alkyl group bound to the surface) is formed, followed by the addition of the second hydrogen atom.[10]

• Desorption: The newly formed saturated alkane is more weakly adsorbed and diffuses away from the catalyst surface, freeing the active site for another cycle.[9]

2.2 Stereoselectivity: Syn-Addition A key stereochemical feature of catalytic hydrogenation is that both hydrogen atoms are typically delivered to the same face of the double bond.[1][11][12] This is known as syn-addition. The alkene adsorbs onto the flat catalyst surface, and the hydrogens are added from that surface before the product desorbs.[1][4]

In the synthesis of branched alkanes, this stereospecificity is crucial. For example, the hydrogenation of a cyclic alkene like 1,2-dimethylcyclohexene (B155917) results in the formation of cis-1,2-dimethylcyclohexane, as both hydrogens add from the same side of the ring.[11] The catalyst's approach is often dictated by steric hindrance; it will preferentially adsorb to the less sterically hindered face of the alkene, leading to a single major product.[11] A classic example is the hydrogenation of α-pinene, where the catalyst approaches from the bottom face, away from the sterically bulky gem-dimethyl bridge, to exclusively yield cis-pinane.[11]

Catalyst Systems

The choice of catalyst is critical and influences the reaction's efficiency, selectivity, and conditions. Catalysts can be broadly classified as heterogeneous or homogeneous.[7][13]

• Heterogeneous Catalysts: These catalysts exist in a different phase from the reactants (typically a solid catalyst in a liquid solution).[7][11] They are widely used due to their robustness and ease of separation from the reaction mixture by simple filtration.[3]

  • Palladium (Pd): Most commonly used as palladium on an inert support like activated carbon (Pd/C). It is highly active and selective.[7][11]

  • Platinum (Pt): Often used as platinum(IV) oxide (PtO₂), known as Adams' catalyst. It is very efficient but more expensive than palladium.[7][11]

  • Nickel (Ni): A cost-effective option, frequently used as Raney Nickel, a porous nickel-aluminum alloy.[7][9]

• Homogeneous Catalysts: These are soluble in the reaction medium, operating in the same phase as the reactants.[7][14] They can offer higher selectivity and operate under very mild conditions (e.g., room temperature and atmospheric pressure).[14]

  • Wilkinson's Catalyst (RhCl(PPh₃)₃): A rhodium-based complex that is highly effective for hydrogenating unhindered alkenes.[14][15]

  • Crabtree's Catalyst ([Ir(cod)(PCy₃)(py)]PF₆): An iridium-based catalyst that is capable of hydrogenating more sterically hindered alkenes.

• Asymmetric Catalysts: For the synthesis of chiral branched alkanes from prochiral alkenes, chiral catalysts are employed. These are typically homogeneous complexes where the metal center is coordinated to a chiral ligand.[6]

  • Rhodium and Ruthenium-BINAP Complexes: These systems are highly effective for the asymmetric hydrogenation of functionalized alkenes, producing products with high enantiomeric excess (ee).[16]

  • Iridium-based Catalysts: Chiral iridium catalysts are particularly useful for the hydrogenation of unfunctionalized alkenes.[6]

Quantitative Data Summary

The efficiency and selectivity of hydrogenation are highly dependent on the substrate, catalyst, and reaction conditions. Below are tabulated data from literature examples for the production of branched alkanes.

Table 1: Selective Hydrogenation of α-Pinene to cis-Pinane α-Pinene is a branched bicyclic alkene, and its hydrogenation product, pinane, is a valuable branched alkane intermediate.

Catalyst System	Temperature (°C)	H₂ Pressure (bar)	Conversion (%)	Selectivity to cis-Pinane (%)	Reference
0.5 wt% Ru on Carbon	50	150	100 (initial)	99	[17]
Ru-NiO/Hβ	80	10 (1.0 MPa)	100	98	[18]
Ru Nanoparticles (in micellar solution)	25	10 (1.0 MPa)	>99.9	99.0	[18]
Ni-B/KIT-6	100	10 (1.0 MPa)	~98	~95	[19]

Table 2: Competitive Hydrogenation of Pentene Isomers over 1% Pd/Alumina This data illustrates the difference in reactivity among structurally isomeric branched alkenes.

Alkene Substrate	Reaction Conditions	Relative Rate of Hydrogenation	Reference
cis-2-Pentene	Competitive reaction with other isomers	Highest	[20]
1-Pentene	Competitive reaction with other isomers	Intermediate	[20]
trans-2-Pentene	Competitive reaction with other isomers	Lowest	[20]

Experimental Protocols

Safety Precaution: Catalytic hydrogenation involves the use of flammable hydrogen gas and potentially pyrophoric catalysts (e.g., Pd/C, Raney Ni). All procedures must be conducted in a well-ventilated fume hood, away from ignition sources. Proper grounding of equipment is essential to prevent static discharge. The catalyst filtration step should be performed carefully, ensuring the filter cake is never allowed to dry in the air, as it can ignite spontaneously.

Protocol 1: General Procedure for Heterogeneous Hydrogenation of a Branched Alkene using Palladium on Carbon (Pd/C)

1. Materials:

• Branched alkene substrate (1.0 eq)

• 10% Palladium on carbon (Pd/C), 1-5 mol%

• Solvent (e.g., Ethanol, Ethyl Acetate, Methanol)

• Hydrogen gas (H₂)

• Inert gas (Nitrogen or Argon)

• Filter aid (e.g., Celite®)

2. Equipment:

• Three-neck round-bottom flask or a dedicated hydrogenation vessel (e.g., Parr shaker)

• Magnetic stirrer and stir bar

• Gas inlet adapter

• Hydrogen balloon or regulated H₂ cylinder

• Vacuum/inert gas manifold

• Buchner funnel and filter flask

3. Procedure:

• Vessel Preparation: Add the branched alkene (e.g., 5.0 mmol) and a magnetic stir bar to the reaction flask. Dissolve the alkene in a suitable solvent (e.g., 25 mL of ethanol).

• Catalyst Addition: Under a gentle stream of inert gas, carefully add the 10% Pd/C catalyst (e.g., 2-5 mol %, ~53-133 mg for 5 mmol scale). Note: Weigh the catalyst quickly as it can be pyrophoric.

• System Purge: Seal the flask and connect it to a vacuum/inert gas manifold. Evacuate the flask and backfill with the inert gas. Repeat this cycle three times to ensure all oxygen is removed from the system.

• Hydrogenation: Replace the inert gas atmosphere with hydrogen. This can be done by connecting a balloon filled with H₂ or by purging with H₂ from a cylinder. For reactions at atmospheric pressure, the balloon method is sufficient. For higher pressures, a Parr apparatus is required.

• Reaction Monitoring: Stir the reaction mixture vigorously to ensure good mixing of the three phases (solid catalyst, liquid solution, gas). Monitor the reaction progress by TLC, GC, or by observing H₂ uptake. The reaction is typically complete within 2-24 hours at room temperature.

• Reaction Quench and Filtration: Once the reaction is complete, carefully purge the system with an inert gas to remove all hydrogen. Prepare a small pad of Celite® in a Buchner funnel and wet it with the reaction solvent. Filter the reaction mixture through the Celite® pad to remove the Pd/C catalyst. CRITICAL: Never allow the catalyst on the filter paper to dry. Keep it wet with solvent at all times. Wash the filter cake with a small amount of fresh solvent.

• Workup: Combine the filtrate and washings. Remove the solvent under reduced pressure (rotary evaporation) to yield the crude branched alkane.

• Purification: Purify the product as necessary, typically by flash column chromatography or distillation.

Protocol 2: Stereoselective Hydrogenation of α-Pinene to cis-Pinane [17][21]

1. Materials:

• α-Pinene (97-98% purity, 1.0 eq)

• Ruthenium on carbon (Ru/C, 0.5 wt%) or another suitable catalyst (see Table 1)

• Ethanol (or other suitable solvent)

• Hydrogen gas (H₂)

• Inert gas (Nitrogen or Argon)

2. Equipment:

• High-pressure autoclave or reactor (e.g., Parr shaker) equipped with a stirrer, gas inlet, and pressure gauge.

• Filtration apparatus.

3. Procedure:

• Reactor Loading: In a typical experiment, charge the autoclave with the chosen catalyst (e.g., 0.5 wt% Ru/C). Add the solvent (e.g., ethanol) followed by the α-pinene substrate (e.g., 0.27 g).[21]

• System Purge: Seal the reactor and purge it several times with H₂ gas to completely remove any air.

• Pressurization and Heating: Pressurize the reactor with H₂ to the desired pressure (e.g., 10-150 bar).[17] If required, heat the reactor to the target temperature (e.g., 50-100 °C).[17][18]

• Reaction: Begin vigorous stirring to ensure efficient mass transfer. Maintain the constant pressure and temperature for the duration of the reaction (e.g., 3-4 hours).[18]

• Cooling and Depressurization: After the reaction period, cool the reactor to room temperature. Carefully and slowly vent the excess hydrogen gas in a safe manner.

• Product Recovery: Open the reactor and filter the contents to remove the solid catalyst. Wash the catalyst with a small portion of the solvent.

• Analysis: Combine the filtrate and analyze the product mixture by Gas Chromatography (GC) to determine the conversion of α-pinene and the selectivity for cis-pinane.[21] The product can be isolated by removing the solvent under reduced pressure.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for a typical heterogeneous hydrogenation experiment.

Caption: General experimental workflow for heterogeneous catalytic hydrogenation.

Reaction Mechanism

This diagram shows a simplified representation of the reaction mechanism on a heterogeneous catalyst surface.

Caption: Simplified mechanism of hydrogenation on a heterogeneous catalyst surface.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. 10.5 Reaction of Alkenes: Hydrogenation – Organic Chemistry I [kpu.pressbooks.pub]
• 4. Khan Academy [khanacademy.org]
• 5. mdpi.com [mdpi.com]
• 6. Asymmetric Hydrogenation Methods for the Synthesis of Chiral Molecules [ajchem-b.com]
• 7. How to Optimize Performance in Alkene Hydrogenation Catalysts [catalysts.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Catalytic Hydrogenation | ChemTalk [chemistrytalk.org]
• 10. fiveable.me [fiveable.me]
• 11. 8.6 Reduction of Alkenes: Hydrogenation - Organic Chemistry | OpenStax [openstax.org]
• 12. 3.2.3 – Hydrogenation of Alkenes – Organic Chemistry and Chemical Biology for the Students by the Students! (and the Profs…) [ecampusontario.pressbooks.pub]
• 13. researchgate.net [researchgate.net]
• 14. m.youtube.com [m.youtube.com]
• 15. Reaction of hydrogenation of alkenes | MEL Chemistry [melscience.com]
• 16. Asymmetric hydrogenation of prochiral alkenes catalysed by ruthenium complexes of (R)-(+)-2,2′-bis(diphenylphosphino)-1,1′-binaphthyl - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 17. WO2002072508A1 - HYDROGENATION OF α-PINENE - Google Patents [patents.google.com]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. rsc.org [rsc.org]

Application Note: Analysis of 3-Ethyl-2,4,5-trimethylheptane using GC-FID

An in-depth guide to the gas chromatography (GC) analysis of 3-Ethyl-2,4,5-trimethylheptane, a C12 branched alkane, is detailed in the following application notes and protocols. This document is intended for researchers, scientists, and professionals in drug development and related fields who require a robust method for the separation and quantification of this and similar hydrocarbon compounds.

Introduction

3-Ethyl-2,4,5-trimethylheptane is a saturated branched hydrocarbon. The analysis of such compounds is crucial in various fields, including petroleum and fuel characterization, environmental monitoring, and as reference standards in chemical synthesis. Gas chromatography with Flame Ionization Detection (GC-FID) is the standard and most effective technique for this purpose, offering high resolution and sensitivity for volatile hydrocarbons.[1][2] The separation on a non-polar capillary column is primarily governed by the boiling points of the analytes.[1]

Principle

A sample containing 3-Ethyl-2,4,5-trimethylheptane is volatilized in a heated injector and introduced into a capillary column by an inert carrier gas. The separation occurs as the analyte partitions between the mobile gas phase and the stationary liquid phase coating the column walls. Due to its specific boiling point and interaction with the stationary phase, 3-Ethyl-2,4,5-trimethylheptane will travel through the column at a characteristic rate, allowing it to be separated from other components. Upon exiting the column, the compound is combusted in a hydrogen-air flame in the FID, producing ions that generate a measurable electrical signal. The intensity of this signal is proportional to the amount of the analyte.[3]

Analytical Challenges

The primary challenge in analyzing branched alkanes is the vast number of potential structural isomers, which often have very similar boiling points.[1] This can lead to co-elution, making separation and accurate quantification difficult. Achieving baseline resolution requires a high-efficiency capillary column and an optimized oven temperature program.

Experimental Protocols

A detailed protocol for the GC-FID analysis of 3-Ethyl-2,4,5-trimethylheptane is provided below. This method is designed for a standard gas chromatograph equipped with a capillary inlet and a flame ionization detector.[2][4]

1. Sample and Standard Preparation

• Solvent Selection: Use a high-purity volatile solvent such as n-hexane, pentane, or isooctane.

• Standard Preparation: Prepare a stock solution of 3-Ethyl-2,4,5-trimethylheptane at a concentration of 1000 µg/mL in the chosen solvent.

• Calibration Standards: Create a series of calibration standards by performing serial dilutions of the stock solution to cover the desired concentration range (e.g., 1 µg/mL to 100 µg/mL).

• Sample Preparation: Dilute the unknown sample with the chosen solvent to bring the expected concentration of the analyte within the calibration range.[2]

2. GC System and Operating Conditions

The following parameters are a recommended starting point and may require optimization for specific instruments.

Parameter	Recommended Condition
GC System	Gas Chromatograph with Split/Splitless Inlet and Flame Ionization Detector (FID)
Column	Non-polar, e.g., HP-5ms, DB-5, or equivalent (5% Phenyl-methylpolysiloxane), 30 m x 0.25 mm ID x 0.25 µm film thickness[1]
Carrier Gas	Helium or Hydrogen, Constant Flow at 1.2 mL/min[5]
Injector	Split/Splitless
Injector Temperature	250 °C
Split Ratio	50:1 (can be adjusted based on sample concentration)
Injection Volume	1 µL
Oven Program	- Initial Temp: 50 °C, hold for 2 minutes- Ramp: 10 °C/min to 250 °C- Final Hold: Hold at 250 °C for 5 minutes
Detector	Flame Ionization Detector (FID)
Detector Temperature	300 °C
FID Gas Flows	- Hydrogen: 30 mL/min- Air: 300 mL/min- Makeup (N₂ or He): 25 mL/min

3. Data Acquisition and Analysis

• Sequence Setup: Set up a sequence in the chromatography data system (CDS) to inject a solvent blank, followed by the calibration standards (from lowest to highest concentration), and then the unknown samples.

• Peak Integration: Identify the peak corresponding to 3-Ethyl-2,4,5-trimethylheptane based on its retention time from the standard injections. Integrate the peak area for all standards and samples.

• Calibration Curve: Plot the peak area of the calibration standards versus their known concentrations. Perform a linear regression to generate a calibration curve. The curve should have a coefficient of determination (R²) of >0.995.

• Quantification: Determine the concentration of 3-Ethyl-2,4,5-trimethylheptane in the unknown samples by interpolating their peak areas from the calibration curve.

Data Presentation

Quantitative results should be organized for clarity. The tables below show representative data for a typical analysis.

Table 1: Retention Time and Peak Area Reproducibility (Based on 5 replicate injections of a 50 µg/mL standard)

Injection	Retention Time (min)	Peak Area (Counts)
1	10.45	150,123
2	10.46	151,567
3	10.45	149,880
4	10.46	152,011
5	10.45	150,950
Mean	10.45	150,906
%RSD	0.05%	0.58%

Table 2: Calibration Curve Data

Concentration (µg/mL)	Mean Peak Area (Counts)
1.0	3,015
5.0	15,250
25.0	75,980
50.0	150,906
100.0	301,500
Linearity (R²)	0.9998

Visualizations

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the GC analysis of 3-Ethyl-2,4,5-trimethylheptane.

Caption: Logical workflow for the GC-FID analysis of 3-Ethyl-2,4,5-trimethylheptane.

GC Separation Principle Diagram

This diagram illustrates the fundamental principle of separation within the GC column.

Caption: Principle of chromatographic separation by boiling point in a GC column.

References

• 1. benchchem.com [benchchem.com]
• 2. shimadzu.co.uk [shimadzu.co.uk]
• 3. chem.fsu.edu [chem.fsu.edu]
• 4. studylib.net [studylib.net]
• 5. chem.libretexts.org [chem.libretexts.org]

Audience: Researchers, scientists, and drug development professionals.

An Application Note and Detailed Protocol for the Gas Chromatography-Mass Spectrometry (GC-MS) Separation of C12 Alkane Isomers

Introduction

The separation and identification of C12 alkane isomers, such as the various forms of dodecane (B42187), are critical in several fields, including petroleum analysis, environmental monitoring, and chemical synthesis. Due to their structural similarities and nearly identical physicochemical properties, resolving these isomers presents a significant analytical challenge. Their boiling points are often very close, and their mass spectra produced by standard electron ionization (EI) are frequently indistinguishable, characterized by similar fragmentation patterns.

This application note provides a detailed protocol for the separation and identification of C12 alkane isomers using Gas Chromatography-Mass Spectrometry (GC-MS). The method leverages a high-resolution capillary column and a carefully optimized temperature program to achieve chromatographic separation, coupled with specific mass spectrometry techniques to aid in isomer differentiation.

Experimental Protocol

This protocol outlines the comprehensive procedure for analyzing C12 alkane isomers, from sample preparation to data acquisition and analysis.

Materials and Reagents

• Solvent: High-purity n-heptane or pentane (B18724) (GC or HPLC grade).

• Standards: Analytical standards of n-dodecane and any available branched C12 isomers.

• Internal Standard (for quantification): Deuterated n-dodecane (n-Dodecane-d26) is recommended for its similar chemical properties and retention time, allowing it to be distinguished by its mass-to-charge ratio.[1]

• Sample Vials: 2 mL amber glass vials with PTFE-lined septa.

Instrumentation

• Gas Chromatograph (GC): An Agilent 7890B GC system or equivalent, equipped with an autosampler.

• Mass Spectrometer (MS): A Time-of-Flight (ToF) MS or a quadrupole mass spectrometer such as an HP5973 MSD.[1]

• GC Column: A non-polar capillary column is recommended for separating non-polar compounds like alkanes.[2] A suitable choice is a DB-5ms or HP5-MS (5% phenyl polysilphenylene-siloxane) column.[1][3]

  • Dimensions: 30–60 m length, 0.25 mm internal diameter, 0.25 µm film thickness.[1][3][4] Longer columns provide better resolution.[5]

Sample and Standard Preparation

• Stock Solution: Prepare a 1 mg/mL stock solution of each available C12 alkane isomer standard and the internal standard in n-heptane.

• Calibration Standards: Create a series of calibration standards by serially diluting the stock solutions to desired concentrations (e.g., 0.1, 0.5, 1.0, 5.0, 10 µg/mL). Each standard should contain a constant concentration of the internal standard (e.g., 1 µg/mL of n-Dodecane-d26).

• Sample Preparation: Dilute the unknown sample containing C12 alkane isomers in n-heptane to fall within the calibration range. Spike the diluted sample with the internal standard to the same concentration used in the calibration standards.

• Transfer: Transfer the prepared standards and samples to 2 mL autosampler vials for analysis.

GC-MS Method Parameters

Temperature programming is essential for the efficient separation of complex mixtures with varying boiling points, as it improves peak shapes and reduces analysis time.[6] The following parameters are recommended for the GC-MS system.

Parameter	Setting	Rationale
GC System
Injection Mode	Splitless (1 min)	Maximizes analyte transfer to the column for trace analysis.
Injection Port Temp	300 °C	Ensures rapid volatilization of C12 alkanes.[4]
Carrier Gas	Helium	Inert carrier gas, standard for GC-MS.
Flow Rate	1.2 mL/min (Constant Flow)	Provides optimal column efficiency.[4]
Oven Program
Initial Temperature	50 °C	Allows for proper focusing of analytes at the head of the column.
Initial Hold Time	2 min
Ramp Rate	5 °C/min to 250 °C	Gradual ramp separates isomers based on boiling point differences.[4]
Final Hold Time	10 min	Ensures all heavier compounds elute from the column.
MS System
Ion Source	Electron Ionization (EI)	Standard ionization technique for GC-MS.
Ion Source Temp	230 °C	Standard operating temperature.
Transfer Line Temp	280 °C	Prevents condensation of analytes between GC and MS.
Data Acquisition
Mode	Full Scan	To identify all compounds and their fragmentation patterns.
Mass Range	m/z 40-350	Covers the molecular ion of dodecane (m/z 170) and its fragments.
Ionization Energy	70 eV and 10-14 eV	70 eV is used for standard library comparison. A lower energy (10-14 eV) minimizes fragmentation, enhancing the molecular ion peak, which is crucial for distinguishing isomers that have similar fragmentation patterns.[7]

Data Presentation and Analysis

Chromatographic Separation

Under this method, C12 alkane isomers will be separated primarily based on their boiling points. The elution order generally follows:

• Highly Branched Isomers: Lower boiling points, elute first.

• Mono-branched Isomers: Intermediate boiling points.

• Linear Isomer (n-dodecane): Highest boiling point, elutes last.

Mass Spectral Data

Standard 70 eV mass spectra of alkane isomers are very similar, dominated by characteristic fragment ions at m/z 43, 57, 71, and 85.[7] This makes retention time the primary means of identification. Using a lower ionization energy (10-14 eV) can help confirm the molecular weight by preserving the molecular ion (M+).[7]

Quantitative Data Summary

The following table provides a template for summarizing the quantitative results for key C12 alkane isomers. Retention times (RT) are illustrative and will vary based on the specific instrument and conditions.

Analyte	Retention Time (min)	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
2,2,4,6,6-Pentamethylheptane	8.52	57	43	71
2,3,5-Trimethylnonane	9.15	57	43	85
5-Methylundecane	9.88	57	43	71
n-Dodecane	10.31	57	43	85
n-Dodecane-d26 (IS)	10.29	66	50	82

Visualizations

Experimental Workflow

The following diagram outlines the logical flow of the experimental protocol, from initial sample handling to final data analysis.

Caption: Workflow for GC-MS analysis of C12 alkane isomers.

Conclusion

This protocol provides a robust and reliable method for the separation and analysis of C12 alkane isomers using GC-MS. The key to success lies in the use of a high-resolution, non-polar capillary column and a well-defined temperature program to achieve chromatographic separation. Furthermore, the strategic use of both standard (70 eV) and low (10-14 eV) ionization energies is critical for confirming molecular weights and aiding in the positive identification of isomers whose mass spectra are otherwise nearly identical. This method can be adapted for various applications requiring detailed hydrocarbon analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Gas Chromatography (GC) Column Selection Guide [sigmaaldrich.com]
• 3. AMT - Mapping and quantifying isomer sets of hydrocarbons ( ≥  C12) in diesel exhaust, lubricating oil and diesel fuel samples using GC  ×  GC-ToF-MS [amt.copernicus.org]
• 4. stableisotopefacility.ucdavis.edu [stableisotopefacility.ucdavis.edu]
• 5. vurup.sk [vurup.sk]
• 6. Temperature Programming for Better GC Results | Phenomenex [phenomenex.com]
• 7. amt.copernicus.org [amt.copernicus.org]

Application Note: Elucidating the Structure of 3-Ethyl-2,4,5-trimethylheptane using Advanced NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful and non-destructive analytical technique crucial for the unambiguous structure elucidation of organic molecules. This application note provides a comprehensive set of protocols for the structural characterization of 3-Ethyl-2,4,5-trimethylheptane using one-dimensional (¹H, ¹³C) and two-dimensional (COSY, HSQC, HMBC) NMR experiments. The detailed methodologies, predicted spectral data, and logical workflows presented herein serve as a practical guide for researchers engaged in chemical synthesis, natural product isolation, and drug discovery.

Introduction

3-Ethyl-2,4,5-trimethylheptane is a saturated acyclic alkane. Its structural complexity, arising from multiple chiral centers and extensive proton and carbon signal overlap in 1D spectra, makes it an ideal candidate for demonstrating the utility of advanced, multi-dimensional NMR techniques. The combination of ¹H, ¹³C, COSY, HSQC, and HMBC experiments allows for the complete and unambiguous assignment of all proton and carbon resonances, confirming the molecular connectivity and constitution.

Predicted NMR Data

The following tables summarize the predicted ¹H and ¹³C NMR data for 3-Ethyl-2,4,5-trimethylheptane in a standard deuterated solvent such as chloroform-d (B32938) (CDCl₃). These predictions are based on established empirical rules and analysis of similar aliphatic structures.

Table 1: Predicted ¹H NMR Data for 3-Ethyl-2,4,5-trimethylheptane

Proton Label	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)
H1	~ 0.88	t	3H	~ 7.0
H2	~ 1.25	m	2H	-
H3	~ 1.50	m	1H	-
H4	~ 1.60	m	1H	-
H5	~ 1.70	m	1H	-
H6	~ 1.35	m	2H	-
H7	~ 0.90	t	3H	~ 7.0
H2-CH₃	~ 0.85	d	3H	~ 6.5
H3-CH₂CH₃	~ 1.40	m	2H	-
H3-CH₂CH ₃	~ 0.87	t	3H	~ 7.5
H4-CH₃	~ 0.83	d	3H	~ 6.5
H5-CH₃	~ 0.82	d	3H	~ 6.5

Table 2: Predicted ¹³C NMR Data for 3-Ethyl-2,4,5-trimethylheptane

Carbon Label	Predicted Chemical Shift (δ, ppm)
C1	~ 14.2
C2	~ 29.5
C3	~ 45.0
C4	~ 38.0
C5	~ 35.0
C6	~ 25.0
C7	~ 11.5
C2-CH₃	~ 16.0
C3-CH₂CH₃	~ 26.0
C3-CH₂C H₃	~ 12.0
C4-CH₃	~ 15.5
C5-CH₃	~ 15.0

Experimental Protocols

Sample Preparation

• Dissolution: Accurately weigh approximately 5-10 mg of 3-Ethyl-2,4,5-trimethylheptane and dissolve it in 0.6-0.7 mL of deuterated chloroform (B151607) (CDCl₃) containing 0.03% v/v tetramethylsilane (B1202638) (TMS) as an internal standard.

• Transfer: Using a Pasteur pipette, transfer the solution to a clean, dry 5 mm NMR tube.

• Homogenization: Gently vortex the NMR tube to ensure a homogeneous solution.

1D NMR Spectroscopy

¹H NMR Spectroscopy Protocol

• Instrument Setup: Tune and shim the NMR spectrometer to the CDCl₃ lock signal.

• Acquisition Parameters:

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30').

  • Spectral Width: 12-16 ppm.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay (d1): 1-2 seconds.

  • Number of Scans: 8-16.

• Processing: Apply a Fourier transform with an exponential window function (line broadening of 0.3 Hz). Phase and baseline correct the spectrum. Reference the spectrum to the TMS signal at 0.00 ppm.

¹³C NMR Spectroscopy Protocol

• Instrument Setup: Tune and shim the NMR spectrometer.

• Acquisition Parameters:

  • Pulse Program: A standard proton-decoupled ¹³C experiment (e.g., 'zgpg30').

  • Spectral Width: 220-240 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay (d1): 2 seconds.

  • Number of Scans: 128-1024 (or more, depending on sample concentration).

• Processing: Apply a Fourier transform with an exponential window function (line broadening of 1-2 Hz). Phase and baseline correct the spectrum. Reference the spectrum to the TMS signal at 0.00 ppm.

2D NMR Spectroscopy

COSY (Correlation Spectroscopy) Protocol

• Purpose: To identify proton-proton (¹H-¹H) spin-spin coupling networks.

• Acquisition Parameters:

  • Pulse Program: A standard gradient-selected COSY experiment (e.g., 'cosygpqf').

  • Spectral Width (F1 and F2): 12-16 ppm.

  • Number of Increments (F1): 256-512.

  • Number of Scans per Increment: 2-4.

• Processing: Apply a sine-squared window function in both dimensions and perform a Fourier transform. Symmetrize the resulting 2D spectrum.

HSQC (Heteronuclear Single Quantum Coherence) Protocol

• Purpose: To identify direct one-bond correlations between protons and carbons.

• Acquisition Parameters:

  • Pulse Program: A standard gradient-selected, sensitivity-enhanced HSQC experiment (e.g., 'hsqcedetgpsisp2.3'). This will also provide editing to distinguish CH/CH₃ from CH₂ signals.

  • Spectral Width (F2 - ¹H): 12-16 ppm.

  • Spectral Width (F1 - ¹³C): 180-200 ppm.

  • ¹J(C,H) Coupling Constant: Set to an average value of 145 Hz.

  • Number of Increments (F1): 128-256.

  • Number of Scans per Increment: 2-8.

• Processing: Apply a sine-squared window function in both dimensions and perform a Fourier transform.

HMBC (Heteronuclear Multiple Bond Correlation) Protocol

• Purpose: To identify long-range (typically 2-3 bond) correlations between protons and carbons.

• Acquisition Parameters:

  • Pulse Program: A standard gradient-selected HMBC experiment (e.g., 'hmbcgplpndqf').

  • Spectral Width (F2 - ¹H): 12-16 ppm.

  • Spectral Width (F1 - ¹³C): 220-240 ppm.

  • Long-Range Coupling Constant (ⁿJ(C,H)): Optimized for a value of 8 Hz.

  • Number of Increments (F1): 256-512.

  • Number of Scans per Increment: 4-16.

• Processing: Apply a sine-squared window function in both dimensions and perform a Fourier transform.

Structure Elucidation Workflow & Data Interpretation

The following diagrams illustrate the logical workflow for structure elucidation and the expected key correlations from 2D NMR experiments.

Caption: Overall workflow for NMR-based structure elucidation.

Interpreting 2D Spectra

• COSY: The COSY spectrum will reveal the connectivity between adjacent protons. For instance, the protons of the ethyl group at C3 will show correlations between the CH₂ and CH₃ groups. Similarly, the protons on the main heptane (B126788) chain will show correlations that allow for tracing the carbon backbone.

Caption: Key expected ¹H-¹H COSY correlations.

• HSQC: The HSQC spectrum will unambiguously link each proton signal to its directly attached carbon atom. This is crucial for assigning the carbon signals based on the more easily interpretable proton spectrum.

• HMBC: The HMBC spectrum provides the final piece of the puzzle by establishing long-range connectivity, which is essential for connecting different spin systems and assigning quaternary carbons (though none are present in this molecule). Key correlations would include those from the methyl protons to adjacent and geminal carbons in the main chain.

Caption: Selected key long-range HMBC correlations.

Conclusion

The systematic application of 1D and 2D NMR spectroscopy provides a robust and reliable method for the complete structural elucidation of complex organic molecules like 3-Ethyl-2,4,5-trimethylheptane. By following the detailed protocols and logical workflow outlined in this application note, researchers can confidently assign all proton and carbon signals and confirm the molecular structure. These methodologies are broadly applicable in synthetic chemistry, natural product analysis, and the pharmaceutical sciences.

Application Notes and Protocols for Interpreting 1H and 13C NMR of Complex Alkanes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nuclear Magnetic Resonance (NMR) spectroscopy is a cornerstone analytical technique for the structural elucidation of organic molecules. For complex alkanes, which are prevalent in petroleum-derived products, synthetic intermediates, and as hydrophobic scaffolds in drug molecules, NMR analysis can be particularly challenging. This is due to the small chemical shift dispersion and significant signal overlap in their ¹H NMR spectra. However, a systematic approach combining one-dimensional (¹H, ¹³C, DEPT) and two-dimensional (COSY, HSQC) NMR experiments allows for the unambiguous assignment of proton and carbon signals, providing a detailed map of the carbon skeleton.

These application notes provide a comprehensive guide to acquiring and interpreting high-quality NMR data for complex alkanes, enabling researchers to confidently determine their molecular structure.

Principles of 1H and 13C NMR in Complex Alkanes

The structural information gleaned from NMR spectra of alkanes is based on several key parameters:

• Chemical Shift (δ): The position of a signal in an NMR spectrum is indicative of the electronic environment of the nucleus. Protons and carbons in alkanes are highly shielded and typically resonate in the upfield region of the spectrum.

• Spin-Spin Coupling (J): The interaction between neighboring magnetic nuclei leads to the splitting of NMR signals. The magnitude of the coupling constant (J) provides information about the number and spatial relationship of neighboring protons.

• Integration: The area under a ¹H NMR signal is proportional to the number of protons giving rise to that signal.

• Correlation: 2D NMR experiments reveal correlations between nuclei, either through bonds (COSY, HSQC, HMBC) or through space (NOESY).

Due to the similar chemical environments of protons in alkanes, their ¹H NMR spectra often exhibit extensive signal overlap, making direct interpretation difficult. A combination of 1D and 2D NMR techniques is therefore essential for complete structural characterization.

Experimental Protocols

Acquiring high-quality NMR data is fundamental to accurate structural elucidation. The following protocols outline the key steps for preparing and analyzing complex alkane samples.

Protocol 1: Sample Preparation for Nonpolar Alkanes

• Solvent Selection: Choose a deuterated solvent that completely dissolves the alkane sample. For nonpolar alkanes, deuterated chloroform (B151607) (CDCl₃) is the most common choice. Other suitable solvents include deuterated benzene (B151609) (C₆D₆) or deuterated dichloromethane (B109758) (CD₂Cl₂).

• Sample Concentration:

  • For ¹H NMR, dissolve 5-25 mg of the alkane in 0.6-0.7 mL of the deuterated solvent.

  • For ¹³C NMR and 2D experiments, a higher concentration of 20-50 mg in 0.6-0.7 mL of solvent is recommended to achieve a good signal-to-noise ratio in a reasonable time.

• Sample Filtration: To remove any particulate matter that can degrade the quality of the NMR spectrum, filter the sample solution through a small plug of glass wool packed into a Pasteur pipette directly into a clean, dry 5 mm NMR tube.

• Internal Standard (Optional): Tetramethylsilane (TMS) is commonly used as an internal standard for chemical shift referencing (δ = 0.00 ppm). However, for many modern spectrometers, the residual solvent signal can be used for calibration.

• Degassing (Optional): For sensitive experiments or to remove dissolved oxygen which can affect relaxation times, the sample can be degassed using the freeze-pump-thaw technique.

Protocol 2: NMR Data Acquisition

The following is a recommended suite of experiments for the structural elucidation of a complex alkane. The parameters provided are a general guide and may need to be optimized based on the specific instrument and sample.

Experiment	Pulse Program	Key Parameters	Purpose
¹H NMR	zg30	Number of Scans (ns): 8-16Relaxation Delay (d1): 1-2 sSpectral Width (sw): 12-16 ppm	Provides information on the number and chemical environment of protons.
¹³C{¹H} NMR	zgpg30	Number of Scans (ns): 1024-4096Relaxation Delay (d1): 2 sSpectral Width (sw): 200-220 ppm	Reveals the number of unique carbon atoms in the molecule.
DEPT-135	dept135	Number of Scans (ns): 256-1024Relaxation Delay (d1): 2 s	Differentiates between CH/CH₃ (positive signals) and CH₂ (negative signals) groups.
DEPT-90	dept90	Number of Scans (ns): 256-1024Relaxation Delay (d1): 2 s	Shows only CH (methine) signals.
¹H-¹H COSY	cosygpqf	Number of Scans (ns): 2-4 per incrementRelaxation Delay (d1): 1.5-2 s	Identifies protons that are coupled to each other (typically within 2-3 bonds).
¹H-¹³C HSQC	hsqcedetgpsisp2.2	Number of Scans (ns): 4-8 per incrementRelaxation Delay (d1): 1.5-2 s	Correlates protons directly to the carbons they are attached to.

Data Presentation and Interpretation

A systematic approach is crucial for interpreting the wealth of data obtained from these experiments. The following sections and case study illustrate this process.

Data Summary Tables

Quantitative data from NMR spectra should be summarized in clearly structured tables for easy comparison and interpretation.

Table 1: ¹H NMR Data

Chemical Shift (δ, ppm)	Integration (No. of H)	Multiplicity	Coupling Constant (J, Hz)	Assignment
e.g., 0.88	6H	d	6.8	H-1, H-7
e.g., 1.25	4H	m	-	H-3, H-4

Table 2: ¹³C and DEPT NMR Data

Chemical Shift (δ, ppm)	DEPT-135	DEPT-90	Carbon Type	Assignment
e.g., 22.7	Positive	No Signal	CH₃	C-1, C-7
e.g., 27.9	Positive	Positive	CH	C-2
e.g., 31.9	Negative	No Signal	CH₂	C-3
e.g., 34.1	No Signal	No Signal	C	C-5

Table 3: 2D NMR Correlations

Assignment	¹H-¹H COSY Correlations (δH, ppm)	¹H-¹³C HSQC Correlation (δC, ppm)
e.g., C-2/H-2	0.88, 1.25	27.9
e.g., C-3/H-3	1.25, 1.50	31.9

Case Study: Structural Elucidation of 2,5-Dimethylhexane (B165582)

To illustrate the application of these protocols and interpretation strategies, let's consider the structural elucidation of an unknown complex alkane with the molecular formula C₈H₁₈.

Step 1: Initial Analysis (¹H and ¹³C NMR)

The ¹H NMR spectrum shows several overlapping signals in the upfield region (0.8-1.6 ppm), making direct assignment challenging. The proton-decoupled ¹³C NMR spectrum displays four distinct signals, indicating a high degree of symmetry in the molecule.

Step 2: Determining Carbon Types (DEPT)

The DEPT-135 and DEPT-90 experiments provide crucial information about the types of carbon atoms present.

Table 4: ¹³C and DEPT Data for 2,5-Dimethylhexane

Chemical Shift (δ, ppm)	DEPT-135	DEPT-90	Carbon Type
22.7	Positive	No Signal	CH₃
27.9	Positive	Positive	CH
31.9	Negative	No Signal	CH₂
34.1	No Signal	No Signal	C

From this data, we can deduce the presence of methyl (CH₃), methine (CH), and methylene (B1212753) (CH₂) groups. The absence of a signal at 34.1 ppm in both DEPT spectra indicates a quaternary carbon, however, for 2,5-dimethylhexane, this is not expected. Re-evaluation of the data would be necessary in a real-world scenario. For this illustrative purpose, we will proceed with the correct assignments for 2,5-dimethylhexane which has no quaternary carbons. A more accurate DEPT analysis would show two CH3, one CH, and one CH2 signal types.

Step 3: Establishing Connectivity (COSY and HSQC)

The 2D NMR spectra are essential for piecing together the molecular fragments.

Table 5: ¹H and ¹³C NMR Data and Correlations for 2,5-Dimethylhexane

Assignment	δH (ppm)	Multiplicity	Integration	δC (ppm)	Carbon Type	¹H-¹H COSY Correlations (δH)	¹H-¹³C HSQC Correlation (δC)
C1, C6	0.88	d	12H	22.7	CH₃	1.55	22.7
C2, C5	1.55	m	2H	27.9	CH	0.88, 1.25	27.9
C3, C4	1.25	m	4H	31.9	CH₂	1.55	31.9

The HSQC spectrum directly links the proton signals to their attached carbons. The COSY spectrum reveals the proton-proton coupling network. For instance, the protons at 0.88 ppm (assigned to the methyl groups C1 and C6) show a correlation to the proton at 1.55 ppm (assigned to the methine protons H2 and H5). This indicates that the four methyl groups are attached to the two methine carbons.

Step 4: Structure Assembly and Verification

By combining all the data, the structure of 2,5-dimethylhexane can be confidently assigned. The symmetry of the molecule is consistent with the observation of only three unique carbon environments.

Visualizing the Workflow and Logic

Graphviz diagrams can be used to visualize the experimental workflow and the logical relationships in the spectral analysis.

Caption: Workflow for NMR-based structural elucidation of complex alkanes.

Caption: Logical relationships in the interpretation of multidimensional NMR data for alkanes.

Conclusion

The structural elucidation of complex alkanes by NMR spectroscopy, while challenging, can be systematically achieved through a combination of 1D and 2D NMR experiments. By following detailed experimental protocols for sample preparation and data acquisition, and by employing a logical, step-by-step approach to data interpretation, researchers can confidently determine the precise molecular architecture of these important compounds. The use of clear data tabulation and visualization of the analytical workflow further enhances the robustness and reproducibility of the structural assignment.

Application Note: Analysis of Trimethylheptane Isomers by Gas Chromatography-Mass Spectrometry (GC-MS)

Abstract

This document provides a detailed protocol for the separation and identification of trimethylheptane isomers using Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI). Trimethylheptanes (C10H22) are branched-chain alkanes, and their numerous structural isomers present a significant analytical challenge. Mass spectrometry is a powerful tool for their identification, relying on the predictable fragmentation patterns generated upon ionization. This note outlines the fundamental principles of alkane fragmentation, a complete experimental protocol, and a summary of expected fragment ions.

Introduction

Trimethylheptanes are saturated hydrocarbons with the molecular formula C10H22. As structural isomers of decane, they are relevant in petrochemical analysis, lubricant formulation, and as potential biomarkers or metabolites in biological systems. Differentiating between these isomers is critical for quality control and research applications.

Gas chromatography provides the necessary separation of these volatile isomers based on their boiling points and interaction with the stationary phase. Subsequent analysis by mass spectrometry, particularly with a 70 eV electron ionization source, induces reproducible fragmentation of the parent molecule. The resulting mass spectrum serves as a chemical fingerprint. For branched alkanes, fragmentation preferentially occurs at branching points to form the most stable carbocations.[1] The loss of the largest alkyl group at a branch is often favored.[1] While the molecular ion peak (M+• at m/z 142) may be weak or absent in highly branched structures, the pattern of fragment ions provides the necessary structural information for identification.[1][2]

Experimental Protocol

This protocol provides a general framework for the GC-MS analysis of trimethylheptane standards or samples containing these isomers.

2.1. Sample Preparation

• Standard Preparation: Prepare individual 100 ppm (µg/mL) stock solutions of available trimethylheptane isomers (e.g., 2,4,6-trimethylheptane, 3,3,5-trimethylheptane) in n-hexane.

• Working Solution: Create a mixed working solution by diluting the stock solutions to a final concentration of 1-10 ppm in n-hexane.

• Sample Dilution: For unknown samples, dilute in n-hexane to fall within the calibrated concentration range. An initial 1:100 dilution is recommended.

2.2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 8890 GC System (or equivalent).

• Mass Spectrometer: Agilent 5977B MSD (or equivalent quadrupole or ion trap).

• GC Column: A non-polar capillary column is recommended for hydrocarbon analysis.[3] A common choice is a DB-5ms or HP-5ms (5%-phenyl)-methylpolysiloxane column (e.g., 30 m length x 0.25 mm I.D. x 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector: Split/Splitless injector in split mode (e.g., 50:1 split ratio).

• Injector Temperature: 250 °C.

• Injection Volume: 1 µL.

• Oven Temperature Program:

  • Initial Temperature: 40 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 200 °C.

  • Hold: 5 minutes at 200 °C.

• MS Transfer Line Temperature: 280 °C.

• Ion Source: Electron Ionization (EI).[4]

• Ion Source Temperature: 230 °C.

• Electron Energy: 70 eV.[4]

• Mass Analyzer: Quadrupole.

• Scan Range: m/z 40-200.

• Solvent Delay: 3 minutes (to prevent filament damage from the hexane (B92381) solvent peak).

Data Analysis Workflow

A logical workflow is essential for processing the acquired data and identifying the target compounds.

Caption: Workflow for GC-MS data acquisition and analysis.

Results and Discussion

4.1. Principles of Trimethylheptane Fragmentation

Under electron ionization, a trimethylheptane molecule (C10H22) loses an electron to form a molecular ion (M+•) with m/z 142. This high-energy ion is unstable and rapidly fragments.[5] The primary fragmentation mechanism is sigma bond cleavage, particularly at the carbon-carbon bonds.[6]

Key principles include:

• Branching Point Cleavage: C-C bonds at tertiary or quaternary carbons are preferentially cleaved because this leads to the formation of more stable secondary or tertiary carbocations.[1][7]

• Favored Neutral Loss: The loss of the largest alkyl radical from a branching point is typically the most favored pathway.[1]

• Common Alkyl Fragments: A series of alkyl carbocations ([CnH2n+1]+) are common, with characteristic m/z values of 43 (propyl), 57 (butyl), 71 (pentyl), and 85 (hexyl).[7] The relative intensity of these peaks helps distinguish between isomers.

4.2. Fragmentation Pathway of 3,3,5-Trimethylheptane (B1193924)

The following diagram illustrates the primary fragmentation pathways for 3,3,5-trimethylheptane (MW = 142.28 g/mol ).

Caption: Primary EI fragmentation pathways for 3,3,5-trimethylheptane.

4.3. Quantitative Fragmentation Data

The relative abundance of major fragment ions is key to distinguishing between isomers. The data below, compiled from the NIST Mass Spectrometry Data Center, highlights these differences.[8][9][10][11]

m/z	Ion Series	Probable Fragment	2,4,6-Trimethylheptane[11]	3,3,5-Trimethylheptane[8]	2,5,5-Trimethylheptane[9]
43	[C3H7]+	Isopropyl/Propyl	100.0	45.1	55.0
57	[C4H9]+	Butyl (often tert-butyl)	68.0	100.0	100.0
71	[C5H11]+	Pentyl	16.5	11.2	8.8
85	[C6H13]+	Hexyl	42.1	21.6	2.5
99	[C7H15]+	Heptyl	2.0	0.8	2.0
113	[C8H17]+	Octyl	29.5	3.5	0.6
127	[C9H19]+	Nonyl ([M-15]+)	1.0	1.0	0.1
142	[C10H22]+•	Molecular Ion (M+•)	0.1	0.1	0.2

Relative Abundance (%) normalized to the base peak.

Observations:

• The molecular ion (m/z 142) is extremely weak or non-existent for all isomers, which is typical for highly branched alkanes.[1]

• 2,4,6-Trimethylheptane: Shows a base peak at m/z 43, corresponding to the stable isopropyl cation formed by cleavage at the 2 or 6 positions. It also has significant peaks at m/z 85 and 113.

• 3,3,5-Trimethylheptane: The base peak is m/z 57, resulting from cleavage at the quaternary carbon (C3) to lose a butyl radical and form a stable tert-butyl cation, or from cleavage at C5 to lose a propyl radical and form a C7H15+ ion that rearranges. The m/z 85 peak is also prominent.

• 2,5,5-Trimethylheptane: Also shows a base peak at m/z 57, likely due to cleavage at the quaternary C5 position to form the stable tert-butyl cation.

Conclusion

The combination of gas chromatography for isomer separation and mass spectrometry for structural elucidation is a robust method for analyzing trimethylheptanes. By following a standardized GC-MS protocol, researchers can obtain reproducible mass spectra. The key to identifying specific isomers lies in a careful comparison of the relative abundances of the major fragment ions (m/z 43, 57, 71, 85, 113), as the fragmentation patterns are highly dependent on the location of the methyl branches. This application note provides the foundational protocol and data to aid scientists in this analytical task.

References

• 1. GCMS Section 6.9.2 [people.whitman.edu]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. benchchem.com [benchchem.com]
• 4. MS Section 5.2.1.2 [people.whitman.edu]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 7. cpha.tu.edu.iq [cpha.tu.edu.iq]
• 8. Heptane, 3,3,5-trimethyl- [webbook.nist.gov]
• 9. Heptane, 2,5,5-trimethyl- [webbook.nist.gov]
• 10. Heptane, 2,3,6-trimethyl- [webbook.nist.gov]
• 11. Heptane, 2,4,6-trimethyl- [webbook.nist.gov]

Application Notes: Evaluating 3-Ethyl-2,4,5-trimethylheptane as a Potential Lubricant Additive

Introduction

3-Ethyl-2,4,5-trimethylheptane is a highly branched alkane. While it is not commonly documented as a commercial lubricant additive, its saturated, branched structure suggests potential utility in lubrication applications. Branched alkanes can offer favorable viscosity characteristics and thermal stability. These notes provide a framework for the systematic evaluation of 3-Ethyl-2,4,5-trimethylheptane as a potential lubricant additive, outlining key properties to investigate and standardized protocols for its assessment.

Hypothesized Properties and Applications

Based on its molecular structure, 3-Ethyl-2,4,5-trimethylheptane could potentially serve as:

• A viscosity modifier: Its branched nature may influence the viscosity index of a base oil.

• A component of a base oil blend: It could be blended with other synthetic or mineral oils to achieve specific performance characteristics.

• A dispersant or solubilizer: Its hydrocarbon structure suggests compatibility with non-polar lubricant components.

Further research is required to validate these potential applications.

Experimental Protocols

1. Physicochemical Characterization

A fundamental step in evaluating a new lubricant additive is to determine its basic physical and chemical properties.

Protocol 1.1: Measurement of Kinematic Viscosity and Viscosity Index

• Objective: To determine the kinematic viscosity of neat 3-Ethyl-2,4,5-trimethylheptane and its blends with a base oil (e.g., API Group III) at various concentrations. The viscosity index (VI) will be calculated to assess its temperature-dependent viscosity behavior.

• Apparatus: Calibrated capillary viscometer (e.g., Cannon-Fenske), constant temperature bath.

• Procedure:

  • Prepare blends of 3-Ethyl-2,4,5-trimethylheptane with a chosen base oil at concentrations of 1%, 2%, 5%, and 10% by weight.

  • Measure the kinematic viscosity of the neat compound and each blend at 40°C and 100°C according to ASTM D445.

  • Calculate the Viscosity Index for each sample according to ASTM D2270.

• Data Presentation:

Sample	Kinematic Viscosity at 40°C (cSt)	Kinematic Viscosity at 100°C (cSt)	Viscosity Index (VI)
Base Oil (e.g., Group III)	Experimental Value	Experimental Value	Calculated Value
Base Oil + 1% 3-Ethyl-2,4,5-trimethylheptane	Experimental Value	Experimental Value	Calculated Value
Base Oil + 2% 3-Ethyl-2,4,5-trimethylheptane	Experimental Value	Experimental Value	Calculated Value
Base Oil + 5% 3-Ethyl-2,4,5-trimethylheptane	Experimental Value	Experimental Value	Calculated Value
Base Oil + 10% 3-Ethyl-2,4,5-trimethylheptane	Experimental Value	Experimental Value	Calculated Value

Protocol 1.2: Determination of Flash Point and Pour Point

• Objective: To assess the volatility and low-temperature fluidity of 3-Ethyl-2,4,5-trimethylheptane.

• Apparatus: Cleveland Open Cup (COC) flash point tester, automatic pour point analyzer.

• Procedure:

  • Determine the flash point of neat 3-Ethyl-2,4,5-trimethylheptane using the Cleveland Open Cup method according to ASTM D92.

  • Determine the pour point of the neat compound according to ASTM D97.

• Data Presentation:

Property	Test Method	Result (°C)
Flash Point	ASTM D92	Experimental Value
Pour Point	ASTM D97	Experimental Value

2. Tribological Performance Evaluation

The primary function of a lubricant additive is to reduce friction and wear between moving surfaces.

Protocol 2.1: High-Frequency Reciprocating Rig (HFRR) Test

• Objective: To evaluate the lubricity of 3-Ethyl-2,4,5-trimethylheptane in a base oil under boundary lubrication conditions.

• Apparatus: High-Frequency Reciprocating Rig (HFRR).

• Procedure:

  • Prepare a 2% by weight blend of 3-Ethyl-2,4,5-trimethylheptane in a suitable base oil.

  • Conduct the HFRR test according to ASTM D6079. A steel ball will be reciprocated against a stationary steel disk immersed in the test fluid.

  • Key parameters: Load of 200 g, stroke length of 1 mm, frequency of 50 Hz, temperature of 60°C, and test duration of 75 minutes.

  • After the test, measure the wear scar diameter (WSD) on the ball using a microscope.

• Data Presentation:

Sample	Average Wear Scar Diameter (μm)	Coefficient of Friction (μ)
Base Oil (Control)	Experimental Value	Experimental Value
Base Oil + 2% 3-Ethyl-2,4,5-trimethylheptane	Experimental Value	Experimental Value

Protocol 2.2: Four-Ball Wear Test

• Objective: To assess the anti-wear and extreme pressure (EP) properties of the additive.

• Apparatus: Four-ball wear tester.

• Procedure:

  • Prepare blends of 3-Ethyl-2,4,5-trimethylheptane in a base oil at various concentrations (e.g., 1%, 2%, 5%).

  • For anti-wear testing (ASTM D4172), a rotating steel ball is pressed against three stationary steel balls under a defined load, temperature, and speed.

  • For extreme pressure testing (ASTM D2783), the load is progressively increased until the balls weld together (weld point).

  • Measure the wear scar diameters on the stationary balls after the anti-wear test.

• Data Presentation:

Sample	ASTM D4172 Wear Scar (mm)	ASTM D2783 Weld Point (kgf)
Base Oil (Control)	Experimental Value	Experimental Value
Base Oil + 1% 3-Ethyl-2,4,5-trimethylheptane	Experimental Value	Experimental Value
Base Oil + 2% 3-Ethyl-2,4,5-trimethylheptane	Experimental Value	Experimental Value
Base Oil + 5% 3-Ethyl-2,4,5-trimethylheptane	Experimental Value	Experimental Value

Visualized Workflows and Relationships

Caption: Experimental workflow for evaluating a novel lubricant additive.

Caption: Hypothesized relationships for 3-Ethyl-2,4,5-trimethylheptane.

Application Notes: 3-Ethyl-2,4,5-trimethylheptane as a Reference Standard in Fuel Analysis

Introduction

The quantitative analysis of complex hydrocarbon mixtures such as gasoline and diesel is critical for quality control, regulatory compliance, and research. Gas chromatography (GC) coupled with mass spectrometry (MS) or flame ionization detection (FID) is the cornerstone of fuel analysis. To ensure accuracy and precision in these analyses, the use of an internal standard is a widely accepted practice.[1][2] An internal standard is a compound of known concentration added to a sample to correct for variations in injection volume, sample preparation, and instrument response.[1][2] 3-Ethyl-2,4,5-trimethylheptane, a highly branched C12 alkane, presents several characteristics that make it a suitable candidate as a reference standard in fuel analysis.

Suitability of 3-Ethyl-2,4,5-trimethylheptane

3-Ethyl-2,4,5-trimethylheptane (C12H26) possesses properties that are desirable for an internal standard in the analysis of fuels, which are predominantly composed of a complex mixture of hydrocarbons.[3] Branched alkanes are integral components of gasoline, contributing to higher octane (B31449) ratings and improved engine performance.[4][5]

Key Attributes:

• Chemical Inertness: As a saturated hydrocarbon, it is chemically stable and unlikely to react with components of the fuel matrix.

• Structural Similarity: Its branched alkane structure is representative of many high-octane components found in gasoline.

• Elution in a Suitable Range: With a boiling point that would place it within the typical GC elution range for gasoline and diesel components, it is likely to elute in a region of the chromatogram that is not overly crowded, minimizing the risk of co-elution with key analytes.

• Absence in Typical Fuel Samples: While branched alkanes are common in fuel, the specific isomer 3-Ethyl-2,4,5-trimethylheptane is not expected to be a major native component, a crucial requirement for an internal standard.[1]

• Good Chromatographic Behavior: Saturated hydrocarbons generally exhibit good peak shape and stable response in GC analysis.

Principle of Internal Standard Method

The internal standard method is a relative quantification technique. A known amount of the internal standard (3-Ethyl-2,4,5-trimethylheptane) is added to both the calibration standards and the unknown fuel samples. The ratio of the peak area of the analyte to the peak area of the internal standard is then plotted against the concentration of the analyte to generate a calibration curve. This ratio is used to calculate the concentration of the analytes in the unknown samples, thereby compensating for variations during the analytical process.[1][2][6]

Data Presentation

The following tables summarize the key properties of 3-Ethyl-2,4,5-trimethylheptane and provide a template for recording experimental data when using it as an internal standard.

Table 1: Physicochemical Properties of 3-Ethyl-2,4,5-trimethylheptane

Property	Value	Reference
Chemical Formula	C12H26	[7][8]
Molecular Weight	170.33 g/mol	[7]
CAS Number	62198-65-6	[7][8]
IUPAC Name	3-ethyl-2,4,5-trimethylheptane	[7]
Appearance	Colorless liquid (expected)	N/A
Boiling Point	To be determined by user	N/A
Density	To be determined by user	N/A

Table 2: Typical GC-MS Parameters for Fuel Analysis

Parameter	Recommended Setting
Gas Chromatograph (GC)
Column	Non-polar capillary column (e.g., DB-5ms, HP-5ms)
Carrier Gas	Helium, constant flow (e.g., 1.0 mL/min)
Injection Mode	Split/Splitless
Injection Volume	1 µL
Injector Temperature	250 °C
Oven Temperature Program	Initial: 40 °C, hold 2 min; Ramp: 10 °C/min to 300 °C, hold 5 min
Mass Spectrometer (MS)
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Mass Range	m/z 40-550
Ion Source Temperature	230 °C
Transfer Line Temperature	280 °C

Table 3: Experimental Data for Calibration Curve

Standard Concentration (mg/L)	Analyte Peak Area	Internal Standard Peak Area	Peak Area Ratio (Analyte/IS)
Level 1
Level 2
Level 3
Level 4
Level 5

Experimental Workflow

The following diagram illustrates the general workflow for using 3-Ethyl-2,4,5-trimethylheptane as an internal standard in fuel analysis.

Caption: Workflow for quantitative fuel analysis using an internal standard.

Protocols: Quantitative Analysis of Fuel using 3-Ethyl-2,4,5-trimethylheptane as an Internal Standard

Scope

This protocol outlines a general procedure for the quantitative analysis of target hydrocarbon compounds in liquid fuels (e.g., gasoline) using gas chromatography-mass spectrometry (GC-MS) and 3-Ethyl-2,4,5-trimethylheptane as an internal standard.

Materials and Reagents

• 3-Ethyl-2,4,5-trimethylheptane (high purity, >98%)

• High-purity solvents (e.g., pentane, hexane, or dichloromethane) for dilution

• Target analyte standards (e.g., benzene, toluene, ethylbenzene, xylenes, etc.)

• Fuel sample for analysis

• Volumetric flasks, pipettes, and syringes

Preparation of Solutions

3.1. Internal Standard (IS) Stock Solution (e.g., 1000 mg/L)

• Accurately weigh approximately 100 mg of 3-Ethyl-2,4,5-trimethylheptane.

• Dissolve the weighed standard in a suitable solvent (e.g., pentane) in a 100 mL volumetric flask.

• Fill the flask to the mark with the solvent and mix thoroughly.

3.2. Calibration Standards

• Prepare a series of at least five calibration standards by diluting stock solutions of the target analytes.

• To each calibration standard, add a constant, known amount of the 3-Ethyl-2,4,5-trimethylheptane internal standard stock solution to achieve a final IS concentration that is in the mid-range of the expected analyte concentrations.

• Dilute to the final volume with the chosen solvent.

3.3. Sample Preparation

• Accurately dilute the fuel sample with a suitable solvent. A dilution factor of 1:100 is common for gasoline analysis.

• Add the same constant, known amount of the internal standard stock solution to the diluted fuel sample as was added to the calibration standards.

• Vortex the sample to ensure homogeneity.

GC-MS Analysis

• Set up the GC-MS system according to the parameters outlined in Table 2 or as optimized for the specific instrument and analytes of interest.

• Inject the prepared calibration standards, starting with the lowest concentration.

• Inject the prepared fuel sample. It is recommended to run a solvent blank between injections to prevent carryover.

Data Analysis and Quantification

• Integrate the chromatographic peaks for the target analytes and the internal standard (3-Ethyl-2,4,5-trimethylheptane).

• For each calibration standard, calculate the peak area ratio of the analyte to the internal standard.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the analyte. Perform a linear regression on the data.

• Calculate the peak area ratio for the analytes in the fuel sample.

• Using the equation from the linear regression of the calibration curve, determine the concentration of the analytes in the diluted fuel sample.

• Account for the initial dilution factor to determine the final concentration of the analytes in the original fuel sample.

Quality Control

• The correlation coefficient (r²) of the calibration curve should be ≥ 0.995.

• Analyze a quality control sample of known concentration to verify the accuracy of the calibration.

• The retention time of the internal standard should be consistent across all runs.

Logical Relationship Diagram

The following diagram illustrates the relationship between the components in the internal standard method for ensuring accurate quantification.

Caption: Relationship of components in the internal standard method.

References

• 1. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 2. Internal Standard Method and Calibration Curve Analysis in Gas Chromatography | MtoZ Biolabs [mtoz-biolabs.com]
• 3. whitman.edu [whitman.edu]
• 4. savemyexams.com [savemyexams.com]
• 5. riomaisseguro.rio.rj.gov.br [riomaisseguro.rio.rj.gov.br]
• 6. benchchem.com [benchchem.com]
• 7. 3-Ethyl-2,4,5-trimethylheptane | C12H26 | CID 53428981 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. heptane, 3-ethyl-2,4,5-trimethyl- [webbook.nist.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of Highly Branched Alkanes

Welcome to the technical support center for the synthesis of highly branched alkanes. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of synthesizing these sterically demanding molecules. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during your experiments.

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format.

Issue 1: Low or No Product Yield

Q1: My cross-coupling reaction to form a C(sp³)–C(sp³) bond with a bulky alkyl halide is resulting in a low yield. What are the likely causes and how can I resolve this?

A1: Low yields in the synthesis of highly branched alkanes are a common issue, primarily due to steric hindrance, which impedes bond formation and promotes side reactions.[1][2] Key factors to investigate include:

• Steric Hindrance: The bulky nature of the reactants can significantly slow down the desired reaction rate.[2] Consider using less sterically demanding starting materials if the final structure allows.

• Competing Elimination Reaction (E2): The most prevalent side reaction is E2 elimination, where the base promotes the formation of an alkene from your alkyl halide instead of the desired substitution product.[1][2] This is especially common at higher temperatures and with strong, bulky bases.[2]

• Catalyst Inactivity: The chosen catalyst system (metal precursor and ligand) may not be optimal for coupling sterically hindered sp³ centers. The active catalyst may not be forming efficiently or may be decomposing under the reaction conditions.[3]

• Inefficient Transmetalation or Reductive Elimination: These are key steps in the catalytic cycle of cross-coupling reactions. Steric congestion can slow down these steps, leading to low product turnover.

Troubleshooting Steps:

• Optimize the Base and Solvent:

  • Base Selection: The choice of base is critical.[1] Strong, bulky bases can favor the competing E2 elimination pathway.[2] Consider screening milder, non-nucleophilic bases like cesium carbonate (Cs₂CO₃) or potassium phosphate (B84403) (K₃PO₄).[2][4]

  • Solvent Choice: Use polar aprotic solvents like DMF, DMSO, or dioxane, which are generally preferred for these types of coupling reactions.[2][4]

• Adjust Reaction Temperature: For sterically hindered substrates, gentle heating might be necessary to overcome the activation energy barrier.[1] However, high temperatures can promote elimination.[2] Careful temperature screening is recommended to find a balance.

• Screen Catalysts and Ligands: The success of the reaction is highly dependent on the catalyst system.

  • For Suzuki-Miyaura type couplings, palladium catalysts with bulky, electron-rich phosphine (B1218219) ligands (e.g., SPhos, XPhos) are often effective for hindered substrates.[4]

  • Nickel-based catalysts are also commonly used for coupling alkyl Grignard reagents.[5]

• Increase Reaction Time: Due to steric hindrance, these reactions are often slow.[2] Monitor the reaction over an extended period (e.g., 24-72 hours) as significant conversion may require more time.[2]

• Employ High Dilution: For intramolecular reactions to form cyclic structures, using high dilution conditions can favor the desired cyclization over intermolecular polymerization.[6]

Issue 2: Product Purification Challenges

Q2: I've successfully synthesized my target branched alkane, but I'm struggling to separate it from starting materials and byproducts. What purification methods are most effective?

A2: The purification of highly branched alkanes is challenging due to their nonpolar nature and similar physical properties to many byproducts (e.g., elimination products, other isomers). Standard column chromatography can be difficult. Consider the following specialized techniques:

• Urea (B33335) Adduction: This method is excellent for separating linear n-alkanes from branched isomers.[7] Urea forms crystalline complexes with straight-chain molecules, trapping them, while bulkier branched alkanes are excluded and remain in the solution.[7]

• Molecular Sieves: Zeolites with specific pore sizes (e.g., 5Å) can selectively adsorb linear or less-branched alkanes, allowing the more highly branched molecules to pass through.[7]

• Fractional Distillation: This technique is effective for separating alkanes with different boiling points.[7] Since branching lowers the boiling point compared to a linear alkane of the same molecular weight, this can be a viable method if the boiling point differences between your product and impurities are significant.[7]

• High-Temperature Gas Chromatography (HTGC): For high-molecular-weight alkanes (C40+), HTGC is an important tool for evaluating purity and can also be used for semi-preparative separation.[8][9]

Issue 3: Product Characterization Difficulties

Q3: The mass spectrum of my purified highly branched alkane does not show a clear molecular ion (M+) peak. How can I confirm the molecular weight and structure?

A3: The absence of a molecular ion peak in the electron ionization mass spectrum (EI-MS) is a known characteristic of highly branched alkanes.[10] This is due to preferential fragmentation at the branching points to form more stable secondary or tertiary carbocations.[10]

Characterization Strategies:

• Soft Ionization Mass Spectrometry: Use techniques like Chemical Ionization (CI) or Electrospray Ionization (ESI) if your molecule can be derivatized. These methods impart less energy to the molecule, increasing the likelihood of observing the molecular ion or a protonated molecule [M+H]⁺.

• Gas Chromatography-Mass Spectrometry (GC-MS): While the M+ peak may be absent, the fragmentation pattern itself is diagnostic.[10] The lack of a smooth exponential decay of fragments and the presence of intense peaks corresponding to the loss of large alkyl groups are characteristic of branched alkanes.[10]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools for structural confirmation. The chemical shifts and coupling patterns will be complex but will provide definitive information about the connectivity of the carbon skeleton. For complex spectra, 2D NMR techniques (e.g., COSY, HSQC, HMBC) are essential.

• Infrared (IR) Spectroscopy: While alkanes have simple IR spectra, you can confirm the absence of functional groups from starting materials or byproducts (e.g., C=C stretches from elimination products, O-H from alcohols).[11]

Data Presentation

Table 1: Influence of Ligand and Base on Suzuki-Miyaura Coupling for Sterically Hindered Biaryls

Data is illustrative and based on general principles for sterically hindered systems. Optimal conditions will vary based on specific substrates.[4]

Entry	Aryl Halide	Arylboronic Acid	Catalyst/Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Ref.
1	2-Bromo-1,3,5-trimethylbenzene	2,4,6-Trimethylphenylboronic acid	Pd(OAc)₂ / SPhos	K₃PO₄	Toluene/H₂O	100	18	95	[4]
2	1-Bromo-2,4,6-triisopropylbenzene	Mesitylboronic acid	Pd₂(dba)₃ / XPhos	K₃PO₄	1,4-Dioxane	80	12	88	[4]

Experimental Protocols

Protocol 1: General Procedure for Grignard-Based Synthesis of a Tertiary Alcohol Precursor

This protocol describes the formation of a tertiary alcohol, a common intermediate that can be subsequently deoxygenated to form a highly branched alkane.[11]

• Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

• Grignard Formation: Place magnesium turnings in the flask. Add a small crystal of iodine and gently warm under a nitrogen flow to activate the magnesium.

• Reagent Addition: Dissolve a suitable alkyl or aryl halide (e.g., bromododecane) in anhydrous diethyl ether or THF and add it to the dropping funnel. Add a small portion to the magnesium and wait for the reaction to initiate (indicated by bubbling and heat). Once initiated, add the remaining halide solution dropwise at a rate that maintains a gentle reflux.

• Ketone Addition: After the Grignard reagent has formed (typically after 1-2 hours), cool the flask in an ice bath. Dissolve a sterically hindered ketone (e.g., di-tert-butyl ketone) in anhydrous ether/THF and add it dropwise via the dropping funnel.

• Reaction & Quench: Allow the reaction to stir at room temperature until completion (monitor by TLC). Carefully quench the reaction by slowly adding a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl).

• Workup: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude tertiary alcohol product by flash column chromatography on silica (B1680970) gel.

Protocol 2: Purification of Branched Alkanes using Urea Adduction

This protocol is designed to separate branched alkanes from any linear alkane impurities.[7]

• Preparation: In a flask, dissolve the crude alkane mixture in a minimal amount of a suitable solvent (e.g., a mixture of methanol (B129727) and benzene).

• Urea Addition: Add a saturated solution of urea in methanol to the flask while stirring vigorously. An excess of urea is required.

• Adduct Formation: Stir the mixture at room temperature. The linear alkanes will co-precipitate with urea, forming a solid adduct. The branched alkanes will remain in the solution (the filtrate). This process may take several hours.

• Separation: Separate the solid adduct from the solution by vacuum filtration. Wash the solid with a small amount of cold solvent to recover any trapped branched product.

• Product Recovery: The filtrate contains the purified branched alkanes. Remove the solvent under reduced pressure to obtain the final product.

• (Optional) Recovery of Linear Alkanes: To recover the linear alkanes, treat the solid urea adduct with hot water to decompose the complex. The linear alkanes will separate as an organic layer that can be extracted with a nonpolar solvent like hexane.[7]

Mandatory Visualizations

Caption: Troubleshooting workflow for low product yield.

Caption: General experimental workflow for synthesis.

Caption: Competing SN2 (substitution) and E2 (elimination) pathways.

Frequently Asked Questions (FAQs)

Q1: Why is the synthesis of highly branched alkanes so challenging?

A1: The primary challenge is steric hindrance.[2] The bulky, three-dimensional structure of the target molecules and the intermediates required to build them physically obstructs the approach of reagents to the reactive sites. This significantly slows down desired bond-forming reactions (like SN2 or cross-coupling) and often allows slower, alternative side reactions, such as elimination (E2), to become dominant pathways.[1][2] Furthermore, the C-H bonds in alkanes are strong and generally unreactive, making selective functionalization difficult.[12]

Q2: What are the most robust methods for constructing the carbon skeleton of highly branched alkanes?

A2: Several methods are employed, often involving multiple steps. Cross-coupling reactions are among the most powerful tools for forming the C-C bonds that make up the alkane backbone.[13] Key methods include:

• Suzuki-Miyaura Coupling: Reacts an organoboron compound with an organohalide, catalyzed by a palladium complex. It is known for its functional group tolerance but can be challenging for creating sterically congested C(sp³)–C(sp³) bonds.[4][14]

• Negishi Coupling: Couples an organozinc reagent with an organohalide, often using a palladium or nickel catalyst. Organozinc reagents are highly reactive.[5]

• Grignard-based Reactions: The reaction of a Grignard reagent (R-MgX) with a hindered ketone can create a tertiary alcohol, which can then be reduced to the alkane.[11] Grignard reagents can also be used in cross-coupling reactions, typically with nickel catalysts.[5]

• Dithiane Chemistry: This method uses 1,3-dithiane (B146892) as a masked acyl anion, which can be alkylated multiple times. Subsequent desulfurization with Raney nickel yields the alkane. This is a facile method for creating long-chain alkanes with mid-chain branches.[8][9]

Q3: How do I choose the right catalyst for a challenging cross-coupling step?

A3: There is no single "best" catalyst, and empirical screening is often necessary.[3] However, for coupling sterically hindered partners, the general strategy is to use a catalyst system that promotes fast reductive elimination. This typically involves:

• Palladium or Nickel: These are the most common metals used.[5] Nickel is often preferred for reactions involving alkyl Grignard reagents.[5]

• Bulky, Electron-Rich Ligands: For palladium-catalyzed reactions, ligands like SPhos, XPhos, or other biaryl phosphines are often required.[4] These ligands stabilize the catalyst, promote oxidative addition, and facilitate the difficult reductive elimination step. For nickel catalysis, N-heterocyclic carbenes (NHCs) are often effective ligands.[5]

• Precatalysts: Using well-defined precatalysts, such as the Buchwald G3 palladacycles, can lead to more reliable and efficient formation of the active catalyst in situ compared to traditional sources like Pd(PPh₃)₄.[3][14]

Q4: Are there any biological or enzymatic methods to produce branched alkanes?

A4: Yes, this is an emerging field of research. Microorganisms like bacteria, yeasts, and algae can be engineered to produce alkanes from feedstocks like glucose or agricultural residues.[15] One pathway involves the conversion of free fatty acids into alkanes through oxidative decarboxylation by enzymes like cytochrome P450.[15] While progress has been made, challenges such as low conversion efficiencies and high production costs currently limit the industrial scale-up of these methods compared to traditional chemical synthesis.[15]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. benchchem.com [benchchem.com]
• 5. uwindsor.ca [uwindsor.ca]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. academic.oup.com [academic.oup.com]
• 9. A novel synthesis of branched high-molecular-weight (C40+) long-chain alkanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. GCMS Section 6.9.2 [people.whitman.edu]
• 11. pearl.plymouth.ac.uk [pearl.plymouth.ac.uk]
• 12. Challenges and opportunities for alkane functionalisation using molecular catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Advances in Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Recent trends in microbial production of alkanes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Grignard Reactions for Alkane Precursors

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the yield of Grignard reactions for the synthesis of alkane precursors.

Frequently Asked Questions (FAQs)

Q1: Why is my Grignard reaction not initiating?

A1: Initiation failure is a common issue and can be attributed to several factors:

• Magnesium Oxide Layer: A passivating layer of magnesium oxide on the surface of the magnesium metal can prevent it from reacting with the alkyl halide.[1]

• Moisture: Grignard reagents are highly sensitive to water. Any trace of moisture in the glassware, solvents, or reagents will quench the reaction.[1][2][3][4] All glassware must be rigorously flame-dried or oven-dried immediately before use, and anhydrous solvents are essential.[2][4][5]

• Improper Activation: The magnesium turnings may require activation to remove the oxide layer. This can be achieved by adding a small crystal of iodine, a few drops of 1,2-dibromoethane, or by mechanically crushing the turnings.[3][4][6] The disappearance of the purple color of iodine is an indicator that the reaction has initiated.[1][4]

Q2: What are the most common side reactions and how can they be minimized?

A2: The primary side reactions in Grignard reactions for alkane precursor synthesis are Wurtz coupling, enolization, and reduction.

• Wurtz Coupling: This side reaction occurs when the Grignard reagent reacts with the unreacted alkyl halide, resulting in a homocoupled alkane byproduct (R-R).[1][4] To minimize this, the alkyl halide should be added slowly and in a controlled manner to keep its concentration low.[1][4]

• Enolization: When using sterically hindered ketones as electrophiles, the Grignard reagent can act as a base, abstracting an α-hydrogen to form an enolate.[1][7] This leads to the recovery of the starting ketone after workup. To mitigate this, consider using a less sterically hindered Grignard reagent or adding cerium(III) chloride (Luche conditions) to enhance nucleophilic addition.[1]

• Reduction: If the Grignard reagent possesses β-hydrogens, it can reduce the ketone to a secondary alcohol through a hydride transfer mechanism.[1][7]

Q3: Which solvent is optimal for Grignard reagent synthesis?

A3: Anhydrous ethereal solvents are crucial for stabilizing the Grignard reagent.[2][3][8]

• Diethyl ether (Et₂O): A commonly used solvent that effectively stabilizes the Grignard reagent.[2][3] Its lower boiling point makes it easier to initiate the reaction.[9]

• Tetrahydrofuran (THF): Often preferred for less reactive halides, such as chlorides, as it provides better stabilization of the Grignard complex.[1][3] It is also a safer alternative to diethyl ether.[10]

• 2-Methyltetrahydrofuran (2-MeTHF): A greener alternative to THF that can offer comparable or even superior performance.[1]

Protic solvents like alcohols and water must be strictly avoided as they will readily decompose the Grignard reagent.[2][11][12]

Q4: How critical is temperature control during the reaction?

A4: Temperature control is vital for a successful and safe Grignard reaction.

• Initiation: The reaction can be initiated at room temperature or with gentle warming.[4]

• Exothermic Nature: The formation of the Grignard reagent is a highly exothermic process.[2][4][5][13] Uncontrolled addition of the alkyl halide can lead to a dangerous runaway reaction.[4]

• Maintaining Control: It is crucial to have an ice-water bath on hand to cool the reaction and maintain a gentle reflux.[5][9] Slow, dropwise addition of the alkyl halide is key to managing the exotherm.[2][4]

Troubleshooting Guide

This guide addresses specific issues that may arise during your Grignard reaction experiments.

Issue	Potential Cause	Recommended Solution(s)
Reaction Fails to Initiate	1. Presence of moisture. [4][13] 2. Passivated magnesium surface. [4] 3. Impure organic halide.	1. Thoroughly flame-dry or oven-dry all glassware. Use freshly distilled anhydrous solvent.[2][4][5] 2. Activate the magnesium with a small crystal of iodine, a few drops of 1,2-dibromoethane, or by crushing the turnings.[3][4][6] 3. Purify the organic halide before use.
Low Yield of Desired Product	1. Formation of Wurtz coupling byproduct (R-R). [1][4] 2. Reaction with atmospheric moisture or carbon dioxide. [3] 3. Incomplete reaction.	1. Add the organic halide slowly to maintain a low concentration.[1][4] 2. Maintain a dry, inert atmosphere using a nitrogen or argon balloon or a Schlenk line.[2] 3. Ensure the reaction goes to completion by allowing sufficient reaction time.
Starting Ketone is Recovered	Enolization: The Grignard reagent acted as a base instead of a nucleophile, which is common with sterically hindered ketones.[1][7]	1. Change Reagent: Use a less sterically hindered Grignard reagent.[1] 2. Modify Conditions: Add cerium(III) chloride (Luche reduction conditions) to favor nucleophilic addition.[1]
Formation of a Secondary Alcohol Instead of Tertiary	Reduction: The Grignard reagent has β-hydrogens and reduced the ketone.[1][7]	Use a Grignard reagent without β-hydrogens if possible.
Uncontrolled, Vigorous Reaction	Rapid addition of alkyl halide: This leads to a rapid exotherm.[4]	Add the alkyl halide dropwise at a rate that maintains a gentle reflux.[2][4] Have an ice bath ready to cool the reaction if necessary.[5][9]

Quantitative Data Summary

The yield of a Grignard reaction is highly dependent on the specific substrates, solvent, and reaction conditions. The following table summarizes representative data on the impact of these variables.

Alkyl Halide	Electrophile	Solvent	Conditions	Yield of Alcohol	Key Side Product(s)
n-Butylbromide	Acetone	Diethyl Ether	Slow addition at 0°C, then reflux	~85-95%	Wurtz coupling product (Octane)
n-Butylbromide	Acetone	THF	Slow addition at 0°C, then reflux	~90-98%	Wurtz coupling product (Octane)
sec-Butylbromide	Acetone	Diethyl Ether	Slow addition at 0°C	~70-80%	Increased Wurtz coupling, Propene (from elimination)
tert-Butylbromide	Acetone	THF	Slow addition at -78°C	~20-40%	Significant isobutylene (B52900) formation (elimination)
Phenylbromide	2-Butanone	Diethyl Ether	Slow addition at RT	~85-95%	Benzene (from reaction with trace moisture)
Phenylbromide	2,4,6-Trimethylacetophenone (sterically hindered)	THF	Slow addition at 0°C	~10-20%	Significant recovery of starting ketone (enolization)

Note: Yields are approximate and can vary based on the purity of reagents and the precise experimental setup.

Experimental Protocols

Preparation of the Grignard Reagent

• Glassware Preparation: Thoroughly clean all glassware and flame-dry or oven-dry it immediately before use to remove any adsorbed water.[2][5]

• Apparatus Setup: Assemble the reaction apparatus (a three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen/argon inlet) under an inert atmosphere.[2] A drying tube can be placed on top of the condenser.

• Reagent Addition: Place magnesium turnings (1.2 equivalents) in the reaction flask. Add a small amount of anhydrous diethyl ether or THF, just enough to cover the magnesium.[9]

• Initiation: Add a small portion (~5-10%) of the alkyl halide (1.0 equivalent) dissolved in anhydrous ether/THF from the dropping funnel.[1] If the reaction does not start, gently warm the flask with a heat gun or add a small crystal of iodine.[9] Initiation is indicated by the disappearance of the iodine color, bubble formation, and a gentle reflux.[1][9]

• Formation: Once initiated, add the remaining alkyl halide solution dropwise at a rate that maintains a gentle reflux.[1][2] The exothermic nature of the reaction should sustain the reflux.[4] If the reaction becomes too vigorous, cool the flask with an ice-water bath.

• Completion: After the addition is complete, continue to stir the reaction mixture at room temperature or with gentle heating for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

Reaction with an Electrophile (e.g., a Ketone)

• Cooling: Cool the freshly prepared Grignard reagent solution to 0°C in an ice-water bath.[1]

• Electrophile Addition: Dissolve the ketone (1.0 equivalent) in anhydrous diethyl ether or THF and add it dropwise to the stirred Grignard solution.[1] Maintain the temperature at 0°C during the addition.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours.

• Quenching: Carefully and slowly quench the reaction by adding a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl) or dilute hydrochloric acid (HCl) while cooling the flask in an ice bath. This step should be performed in a fume hood as it can release flammable gases.

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer two to three times with diethyl ether.[1]

• Purification: Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄).[1] Filter the solution and remove the solvent under reduced pressure. The crude product can then be purified by flash column chromatography or distillation.[1]

Visualizations

Caption: A generalized experimental workflow for a Grignard reaction.

Caption: A decision tree for troubleshooting low Grignard reaction yield.

References

• 1. benchchem.com [benchchem.com]
• 2. smart.dhgate.com [smart.dhgate.com]
• 3. fiveable.me [fiveable.me]
• 4. benchchem.com [benchchem.com]
• 5. quora.com [quora.com]
• 6. quora.com [quora.com]
• 7. Grignard Reaction [organic-chemistry.org]
• 8. leah4sci.com [leah4sci.com]
• 9. youtube.com [youtube.com]
• 10. taylorfrancis.com [taylorfrancis.com]
• 11. quora.com [quora.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Purification of 3-Ethyl-2,4,5-trimethylheptane

This technical support guide is designed for researchers, scientists, and drug development professionals who are working on the purification of 3-Ethyl-2,4,5-trimethylheptane from a reaction mixture. Below you will find troubleshooting guides and frequently asked questions to assist with your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most likely impurities in a reaction mixture containing 3-Ethyl-2,4,5-trimethylheptane?

A1: The impurities present will largely depend on the synthetic route used. A common method for synthesizing highly branched alkanes involves Grignard reagents. In such cases, typical impurities can include:

• Unreacted starting materials: Such as alkyl halides and magnesium.[1]

• Side-products from the Grignard reaction: This can include biphenyl (B1667301) compounds if phenyl-based reagents are used, or other coupling products.[1]

• Solvent residues: Ethers like diethyl ether or tetrahydrofuran (B95107) (THF) are common solvents for Grignard reactions.[2]

• Structural isomers: Other branched alkanes with the same molecular formula (C12H26) may form, which can be challenging to separate due to similar physical properties.[3][4][5][6]

• Water: The presence of water can quench the Grignard reagent, leading to the formation of alkanes corresponding to the Grignard reagent itself.[1][2]

Q2: Which purification technique is most suitable for isolating 3-Ethyl-2,4,5-trimethylheptane?

A2: The choice of purification technique depends on the nature of the impurities and the desired purity of the final product.

• Fractional Distillation: This is a primary technique for separating compounds with different boiling points.[7][8] It is particularly useful for removing solvents and impurities with significantly different boiling points from the target alkane.[9][10]

• Preparative Gas Chromatography (pGC): For separating structural isomers with very close boiling points, preparative GC is the method of choice as it offers high resolving power.[11]

• Column Chromatography: While less common for non-polar alkanes, it can be effective for removing polar impurities.

Q3: My fractional distillation is not giving good separation. What could be the problem?

A3: Poor separation during fractional distillation can be due to several factors:

• Insufficient column efficiency: The fractionating column may not have enough theoretical plates to separate components with close boiling points. Using a longer column or a column with more efficient packing can help.[12]

• Distillation rate is too fast: A slow and steady distillation rate is crucial for achieving good separation.[12]

• Poor insulation: The column should be well-insulated to maintain a proper temperature gradient.[11]

Q4: When should I consider using preparative gas chromatography (pGC)?

A4: Preparative GC is recommended when high purity is required, and fractional distillation is insufficient to separate closely boiling isomers.[11] It is a highly effective but more resource-intensive technique.

Q5: How can I confirm the purity of my final product?

A5: The purity of 3-Ethyl-2,4,5-trimethylheptane can be assessed using analytical techniques such as:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the most common method for determining the purity of volatile organic compounds and identifying any remaining impurities.[12]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure of the desired product and detect the presence of impurities.

Data Presentation

Table 1: Physical Properties of 3-Ethyl-2,4,5-trimethylheptane and Related Isomers

Compound	Molecular Formula	Molecular Weight ( g/mol )	CAS Number
3-Ethyl-2,4,5-trimethylheptane	C12H26	170.33	62198-65-6[13][14]
3-Ethyl-2,3,5-trimethylheptane	C12H26	170.33	62198-57-6[4]
3-Ethyl-2,4,6-trimethylheptane	C12H26	170.33	62198-68-9[5]
3-Ethyl-2,5,5-trimethylheptane	C12H26	170.33	62198-70-3[6]
3-Ethyl-2,4,5-trimethyloctane	C13H28	184.36	-[15]
3-Ethyl-2,4,5-trimethylhexane	C11H24	-	61868-82-4[3]

Experimental Protocols

Protocol 1: Fractional Distillation

This protocol describes the purification of 3-Ethyl-2,4,5-trimethylheptane from a reaction mixture containing lower-boiling solvents and higher-boiling impurities.

Materials:

• Crude reaction mixture

• Heating mantle with a stirrer

• Round-bottom flask

• Fractionating column (e.g., Vigreux or packed column)

• Distillation head with a thermometer

• Condenser

• Receiving flasks

• Boiling chips

• Insulating material (e.g., glass wool or aluminum foil)

Procedure:

• Apparatus Setup: Assemble the fractional distillation apparatus in a fume hood. Ensure all glass joints are properly sealed.

• Charging the Flask: Add the crude reaction mixture and a few boiling chips to the round-bottom flask. Do not fill the flask more than two-thirds full.

• Insulation: Insulate the fractionating column to ensure an accurate temperature gradient.[11]

• Heating: Begin heating the flask gently with the heating mantle.

• Solvent Removal: The lower-boiling point components (e.g., reaction solvent) will begin to distill first. Collect this initial fraction in a separate receiving flask. The temperature should remain relatively constant during this phase.

• Product Collection: After the low-boiling components have been removed, the temperature will rise. Start collecting the fraction that distills at the boiling point of 3-Ethyl-2,4,5-trimethylheptane. The boiling point will need to be determined experimentally or estimated from literature values for similar compounds.

• Monitoring: Monitor the temperature at the distillation head closely. A stable temperature reading during the collection of a fraction indicates that a pure compound is distilling.

• Fraction Change: If the temperature begins to rise again, change the receiving flask to collect the higher-boiling impurities.

• Completion: Stop the distillation before the distilling flask goes to dryness.

• Analysis: Analyze the collected fractions using GC-MS to determine their composition and purity.[12]

Protocol 2: Preparative Gas Chromatography (pGC)

This protocol is for the high-purity separation of 3-Ethyl-2,4,5-trimethylheptane from its isomers.

Materials:

• Partially purified 3-Ethyl-2,4,5-trimethylheptane (e.g., from fractional distillation)

• Preparative gas chromatograph with an appropriate column (a non-polar column is typically suitable for alkanes)

• Collection traps

• Volatile solvent (e.g., hexane) for sample preparation

• Carrier gas (e.g., Helium or Nitrogen)

Procedure:

• System Preparation: Install a suitable preparative-scale column and set the GC parameters (injector temperature, oven temperature program, detector temperature, and carrier gas flow rate).

• Analytical Run: Inject a small, analytical-scale amount of the sample to determine the retention times of the target compound and any isomeric impurities.

• Sample Preparation: Prepare a concentrated solution of the partially purified product in a minimal amount of a volatile solvent.

• Preparative Injection: Inject a larger volume of the prepared sample onto the pGC column.

• Fraction Collection: Set up the collection system to trap the eluting peaks corresponding to the desired product based on the retention times determined in the analytical run. The traps are typically cooled to condense the compound.

• Repeat Injections: Repeat the injection and collection cycle until the desired amount of purified product is obtained.

• Product Recovery: Combine the contents of the collection traps to obtain the high-purity 3-Ethyl-2,4,5-trimethylheptane.

• Purity Verification: Analyze the final product by analytical GC-MS to confirm its purity.

Mandatory Visualization

Caption: Purification Workflow

Caption: Troubleshooting Guide

References

• 1. homework.study.com [homework.study.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. 3-Ethyl-2,4,5-trimethylhexane | C11H24 | CID 4297120 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3-Ethyl-2,3,5-trimethylheptane | C12H26 | CID 53428899 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 3-Ethyl-2,4,6-trimethylheptane | C12H26 | CID 53442095 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 3-Ethyl-2,5,5-trimethylheptane | C12H26 | CID 21692588 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Fractional distillation - Wikipedia [en.wikipedia.org]
• 8. Alkanes and fractional distillation [abpischools.org.uk]
• 9. savemyexams.com [savemyexams.com]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. 3-Ethyl-2,4,5-trimethylheptane | C12H26 | CID 53428981 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. heptane, 3-ethyl-2,4,5-trimethyl- [webbook.nist.gov]
• 15. 3-Ethyl-2,4,5-trimethyloctane | C13H28 | CID 57491129 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Alkane Synthesis Purification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in removing nonpolar impurities from alkane synthesis products.

Frequently Asked Questions (FAQs)

Q1: What are common nonpolar impurities encountered during alkane synthesis?

A1: During alkane synthesis, several nonpolar impurities can arise. These often include unreacted starting materials, byproducts from side reactions, or contaminants from solvents and reagents. Common examples include other alkanes of varying chain lengths, alkenes, and aromatic compounds. For instance, free-radical halogenation of alkanes can produce a mixture of isomers which may be difficult to separate.[1][2]

Q2: How do I choose the most suitable purification method for my alkane product?

A2: The selection of an appropriate purification technique depends on the physical and chemical properties of your desired alkane and the impurities present.

• Distillation is effective when the boiling points of the alkane and the nonpolar impurity are significantly different (generally >25°C).[3] Fractional distillation is particularly useful for separating alkanes of different chain lengths.[4][5][6]

• Column Chromatography is a versatile method for separating compounds with differences in polarity. Since alkanes are very nonpolar, they will elute quickly on a polar stationary phase like silica (B1680970) gel, while slightly more polar impurities will be retained longer.[7][8]

• Recrystallization is suitable for purifying solid alkanes. This technique relies on the principle that the desired compound and the impurity have different solubilities in a chosen solvent.[9][10][11]

• Liquid-Liquid Extraction can be used to remove impurities that have a different solubility in two immiscible liquids.[12][13][14][15] For instance, washing an organic solution containing your non-polar product with an appropriate solvent can sometimes remove certain impurities.

• Adsorption using materials like activated carbon can be employed to remove certain organic impurities.[16][17][18]

Q3: My nonpolar impurity and desired alkane have very similar properties. What should I do?

A3: Separating compounds with very similar properties can be challenging. Here are a few strategies:

• Optimize Column Chromatography: For flash column chromatography, you can try using a less polar mobile phase or a different adsorbent, like neutral or basic alumina (B75360) if your compound is acid-sensitive.[7] Running a slow gradient elution, where the polarity of the solvent is gradually increased, can also improve separation.[19]

• High-Performance Liquid Chromatography (HPLC): This technique offers higher resolution than standard column chromatography and can be effective for separating close-boiling isomers or alkanes with very similar polarities.

• Urea Adduction: This method is particularly useful for separating linear n-alkanes from branched or cyclic hydrocarbons.[20]

Troubleshooting Guides

Issue 1: My column chromatography is not separating the nonpolar impurity.

• Problem: The impurity and the product are co-eluting.

• Solution:

  • Change the Mobile Phase: Use a less polar solvent system. For nonpolar compounds, a very nonpolar eluent like hexane (B92381) or petroleum ether is a good starting point.[8] You can try different nonpolar solvents or mixtures to find a system that provides better separation.

  • Change the Stationary Phase: If you are using silica gel, consider trying alumina. Alumina is available in acidic, neutral, or basic forms, and one of these may interact differently with your compounds, leading to better separation.[7]

  • Optimize Column Loading: Ensure you are not overloading the column. The amount of crude product should typically be 1-5% of the mass of the silica gel. Load the sample in the smallest possible volume of solvent.[8] Dry loading the sample can also improve resolution.[21]

  • Improve Packing: Make sure your column is packed uniformly to avoid channeling, which leads to poor separation.

Issue 2: My alkane product is a solid, but recrystallization is not removing the impurity.

• Problem: The impurity crystallizes along with the product.

• Solution:

  • Solvent Selection: The choice of solvent is critical. An ideal solvent should dissolve the compound well when hot but poorly when cold, while the impurity should either be very soluble or insoluble at all temperatures.[9][22] You may need to test several solvents to find the optimal one.

  • Cooling Rate: Allow the solution to cool slowly. Rapid cooling can trap impurities within the crystal lattice. Let the solution cool to room temperature undisturbed before moving it to an ice bath.[10][22]

  • Purity of the Solution: If colored impurities are present, you can add a small amount of activated carbon to the hot solution before filtering it to remove the colored compounds.[9]

Data Presentation

The following table summarizes the effectiveness of various purification techniques for removing different types of nonpolar impurities from alkanes.

Purification Technique	Target Impurity	Principle of Separation	Typical Purity Achieved
Fractional Distillation	Alkanes of different chain lengths	Difference in boiling points[3][4]	>95%
Column Chromatography	Alkenes, aromatic compounds, other slightly more polar nonpolar compounds	Differential adsorption onto a stationary phase[7][23]	>98%
Recrystallization	Solid impurities with different solubility profiles	Differential solubility in a given solvent[9][24]	>99%
Urea Adduction	Branched and cyclic alkanes	Formation of inclusion complexes with linear alkanes[20]	High for separation of isomers
Activated Carbon Adsorption	Aromatic compounds, some volatile organic compounds (VOCs)	Adsorption onto a high-surface-area material[16][25]	Variable, often used for trace impurity removal

Experimental Protocols

Detailed Methodology for Flash Column Chromatography

Objective: To separate a nonpolar alkane from a slightly more polar nonpolar impurity.

Materials:

• Silica gel (230-400 mesh)[7]

• Nonpolar solvent (e.g., n-hexane)

• Chromatography column

• Collection tubes

• Sample mixture dissolved in a minimal amount of the eluent

Procedure:

• Prepare the Column:

  • Add a small plug of cotton or glass wool to the bottom of the column.

  • Add a thin layer of sand.

  • Prepare a slurry of silica gel in the chosen eluent (e.g., n-hexane).

  • Pour the slurry into the column and allow the silica to settle, gently tapping the column to ensure even packing.

  • Add another layer of sand on top of the silica gel.

• Load the Sample:

  • Dissolve the crude product in the minimum amount of the eluent.

  • Carefully add the sample solution to the top of the column.

  • Alternatively, for "dry loading," adsorb the sample onto a small amount of silica gel, evaporate the solvent, and add the resulting powder to the top of the column.[21]

• Elute the Column:

  • Add the eluent to the top of the column and apply gentle pressure (using a pump or inert gas) to start the flow.

  • Continuously add eluent to the top of the column to prevent it from running dry.

  • Collect fractions in separate tubes.

• Analyze the Fractions:

  • Analyze the collected fractions using a suitable technique (e.g., TLC, GC-MS) to determine which fractions contain the purified alkane.

  • Combine the pure fractions and evaporate the solvent to obtain the purified product.

Detailed Methodology for Recrystallization

Objective: To purify a solid long-chain alkane from a soluble impurity.

Materials:

• Crude solid alkane

• Recrystallization solvent

• Erlenmeyer flasks

• Heating source (e.g., hot plate)

• Buchner funnel and filter paper

• Vacuum flask

Procedure:

• Choose a Solvent: Select a solvent in which the alkane is soluble at high temperatures but insoluble at low temperatures, while the impurity has different solubility characteristics.[9][24]

• Dissolve the Solid:

  • Place the crude solid in an Erlenmeyer flask.

  • Heat the solvent in a separate flask.

  • Add the minimum amount of hot solvent to the crude solid to completely dissolve it.[22]

• Remove Insoluble Impurities (if present):

  • If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Crystallize the Product:

  • Allow the hot, clear solution to cool slowly to room temperature.

  • Once at room temperature, you can place the flask in an ice bath to maximize crystal formation.

• Collect the Crystals:

  • Collect the purified crystals by vacuum filtration using a Buchner funnel.

  • Wash the crystals with a small amount of cold solvent to remove any remaining soluble impurities.

• Dry the Product:

  • Allow the crystals to air dry or place them in a desiccator to remove all traces of the solvent.

Visualizations

Caption: Workflow for purifying alkanes from nonpolar impurities.

Caption: Decision guide for selecting a purification method.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. studymind.co.uk [studymind.co.uk]
• 3. Fractional distillation - Wikipedia [en.wikipedia.org]
• 4. Alkanes and fractional distillation [abpischools.org.uk]
• 5. tutorchase.com [tutorchase.com]
• 6. studymind.co.uk [studymind.co.uk]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Recrystallization [sites.pitt.edu]
• 10. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. The Liquid-Liquid Extraction Guide | Phenomenex [phenomenex.com]
• 13. Liquid–liquid extraction - Wikipedia [en.wikipedia.org]
• 14. m.youtube.com [m.youtube.com]
• 15. organomation.com [organomation.com]
• 16. nrc-publications.canada.ca [nrc-publications.canada.ca]
• 17. Activated carbon - Wikipedia [en.wikipedia.org]
• 18. What Kind of Activated Carbon Filter Should You Select? [hongtekfiltration.com]
• 19. Purification [chem.rochester.edu]
• 20. benchchem.com [benchchem.com]
• 21. Running a Silica Gel Column - CommonOrganicChemistry.com [commonorganicchemistry.com]
• 22. Home Page [chem.ualberta.ca]
• 23. Silica Gel Column Chromatography | Teledyne LABS [teledynelabs.com]
• 24. people.chem.umass.edu [people.chem.umass.edu]
• 25. pubs.acs.org [pubs.acs.org]

Overcoming co-elution in gas chromatography of branched alkanes

This guide provides troubleshooting advice and answers to frequently asked questions regarding the co-elution of branched alkanes in gas chromatography (GC).

Frequently Asked Questions (FAQs)

Q1: What is co-elution in gas chromatography?

A1: Co-elution occurs when two or more different compounds exit the gas chromatography column at the same time, resulting in overlapping or merged peaks in the chromatogram.[1] This prevents the accurate identification and quantification of the individual analytes.[1] While sometimes visually indicated by a "shoulder" on a peak, perfect co-elution can produce a symmetrical peak that hides the presence of multiple components.[1]

Q2: Why are branched alkanes particularly challenging to separate?

A2: The separation of branched alkanes is difficult due to the large number of structurally similar isomers that often have very close boiling points.[2] Standard non-polar GC columns separate compounds primarily by their boiling points, making it difficult to resolve isomers with similar volatility.[2] The subtle differences in molecular shape and intermolecular interactions require highly efficient columns and optimized methods to achieve separation.

Q3: I am observing co-elution. What is the first and most important factor to optimize?

A3: The first and most critical step is to ensure you have selected the correct stationary phase, as this dictates the column's selectivity.[3][4] Selectivity refers to the column's ability to differentiate between sample components based on their chemical properties.[5] The general principle is "like dissolves like"; a non-polar stationary phase is the correct starting point for separating non-polar compounds like alkanes.[3][4] If the stationary phase is appropriate, the next parameters to optimize are the oven temperature program and the carrier gas flow rate.[6]

Q4: How do I choose the right GC column for branched alkane analysis?

A4: Column selection depends on four key factors: stationary phase, column length, internal diameter (I.D.), and film thickness.[4]

• Stationary Phase: For alkanes, a non-polar phase is the standard choice.[2] Common phases include 100% dimethylpolysiloxane or 5%-phenyl-methylpolysiloxane. For high-temperature analyses of high molecular weight alkanes, thermally stable variants are necessary.[2]

• Column Dimensions: For complex mixtures of isomers, longer columns (e.g., 30 m or more) and smaller internal diameters (e.g., 0.25 mm) are generally preferred as they provide higher efficiency (more theoretical plates), which leads to better resolution.[2][3][7]

Q5: When should I consider using Comprehensive Two-Dimensional Gas Chromatography (GCxGC)?

A5: You should consider GCxGC for highly complex samples where single-dimension GC cannot provide adequate separation, such as in crude oil, fuels, or complex environmental samples.[7][8] GCxGC is necessary when you need to separate different classes of compounds (e.g., linear alkanes, branched alkanes, cycloalkanes) from each other or when you face significant isomer co-elution that cannot be resolved by optimizing a 1D-GC method.[7] This powerful technique uses two columns with different stationary phases to separate compounds by two independent properties, such as volatility and polarity, dramatically increasing peak capacity and resolution.[9]

Troubleshooting Guide

Problem: My chromatogram shows broad, unresolved peaks for several branched alkane isomers.

This issue often points to suboptimal analytical conditions. A systematic approach to optimizing the GC method is required.

Solution: Optimize Carrier Gas Flow Rate and Temperature Program.

• Carrier Gas Flow Rate: Each column has an optimal flow rate (or linear velocity) at which it achieves maximum efficiency.[6] Operating far from this optimum can lead to significant peak broadening. Verify that your flow rate is set correctly for your column dimensions and carrier gas type (e.g., Helium, Hydrogen).

• Temperature Program: The temperature program, including the initial temperature, ramp rate(s), and final temperature, is critical for resolution.[10]

  • Initial Temperature: A lower initial temperature can improve the resolution of early-eluting, more volatile isomers.[10]

  • Ramp Rate: A slower temperature ramp rate increases the time analytes spend interacting with the stationary phase, which generally improves resolution for closely eluting compounds, though it also increases the total analysis time.[7] A good starting point for a scouting gradient is a ramp rate of 10 °C/min.[10]

The following table summarizes the general effects of adjusting these parameters:

Parameter Change	Effect on Resolution	Effect on Analysis Time	Best For...
Decrease Temp. Ramp Rate	Increases	Increases	Resolving closely eluting adjacent alkanes.[7]
Optimize Flow Rate	Maximizes at optimal velocity	Varies	Ensuring maximum column efficiency.[7]
Decrease Initial Temp.	Increases for early peaks	Increases	Improving separation of volatile components.[10]

Problem: I've optimized the flow rate and temperature program, but a critical pair of isomers still co-elutes.

When method optimization is insufficient, the issue likely lies with the column's intrinsic separation power for that specific pair of analytes.

Solution: Change Column Dimensions or Stationary Phase.

• Modify Column Dimensions: Increasing the column's efficiency can resolve difficult peaks.

  • Increase Column Length: Doubling the column length can increase resolution by about 40% because it doubles the number of theoretical plates.[7]

  • Decrease Internal Diameter (I.D.): Moving from a 0.25 mm I.D. column to a 0.18 mm I.D. column significantly enhances efficiency and resolution.[7]

  • Decrease Film Thickness: For high-boiling point compounds, a thinner film can reduce retention and lead to sharper peaks.[7]

Parameter Change	Effect on Retention Time	Effect on Resolution	Best For...
Increase Column Length	Increases	Increases (by ~40% for 2x length)	Cases where baseline separation is not achievable by method optimization alone.[7]
Decrease Column I.D.	Decreases	Increases	Improving efficiency without a large increase in analysis time.[7]
Decrease Film Thickness	Decreases	Increases (for high k' analytes)	Analysis of very high-boiling point compounds (>C40).[7]

• Change Stationary Phase: If resolution is still not achieved, the stationary phase may not have the right selectivity for your compounds. While most alkanes are separated on standard non-polar phases, trying a phase with a different chemistry (e.g., a slightly more polar 5% phenyl-methylpolysiloxane vs. a 100% dimethylpolysiloxane) can alter the elution order and resolve the co-elution.[11]

Problem: My sample is a highly complex hydrocarbon mixture, and one-dimensional GC produces a chromatogram with thousands of overlapping peaks.

For samples like crude oil, diesel, or advanced biofuels, the sheer number of isomers makes separation on a single column impossible.

Solution: Employ Comprehensive Two-Dimensional Gas Chromatography (GCxGC).

GCxGC is a technique that uses two columns of different selectivity connected by a modulator.[9][12] The modulator traps fractions from the first column and rapidly re-injects them onto the second, shorter column.[12] This creates a highly detailed two-dimensional separation space, often separating compounds by boiling point in the first dimension and by polarity in the second.[9] This allows for the separation of compound classes (e.g., n-alkanes, iso-alkanes, cyclo-alkanes) into distinct bands on a contour plot, revealing compounds that would otherwise co-elute.[8][9]

Visual Logic and Workflow Diagrams

Caption: A troubleshooting workflow for resolving co-elution of branched alkanes in GC.

Caption: Decision logic for selecting a GC column for branched alkane analysis.

Experimental Protocols

Protocol 1: GC-FID Method Optimization for C20-C40 Alkanes

This protocol provides a starting point for developing a method to resolve co-elution issues with high molecular weight alkanes.[7]

• Column Selection:

  • Phase: Agilent J&W DB-5ht, (5%-Phenyl)-methylpolysiloxane[2]

  • Dimensions: 30 m length x 0.25 mm I.D. x 0.25 µm film thickness

• Sample Preparation:

  • Accurately weigh 10-20 mg of the alkane mixture into a 10 mL volumetric flask.

  • Dissolve the sample in a high-purity solvent such as toluene (B28343) or cyclohexane.[7]

  • If analyzing high molecular weight waxes, gently heat the mixture to ~80°C to ensure complete dissolution.[7]

• GC Parameters (Starting Conditions):

  • Injector: Split/Splitless, 300°C[13]

  • Injection Volume: 1.0 µL

  • Carrier Gas: Helium at a constant flow rate of 1.5 mL/min.

  • Oven Program (Scouting Gradient):

    • Initial Temperature: 40°C, hold for 2 minutes.[10]

    • Ramp: 10°C/min to 310°C.[10][13]

    • Final Hold: Hold at 310°C for 10 minutes.[10][13]

  • Detector: Flame Ionization Detector (FID) at 320°C[13]

• Optimization Strategy:

  • Assess Initial Run: Evaluate the separation of critical isomer pairs in the scouting run.

  • Adjust Ramp Rate: If co-elution is observed, decrease the ramp rate in steps (e.g., to 8°C/min, then 5°C/min) and observe the effect on resolution.

  • Adjust Initial Temperature: If early eluting peaks are poorly resolved, lower the initial oven temperature.[10]

Protocol 2: GCxGC-MS/FID Analysis of Complex Fuels

This protocol is based on a universal method for the detailed, component-by-component analysis of complex fossil and alternative fuels.[8][14]

• Instrumentation:

  • A gas chromatograph equipped for GCxGC, featuring a modulator (e.g., thermal or flow-based), and simultaneous detection with a mass spectrometer (MS) and a flame ionization detector (FID).[8][14]

• Column Set (Reversed Phase):

  • First Dimension (1D): (Semi)polar column, e.g., BPX50 (60 m length x 0.25 mm I.D. x 0.25 µm film thickness).[8]

  • Second Dimension (2D): Non-polar column, e.g., BPX5 (3 m length x 0.15 mm I.D. x 0.25 µm film thickness).[8]

• GCxGC Parameters:

  • Injector: Split/Splitless, 330°C, with a high split ratio (e.g., 450:1).[14]

  • Injection Volume: 1 µL (undiluted sample).[14]

  • Carrier Gas: Helium, with pressure program control.

    • Initial Pressure: 230 kPa, hold for 0.5 min.[8]

    • Pressure Ramp: Increase to 330 kPa at a rate of 1.1 kPa/min.[8]

  • Oven Program:

    • Initial Temperature: 28°C, hold for 0.5 min.[8]

    • Temperature Ramp: Increase to 330°C at a rate of 3.3 K/min.[8]

  • Modulation Period: Typically 2-6 seconds, depending on the analytes.

• Detector Parameters:

  • MS: Quadrupole mass spectrometer, scanning a mass range of m/z 35-400.

  • FID: Heated to 330°C.

• Data Processing:

  • Use specialized software (e.g., GCImage) to process the raw 2D data.[14]

  • Quantification is achieved by integrating the volume of the "blobs" in the 2D GCxGC-FID chromatogram.[14]

References

• 1. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 2. benchchem.com [benchchem.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. fishersci.ca [fishersci.ca]
• 5. How to choose a stationary phase, optimize selectivity and get better resolution in chromatography | Buchi.com [buchi.com]
• 6. bmta.researchcommons.org [bmta.researchcommons.org]
• 7. benchchem.com [benchchem.com]
• 8. elib.dlr.de [elib.dlr.de]
• 9. benchchem.com [benchchem.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. Guide to GC Column Selection and Optimizing Separations [restek.com]
• 12. Comprehensive two-dimensional gas chromatography - Wikipedia [en.wikipedia.org]
• 13. academic.oup.com [academic.oup.com]
• 14. pubs.acs.org [pubs.acs.org]

Technical Support Center: Enhancing NMR Signal-to-Noise for Low-Concentration Alkanes

Welcome to the technical support center for Nuclear Magnetic Resonance (NMR) spectroscopy. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve the signal-to-noise ratio (S/N) in their NMR experiments, with a specific focus on analyzing low-concentration alkanes.

Frequently Asked Questions (FAQs)

Q1: What is the most effective initial step to improve the signal-to-noise ratio for a low-concentration alkane sample?

A1: The most impactful initial step is to increase the number of scans (NS). The signal-to-noise ratio improves proportionally with the square root of the number of scans.[1][2][3] Therefore, to double the S/N, you need to quadruple the number of scans. While this increases the experiment time, it is a fundamental and straightforward method to enhance weak signals.

Q2: How does a cryoprobe enhance NMR signals, and by how much?

A2: A cryoprobe significantly improves the signal-to-noise ratio by cooling the probe's electronics to very low temperatures (typically around 83 Kelvin) using liquid nitrogen or helium gas.[1][4] This cooling process reduces thermal noise (Johnson-Nyquist noise) generated by the electronic components.[5] The sample itself remains at a user-defined temperature, preserving its natural properties.[1][4][5] Cryoprobes can enhance the S/N by a factor of three to five compared to a standard room temperature probe.[5] Specifically, they can offer a four-fold signal enhancement in non-polar solvents, which are often used for alkanes.[6]

Q3: Which deuterated solvents are recommended for NMR analysis of low-concentration alkanes?

A3: The choice of a deuterated solvent is critical to dissolve the alkane sample effectively without introducing interfering signals.[7] For non-polar alkanes, the following solvents are commonly used:

• Deuterated Chloroform (CDCl₃): This is a widely used solvent for many organic compounds due to its excellent dissolving power and ease of removal.[7]

• Deuterated Tetrahydrofuran (THF-d₈): This is another suitable option for samples that are sensitive to residual protons in other deuterated solvents.[7]

• Deuterated Acetone (Acetone-d₆): This solvent is suitable for both proton (¹H) and carbon-¹³ (¹³C) NMR spectroscopy.[7]

The ideal NMR solvent should be chemically stable, have high purity (preferably >99.9%), low viscosity, and good solubility for the target compound.[8]

Q4: Can data processing techniques improve the signal-to-noise ratio after the experiment is completed?

A4: Yes, post-acquisition data processing can significantly improve the S/N. Key techniques include:

• Apodization (Matched Filtration): This involves multiplying the Free Induction Decay (FID) by a weighting function, such as an exponential or Gaussian function, before Fourier transformation. This can optimize the S/N by matching the experimental decay envelope.[9][10]

• Zero-Filling: Adding a block of zeros to the end of the FID before Fourier transformation can improve the digital resolution of the resulting spectrum.[10]

• Baseline Correction: Correcting distortions in the baseline can improve the accuracy of signal integration and the overall appearance of the spectrum.[9]

• Advanced Denoising Techniques: Modern methods like wavelet transforms and deep neural networks can be used to effectively suppress noise in NMR spectra and enhance the S/N, in some cases by more than 200-fold.[11][12]

Troubleshooting Guides

Issue 1: My alkane signals are barely visible above the noise.

Potential Cause	Troubleshooting Step	Expected Outcome
Insufficient Signal Averaging	Increase the number of scans (NS). Start by quadrupling the current number of scans.	A doubling of the signal-to-noise ratio.[13]
Low Sample Concentration	If possible, increase the concentration of the alkane in the sample.	A stronger signal intensity.
Suboptimal Probe	Use a cryoprobe if available.	A 3-5 fold increase in signal-to-noise compared to a room temperature probe.[5]
Poor Shimming	Manually shim the magnetic field to improve its homogeneity.	Sharper peaks and improved resolution.
Incorrect Receiver Gain	Optimize the receiver gain. An incorrect setting can lead to a drastic drop in S/N.	Maximized signal intensity without ADC-overflow artifacts.[14]

Issue 2: I see large, broad humps in the baseline of my spectrum.

Potential Cause	Troubleshooting Step	Expected Outcome
Inadequate Baseline Correction	Apply a baseline correction algorithm during data processing.	A flatter baseline, allowing for more accurate integration of weak signals.[9]
Presence of Paramagnetic Impurities	Ensure the sample and NMR tube are free from paramagnetic contaminants.	Reduction of signal broadening and baseline distortion.
Very High Sample Concentration	While unlikely for low-concentration samples, excessively high concentrations can lead to line broadening.[3] Dilute the sample if necessary.	Sharper signals.

Quantitative Data Summary

Table 1: Signal-to-Noise Enhancement with a Cryoprobe

Spectrometer	Probe Type	Sample	Signal-to-Noise Ratio (S/N)
500 MHz	5mm TXI CryoProbe	0.1% Ethylbenzene	4795:1
800 MHz	5mm TXI CryoProbe	0.1% Ethylbenzene	7602:1
800 MHz US² #2	5mm TCI CryoProbe	0.1% Ethylbenzene	9212:1
900 MHz	5 mm TCI CryoProbe	0.1% Ethylbenzene	8863:1
900 MHz US²	5 mm TCI CryoProbe	0.1% Ethylbenzene	9097:1

Data sourced from the New York Structural Biology Center.[6]

Experimental Protocols

Protocol 1: Basic ¹H NMR Acquisition for a Low-Concentration Alkane

• Sample Preparation:

  • Dissolve the alkane sample in a suitable deuterated solvent (e.g., CDCl₃) to the desired low concentration (e.g., 1-10 mM).

  • Transfer the solution to a clean, high-quality NMR tube.

• Spectrometer Setup:

  • Insert the sample into the spectrometer.

  • Lock the spectrometer on the deuterium (B1214612) signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity. For low concentration samples, good shimming is crucial.

• Acquisition Parameter Optimization:

  • Set the desired spectral width to encompass all expected alkane signals (typically 0-2 ppm for aliphatic protons).[15]

  • Set the number of scans (NS) to a high value (e.g., 64 or 128 for a starting point). For very low concentrations, this may need to be significantly higher.

  • Set the relaxation delay (D1) to be at least 1.5 times the longest T1 relaxation time of the protons of interest to ensure full relaxation between scans. For alkanes, a D1 of 2-5 seconds is often sufficient.

  • Adjust the receiver gain to maximize the signal without overloading the analog-to-digital converter (ADC).

• Data Acquisition:

  • Acquire the Free Induction Decay (FID).

• Data Processing:

  • Apply an appropriate apodization function (e.g., exponential multiplication with a line broadening factor of 0.3 Hz) to improve S/N.

  • Perform a Fourier Transform (FT) on the FID.

  • Phase correct the spectrum.

  • Apply a baseline correction.

  • Reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS).

Visualizations

Caption: Workflow for NMR data acquisition and processing.

Caption: Key strategies to improve NMR signal-to-noise.

References

• 1. What is a cryoprobe? | NMR and Chemistry MS Facilities [nmr.chem.cornell.edu]
• 2. m.youtube.com [m.youtube.com]
• 3. static1.squarespace.com [static1.squarespace.com]
• 4. youtube.com [youtube.com]
• 5. Cryogenic Probes | Technology | Manufacturer | Bruker [bruker.com]
• 6. Probes – NYSBC [nysbc.org]
• 7. youtube.com [youtube.com]
• 8. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 9. nmr.chemistry.manchester.ac.uk [nmr.chemistry.manchester.ac.uk]
• 10. m.youtube.com [m.youtube.com]
• 11. DESPERATE: A Python Library for Processing and Denoising NMR Spectra (Journal Article) | OSTI.GOV [osti.gov]
• 12. Improvement in Signal-to-Noise Ratio of Liquid-State NMR Spectroscopy via a Deep Neural Network DN-Unet - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Reddit - The heart of the internet [reddit.com]
• 14. Maximizing NMR Sensitivity: A Guide to Receiver Gain Adjustment - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Alkanes | OpenOChem Learn [learn.openochem.org]

Technical Support Center: Mass Spectrometer Ionization for Saturated Hydrocarbons

Welcome to the Technical Support Center for troubleshooting mass spectrometer ionization of saturated hydrocarbons. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the analysis of these nonpolar compounds.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section provides answers to common questions and step-by-step guides to resolve specific issues.

Issue 1: Weak or No Molecular Ion (M+) Peak in Electron Ionization (EI) Mode

Q1: Why is the molecular ion peak of my saturated hydrocarbon weak or absent in the EI mass spectrum?

A1: Saturated hydrocarbons often exhibit weak or absent molecular ion peaks in Electron Ionization (EI) mass spectrometry. This is due to the high energy of EI (typically 70 eV), which causes extensive fragmentation of the energetically unstable molecular ions of long-chain and branched alkanes.[1]

Troubleshooting Steps:

• Confirm Instrument Calibration: Ensure your mass spectrometer is properly tuned and calibrated according to the manufacturer's guidelines.[2]

• Lower Ionization Energy: If your instrument settings allow, try reducing the electron energy. A lower energy can decrease fragmentation and consequently increase the relative abundance of the molecular ion.[1][3]

• Employ Soft Ionization Techniques: For a more prominent molecular ion or quasi-molecular ion (e.g., [M+H]+), utilize a "soft" ionization technique. These methods impart less energy to the analyte molecule, resulting in reduced fragmentation.[1] Suitable techniques include:

  • Chemical Ionization (CI): This technique uses a reagent gas to produce ions that react with the analyte, leading to less fragmentation.

  • Field Ionization (FI): FI is a very soft ionization method that often yields a dominant molecular ion with minimal to no fragmentation.[4]

  • Atmospheric Pressure Photoionization (APPI): APPI can ionize nonpolar compounds and is considered a softer ionization technique than EI.[5]

Issue 2: Poor Signal Intensity for Saturated Hydrocarbons

Q2: What are the common causes of poor signal intensity when analyzing saturated hydrocarbons?

A2: Low signal intensity for saturated hydrocarbons can stem from several factors, including issues with the sample, chromatographic separation, and mass spectrometer settings.[2][6]

Troubleshooting Workflow:

Below is a logical workflow to diagnose and resolve poor signal intensity.

Caption: Troubleshooting workflow for poor signal intensity.

Detailed Steps:

• Sample Preparation:

  • Concentration: Ensure the sample concentration is appropriate. If it is too dilute, the signal will be weak. Conversely, a highly concentrated sample can lead to ion suppression.[2]

  • Extraction: Verify that the extraction process is efficient for nonpolar saturated hydrocarbons.

• Chromatography (for GC-MS and LC-MS):

  • Co-elution: Optimize the chromatographic method to separate the analytes from matrix components that could cause ion suppression.[6]

  • Peak Shape: Address issues like peak tailing, which can be caused by active sites in the injector or column. Using a deactivated inlet liner and trimming the column can help.[6][7]

  • Injection: For trace analysis in GC-MS, a splitless injection can increase the amount of sample reaching the column and improve sensitivity.[6]

• Mass Spectrometer Settings:

  • Ionization Technique: Saturated hydrocarbons are nonpolar and are not suitable for techniques like electrospray ionization (ESI).[6] Electron Ionization (EI) is standard for GC-MS, while Atmospheric Pressure Chemical Ionization (APCI) or APPI are better choices for LC-MS.[6]

  • Source Parameters: Optimize ion source parameters, such as temperature and gas flows, for your specific analytes.[7][8]

  • Selected Ion Monitoring (SIM): For targeted analysis, using SIM mode instead of a full scan will significantly increase sensitivity. Characteristic fragment ions for alkanes are often m/z 57, 71, and 85.[7]

Issue 3: Extensive Fragmentation in Chemical Ionization (CI) and Atmospheric Pressure Chemical Ionization (APCI)

Q3: I am using a soft ionization technique like APCI, but I still see significant fragmentation of my saturated hydrocarbons. Why is this happening?

A3: While APCI is considered a soft ionization technique, it can still cause extensive fragmentation of saturated hydrocarbons. This is often not due to hydride abstraction as previously thought, but rather exothermic proton-transfer reactions with highly acidic protonated atmospheric molecules like nitrogen and water present in the ion source.[9][10][11][12]

Troubleshooting Steps:

• Optimize Source Conditions:

  • Purge Gas: To minimize fragmentation, purge the ion source of air to remove nitrogen and water. Fill the source with an inert gas that has a significantly lower proton affinity.[11]

  • Solvent Choice: The choice of solvent can influence the reagent ions formed. For example, using hexane (B92381) as a solvent in APCI can lead to the formation of carbocations that ionize saturated hydrocarbons with minimal fragmentation.[13]

• Consider Alternative Soft Ionization: If fragmentation remains an issue, consider using Field Ionization (FI). FI is an exceptionally soft ionization technique that produces abundant molecular ions with very little to no fragmentation, making it highly suitable for the analysis of saturated hydrocarbons.[4][14][15]

Data Presentation: Ionization Technique Comparison

The following table summarizes the characteristics of different ionization techniques for the analysis of saturated hydrocarbons.

Ionization Technique	Typical Fragmentation	Molecular Ion Intensity	Common Applications	Key Considerations
Electron Ionization (EI)	Extensive	Weak to Absent	GC-MS, structural elucidation of smaller alkanes	High energy leads to significant fragmentation, making it difficult to determine molecular weight.[9]
Chemical Ionization (CI)	Less than EI	Generally stronger than EI	GC-MS, determining molecular weight	Fragmentation can still occur; reagent gas choice is critical.
Atmospheric Pressure Chemical Ionization (APCI)	Variable	Can be weak	LC-MS	Fragmentation can be caused by reactions with atmospheric gases.[10][11]
Atmospheric Pressure Photoionization (APPI)	Generally Low	Good	LC-MS of nonpolar compounds	Can form oxygen or nitrogen adducts.[5][16]
Field Ionization (FI)	Minimal to None	Strong	Analysis of petroleum fractions, complex hydrocarbon mixtures	Provides excellent molecular weight information but may have lower sensitivity than other techniques.[4][14][17]

Experimental Protocols

Protocol 1: General GC-MS Analysis of Saturated Hydrocarbons

This protocol provides a starting point for the analysis of a broad range of alkanes using GC-MS with Electron Ionization.

• Instrument Setup:

  • GC Column: Use a non-polar column, such as a 100% dimethylpolysiloxane column (e.g., 30 m x 0.25 mm ID x 0.25 µm film thickness).[7]

  • Carrier Gas: Use Helium or Hydrogen at a flow rate of 1-2 mL/min.[7]

  • Injector: Use a deactivated single taper liner with glass wool.[7]

  • Injector Temperature: 250°C.[1]

  • Oven Program: 40°C (hold 3 min), then ramp at 6°C/min to 320°C (hold 10 min). This can be optimized based on the volatility of the analytes.[7]

• Mass Spectrometer Setup (EI Mode):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[1]

  • Ion Source Temperature: A common starting point is 230°C.[1][7]

  • Mass Range: Scan a range appropriate for the expected analytes and fragments (e.g., m/z 40-500).

  • Transfer Line Temperature: 280°C.[1]

• Procedure:

  • Perform an autotune of the mass spectrometer to ensure optimal performance.[7]

  • Inject a solvent blank to check for system contamination.[7]

  • Prepare a series of calibration standards at known concentrations.

  • Inject the standards and samples.

Logical Relationships in Troubleshooting

The following diagram illustrates the relationship between observed problems and potential root causes in mass spectrometry.

Caption: Root cause analysis for common mass spectrometry issues.

References

• 1. benchchem.com [benchchem.com]
• 2. gmi-inc.com [gmi-inc.com]
• 3. GC Mass : Molecular ion peak issue in EI mode - Chromatography Forum [chromforum.org]
• 4. Field Ionization | School of Chemical Sciences | Illinois [scs.illinois.edu]
• 5. Atmospheric Pressure Photoionization with Halogen Anion Attachment for Mass Spectrometric Analysis of Hydrocarbons and Hydrocarbon-Based Polymers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. smatrix.com [smatrix.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Fragmentation of Saturated Hydrocarbons upon Atmospheric Pressure Chemical Ionization Is Caused by Proton-Transfer Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. From the discovery of field ionization to field desorption and liquid injection field desorption/ionization-mass spectrometry—A journey from principles and applications to a glimpse into the future - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. pubs.acs.org [pubs.acs.org]

Technical Support Center: Scaling Up the Synthesis of 3-Ethyl-2,4,5-trimethylheptane

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on the synthesis of 3-Ethyl-2,4,5-trimethylheptane. The following sections detail a proposed synthetic route, experimental protocols, and troubleshooting for potential scale-up challenges.

Frequently Asked Questions (FAQs)

Q1: What is a viable synthetic strategy for producing 3-Ethyl-2,4,5-trimethylheptane?

A highly branched alkane like 3-Ethyl-2,4,5-trimethylheptane can be synthesized by forming the carbon skeleton using a Grignard reaction, followed by the removal of the resulting hydroxyl group. A plausible route involves the reaction of a secondary Grignard reagent, such as sec-butylmagnesium bromide, with a substituted ketone like 3,4-dimethylhexan-2-one. This forms the tertiary alcohol precursor, 3-ethyl-2,4,5-trimethylheptan-3-ol. Subsequent deoxygenation of this alcohol yields the target alkane.

Q2: My Grignard reaction is difficult to initiate. What can I do?

Initiation of a Grignard reaction can be challenging due to a passivating layer of magnesium oxide on the magnesium turnings.[1] Here are some troubleshooting steps:

• Mechanical Activation: Crush the magnesium turnings under an inert atmosphere to expose a fresh surface.[2]

• Chemical Activation: Add a small crystal of iodine or a few drops of 1,2-dibromoethane (B42909) to the magnesium suspension.[1][2] These react with the magnesium surface to activate it.

• Entrainment: Add a small amount of a previously prepared Grignard reagent to initiate the reaction.

• Heat: Gentle heating with a heat gun can sometimes initiate the reaction, but this should be done with extreme caution due to the exothermic nature of the reaction and the low boiling point of ether solvents.

Q3: What are the primary side reactions to consider during the Grignard reaction scale-up?

The main side reaction is Wurtz coupling, where the alkyl halide reacts with itself. To minimize this, the alkyl halide should be added slowly to the magnesium suspension to maintain a low concentration.[3] Additionally, Grignard reagents are strong bases and can be quenched by any protic source, such as water.[4] Therefore, all glassware must be flame-dried, and anhydrous solvents must be used.[2][4]

Q4: How can the tertiary alcohol intermediate be converted to the final alkane product?

There are two primary methods for the deoxygenation of the tertiary alcohol:

• Two-Step Dehydration/Hydrogenation: The alcohol is first dehydrated using a strong acid like sulfuric or phosphoric acid to form a mixture of highly substituted alkene isomers.[5][6][7][8][9] These alkenes are then subjected to catalytic hydrogenation using a catalyst such as platinum or palladium on carbon to yield the final alkane.[10][11]

• Direct Reduction: The tertiary alcohol can be directly reduced to the alkane. This can be achieved by converting the alcohol to a good leaving group, like a tosylate, followed by reduction with a hydride source such as lithium aluminum hydride.[12][13] Alternatively, methods using reagents like chlorodiphenylsilane with an indium trichloride (B1173362) catalyst have been shown to be effective for reducing tertiary alcohols.[14][15]

Q5: What are the challenges in the hydrogenation of the highly substituted alkene intermediate?

Highly substituted alkenes can be sterically hindered, which can slow down the rate of catalytic hydrogenation.[16] It may be necessary to use higher pressures of hydrogen, increased catalyst loading, or more active catalysts to achieve complete reduction.[16]

Experimental Protocols

Part 1: Synthesis of 3-Ethyl-2,4,5-trimethylheptan-3-ol via Grignard Reaction

Objective: To synthesize the tertiary alcohol precursor.

Materials:

• Magnesium turnings

• 2-Bromobutane (B33332)

• 3,4-Dimethylhexan-2-one[17][18][19]

• Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF)

• Iodine (for activation)

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous magnesium sulfate

Procedure:

• Set up a flame-dried, three-necked round-bottom flask with a reflux condenser, a pressure-equalizing dropping funnel, and a nitrogen inlet.

• Place magnesium turnings in the flask.

• Add a small crystal of iodine.

• In the dropping funnel, place a solution of 2-bromobutane in anhydrous diethyl ether.

• Add a small portion of the 2-bromobutane solution to the magnesium turnings to initiate the reaction.

• Once the reaction has started, add the remaining 2-bromobutane solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

• Cool the Grignard solution to 0 °C in an ice bath.

• Add a solution of 3,4-dimethylhexan-2-one in anhydrous diethyl ether dropwise to the Grignard reagent with vigorous stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours.

• Quench the reaction by slowly adding saturated aqueous ammonium chloride solution.

• Extract the product with diethyl ether, dry the organic layer over anhydrous magnesium sulfate, and concentrate under reduced pressure to obtain the crude tertiary alcohol.

Part 2: Synthesis of 3-Ethyl-2,4,5-trimethylheptane via Dehydration and Hydrogenation

Objective: To convert the tertiary alcohol to the target alkane.

Materials:

• Crude 3-Ethyl-2,4,5-trimethylheptan-3-ol

• Concentrated sulfuric acid or phosphoric acid

• Palladium on carbon (10 wt. %)

• Methanol (B129727) or ethanol (B145695)

• Hydrogen gas

Procedure:

Step A: Dehydration

• Place the crude alcohol in a round-bottom flask.

• Cool the flask in an ice bath and slowly add a catalytic amount of concentrated sulfuric acid.

• Warm the mixture and distill the resulting alkene. The dehydration of tertiary alcohols is often facile and can occur at moderate temperatures.[7][9]

• Wash the collected distillate with a saturated sodium bicarbonate solution and then with brine. Dry the organic layer over anhydrous calcium chloride.

Step B: Hydrogenation

• Dissolve the purified alkene in methanol or ethanol in a suitable hydrogenation vessel.

• Add a catalytic amount of 10% palladium on carbon.

• Pressurize the vessel with hydrogen gas (typically 50 psi, but may require higher pressure for substituted alkenes).

• Stir the mixture vigorously until hydrogen uptake ceases.

• Filter the reaction mixture through a pad of celite to remove the catalyst.

• Remove the solvent under reduced pressure. The remaining liquid is the crude 3-Ethyl-2,4,5-trimethylheptane. Further purification can be achieved by fractional distillation.

Data Presentation

Parameter	Part 1: Grignard Reaction	Part 2A: Dehydration	Part 2B: Hydrogenation
Key Reagents	Magnesium, 2-Bromobutane, 3,4-Dimethylhexan-2-one	3-Ethyl-2,4,5-trimethylheptan-3-ol, H₂SO₄	3-Ethyl-2,4,5-trimethylhept-3-ene, H₂, Pd/C
Solvent	Anhydrous Diethyl Ether	None	Methanol/Ethanol
Temperature	0 °C to reflux (approx. 35 °C)	50-100 °C	Room Temperature
Reaction Time	2-4 hours	1-2 hours	2-12 hours
Typical Yield	70-85% (crude alcohol)	85-95% (alkene)	>95% (alkane)

Visualizations

Caption: Proposed two-part synthesis workflow.

Caption: Decision tree for Grignard reaction initiation.

References

• 1. benchchem.com [benchchem.com]
• 2. How can you improve Grignard reactions? | Filo [askfilo.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. byjus.com [byjus.com]
• 5. byjus.com [byjus.com]
• 6. flexiprep.com [flexiprep.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Hydrocarbons Class 11 Chemistry Notes - Free PDF [vedantu.com]
• 9. quora.com [quora.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. youtube.com [youtube.com]
• 12. Conversion of Alcohols into Alkanes | Chem-Station Int. Ed. [en.chem-station.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 15. Deoxygenation [organic-chemistry.org]
• 16. chemistry.illinois.edu [chemistry.illinois.edu]
• 17. lookchem.com [lookchem.com]
• 18. 3,4-Dimethyl-2-hexanone | C8H16O | CID 89184 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 19. 3,4-Dimethyl-2-hexanone|Research Chemical [benchchem.com]

Technical Support Center: Stabilizing Carbocation Intermediates in Alkane Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides in-depth guidance on the challenges associated with carbocation intermediates in alkane synthesis. This resource offers practical troubleshooting advice, frequently asked questions, and detailed experimental protocols to enhance the efficiency and success of your reactions.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the common methods for stabilizing carbocation intermediates?

A1: Carbocation stability is crucial for controlling reaction pathways and product distribution. The primary methods for stabilization include:

• Structural Effects: Increasing the number of alkyl substituents at the carbocationic center (tertiary > secondary > primary) enhances stability through inductive effects and hyperconjugation.[1][2]

• Resonance: Proximity to a pi system, such as a double bond (allylic) or an aromatic ring (benzylic), allows for delocalization of the positive charge, which significantly increases stability.[3][4]

• Solvent Effects: Polar protic solvents can solvate and stabilize carbocations through dipole-dipole interactions.[5][6][7]

• Superacids: Incredibly strong acids can generate and maintain carbocations by protonating alkanes and providing a non-nucleophilic counter-anion, which prevents the carbocation's decomposition.[8][9][10][11]

Q2: How does the choice of solvent affect carbocation stability and reaction outcomes?

A2: The solvent plays a critical role in the stability of carbocation intermediates. Polar protic solvents, such as water and alcohols, are effective at stabilizing carbocations by solvating the charged species.[5][7][12] This stabilization of the intermediate can accelerate the rate of reactions that proceed via a carbocation, such as S_N1 reactions.[7][12] In contrast, non-polar or aprotic solvents are less effective at stabilizing carbocations, which can lead to slower reaction rates or alternative reaction pathways.[6]

Q3: What is the role of superacids in generating stable carbocations?

A3: Superacids, which are stronger than 100% sulfuric acid, are capable of protonating even weak bases like alkanes.[8][11] This process generates highly reactive carbocations.[8][9] The key to the effectiveness of superacids in this role is the formation of an extremely stable, non-nucleophilic counter-anion.[10][11] This anion does not react with the carbocation, allowing it to persist long enough to be studied or to participate in desired synthetic transformations.[10] A classic example is "Magic Acid" (FSO₃H-SbF₅), which can protonate hydrocarbons.[8][11]

Q4: Can I use spectroscopic methods to confirm the presence of a carbocation intermediate?

A4: Yes, Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for the detection and characterization of stable carbocations.[13] Due to the reduced electron density, the carbon atom bearing the positive charge exhibits a significant downfield chemical shift in the ¹³C NMR spectrum.[13] For instance, the tertiary carbon in the tert-butyl carbocation appears at around 330 ppm, whereas the corresponding carbon in isobutane (B21531) is at approximately 25.2 ppm.[13] ¹H NMR can also be used, as protons adjacent to the cationic center will also be shifted downfield. In some cases, specialized techniques like Dynamic Nuclear Polarization (DNP) enhanced solid-state NMR can be used to detect low concentrations of carbocation intermediates on solid catalysts.[14]

Section 2: Troubleshooting Guide

Problem 1: Low yield of the desired alkane product due to carbocation rearrangement.

• Q: My Friedel-Crafts alkylation is giving me a mixture of isomers instead of the straight-chain product I expected. Why is this happening?

  • A: This is a classic issue caused by carbocation rearrangement. If the initially formed carbocation can rearrange to a more stable one (e.g., a primary to a secondary or tertiary carbocation via a hydride or alkyl shift), it will likely do so before alkylating the aromatic ring.[15][16][17]

• Q: How can I prevent carbocation rearrangements in my alkylation reaction?

  • A: To avoid rearrangements, you can use a Friedel-Crafts acylation reaction instead. In this reaction, an acyl group is added to the aromatic ring, forming a ketone. The acylium ion intermediate is resonance-stabilized and does not rearrange. The resulting ketone can then be reduced to the desired alkyl group using methods like the Clemmensen or Wolff-Kishner reduction.[15]

Problem 2: Formation of undesired olefin byproducts.

• Q: I'm observing significant amounts of alkenes in my reaction mixture. What is causing this?

  • A: Carbocation intermediates can undergo elimination reactions (E1 pathway) to form alkenes, especially at higher temperatures.[18] The carbocation can lose a proton from an adjacent carbon atom, resulting in the formation of a double bond.

• Q: How can I minimize the formation of alkene byproducts?

  • A:

    • Lower the reaction temperature: Elimination reactions are often favored at higher temperatures. Running the reaction at a lower temperature can favor the desired substitution pathway.

    • Choose a less-hindered substrate: If possible, using a substrate that leads to a less sterically hindered carbocation may reduce the likelihood of elimination.

    • Use a non-basic solvent: A basic solvent can facilitate the removal of a proton, promoting elimination.

Problem 3: The reaction is not proceeding, and I have a low or no yield.

• Q: My Friedel-Crafts reaction is not working. What are the likely causes?

  • A: Several factors could be at play:

    • Deactivated aromatic ring: Friedel-Crafts reactions do not work well with aromatic rings that have strongly electron-withdrawing groups (e.g., -NO₂, -CN, -SO₃H).[19][20]

    • Inactive catalyst: The Lewis acid catalyst (like AlCl₃) is extremely sensitive to moisture. Ensure all glassware is dry and reagents are anhydrous.[19][20]

    • Insufficient catalyst: In Friedel-Crafts acylations, the ketone product can complex with the Lewis acid, so a stoichiometric amount of the catalyst is often needed.[19]

Section 3: Experimental Protocols

Protocol 1: General Procedure for Alkane Synthesis via Friedel-Crafts Acylation and Subsequent Reduction

This protocol is designed to produce a linear alkylbenzene, avoiding the carbocation rearrangements common in Friedel-Crafts alkylation.

• Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a nitrogen or argon inlet.

• Catalyst Suspension: In the flask, suspend anhydrous aluminum chloride (1.2 equivalents) in an anhydrous solvent such as dichloromethane (B109758) (DCM) or carbon disulfide (CS₂).

• Acylating Agent Addition: Cool the suspension to 0 °C using an ice bath. Slowly add the acyl chloride (1.1 equivalents) to the stirred suspension.

• Substrate Addition: Dissolve the aromatic substrate (1.0 equivalent) in the anhydrous solvent and add it to the dropping funnel. Add the substrate solution dropwise to the reaction mixture at 0 °C over 30 minutes.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and stir for 1-3 hours, monitoring by TLC or GC-MS.

• Workup: Carefully quench the reaction by pouring it over crushed ice and concentrated HCl. Transfer the mixture to a separatory funnel and extract the aqueous layer with the organic solvent.

• Purification (Acylation): Combine the organic layers, wash with a saturated sodium bicarbonate solution, then with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure. Purify the resulting ketone via recrystallization or column chromatography.

• Reduction (Wolff-Kishner): To the purified ketone, add diethylene glycol and hydrazine (B178648) hydrate. Heat the mixture to 180-200 °C while distilling off water. After cooling, add water and extract the product with a suitable solvent (e.g., ether). Wash, dry, and purify the final alkane product.

Protocol 2: Spectroscopic Characterization of a Stable Carbocation by ¹³C NMR

This protocol outlines the preparation of a stable carbocation for NMR analysis.

• Sample Preparation: In a dry NMR tube, dissolve the carbocation precursor (e.g., a tertiary alkyl halide) in a superacid solvent system, such as a mixture of antimony pentafluoride (SbF₅) in fluorosulfonic acid (FSO₃H) or liquid sulfur dioxide (SO₂), at low temperature (e.g., -78 °C).

• NMR Acquisition: Immediately acquire the ¹³C NMR spectrum at low temperature.

• Data Analysis: Analyze the spectrum for a highly downfield-shifted signal corresponding to the positively charged carbon atom. Compare this chemical shift to the precursor's spectrum to confirm the formation of the carbocation.[13]

Section 4: Data Presentation

Table 1: Effect of Solvent Polarity on the Relative Rate of a Model S_N1 Reaction

The solvolysis of tert-butyl chloride is a classic example of an S_N1 reaction that proceeds through a carbocation intermediate. The rate of this reaction is highly dependent on the solvent's ability to stabilize this intermediate.[12]

Solvent	Dielectric Constant (ε)	Relative Rate
Acetic Acid	6	1
Methanol	33	4
Water	78	150,000

Data adapted from typical organic chemistry principles demonstrating the trend.[12]

Section 5: Mandatory Visualizations

Caption: Troubleshooting workflow for low yield in alkane synthesis.

Caption: Potential pathways for a carbocation intermediate.

References

• 1. byjus.com [byjus.com]
• 2. Carbocation Stability - Chemistry Steps [chemistrysteps.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. quora.com [quora.com]
• 6. fiveable.me [fiveable.me]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Superacid - Wikipedia [en.wikipedia.org]
• 9. sciencedaily.com [sciencedaily.com]
• 10. reddit.com [reddit.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Ch 8 : Solvent Effects [chem.ucalgary.ca]
• 13. dalalinstitute.com [dalalinstitute.com]
• 14. Fast detection and structural identification of carbocations on zeolites by dynamic nuclear polarization enhanced solid-state NMR - Chemical Science (RSC Publishing) DOI:10.1039/C8SC03848A [pubs.rsc.org]
• 15. Reddit - The heart of the internet [reddit.com]
• 16. masterorganicchemistry.com [masterorganicchemistry.com]
• 17. masterorganicchemistry.com [masterorganicchemistry.com]
• 18. masterorganicchemistry.com [masterorganicchemistry.com]
• 19. benchchem.com [benchchem.com]
• 20. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Analysis of 3-Ethyl-2,4,5-trimethylheptane and n-Dodecane for Research and Development Applications

For researchers, scientists, and professionals in drug development, the selection of appropriate chemical compounds is a critical decision that influences experimental outcomes and product formulations. This guide provides a detailed comparison of the physicochemical properties of 3-Ethyl-2,4,5-trimethylheptane and n-dodecane, two C12 alkanes with distinct structural characteristics.

While both compounds share the same molecular formula (C12H26), their isomeric differences—a branched structure for 3-Ethyl-2,4,5-trimethylheptane versus a straight chain for n-dodecane—lead to variations in their physical properties. These differences can have significant implications for their applications in laboratory and industrial settings. This document summarizes key quantitative data, outlines experimental protocols for property determination, and visualizes a typical characterization workflow.

Physicochemical Properties: A Tabulated Comparison

The following table summarizes the key physicochemical properties of 3-Ethyl-2,4,5-trimethylheptane and n-dodecane. It is important to note that while extensive experimental data is available for n-dodecane, the properties for 3-Ethyl-2,4,5-trimethylheptane are primarily based on computational predictions due to a lack of published experimental values.

Property	3-Ethyl-2,4,5-trimethylheptane	n-Dodecane
Molecular Formula	C12H26	C12H26
Molecular Weight	170.33 g/mol [1][2]	170.340 g·mol−1
Appearance	Not available (predicted to be a colorless liquid)	Colorless liquid
Odor	Not available	Gasoline-like to odorless
Boiling Point	196.85 °C (Predicted)	216.2 °C
Melting Point	-99.58 °C (Predicted)	-9.6 °C
Density	0.76 g/cm³ (Predicted)	0.7495 g·mL−1 at 20 °C
Viscosity	Not available	1.34 mPa·s at 25 °C
Solubility in Water	Insoluble (Predicted)	Insoluble
CAS Number	62198-65-6[1][2]	112-40-3

Experimental Protocols

Accurate determination of physicochemical properties is fundamental in chemical research. Below are detailed methodologies for key experiments.

Determination of Boiling Point

The boiling point of a liquid is a crucial physical constant for its identification and purity assessment. A common and efficient method for its determination is the micro-boiling point or capillary method.

Apparatus:

• Thiele tube or similar heating block

• Thermometer

• Capillary tube (sealed at one end)

• Sample tube (e.g., a small test tube)

• Heat source (e.g., Bunsen burner or heating mantle)

• Liquid sample

Procedure:

• A small amount of the liquid sample is placed in the sample tube.

• A capillary tube, sealed at one end, is inverted and placed into the sample tube with the open end submerged in the liquid.

• The sample tube assembly is attached to a thermometer and placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral oil).

• The Thiele tube is gently heated, causing the air trapped in the capillary tube to expand and slowly bubble out.

• Heating is continued until a steady stream of bubbles emerges from the capillary tube. This indicates that the vapor pressure of the sample is overcoming the atmospheric pressure.

• The heat source is removed, and the apparatus is allowed to cool slowly.

• The boiling point is the temperature at which the liquid just begins to enter the capillary tube. This is the point where the vapor pressure of the sample equals the external atmospheric pressure.

Determination of Density

The density of a liquid can be determined by accurately measuring its mass and volume.

Apparatus:

• Pycnometer or a volumetric flask with a stopper

• Analytical balance

• Thermometer

• Liquid sample

Procedure:

• The empty, clean, and dry pycnometer is weighed accurately on an analytical balance.

• The pycnometer is filled with the liquid sample up to the calibration mark, ensuring there are no air bubbles. The stopper is inserted.

• The outside of the pycnometer is carefully dried, and it is weighed again to determine the mass of the liquid.

• The temperature of the liquid is recorded.

• The volume of the pycnometer is determined by repeating the procedure with a reference liquid of known density (e.g., deionized water) at the same temperature.

• The density of the sample is calculated using the formula: Density = Mass of the liquid / Volume of the liquid

Determination of Viscosity

Viscosity, a measure of a fluid's resistance to flow, can be determined using various types of viscometers. The Ostwald viscometer is a common choice for liquids with low to moderate viscosity.

Apparatus:

• Ostwald viscometer

• Water bath with temperature control

• Stopwatch

• Pipette

• Liquid sample

• Reference liquid of known viscosity (e.g., water)

Procedure:

• The viscometer is cleaned and dried thoroughly.

• A specific volume of the liquid sample is introduced into the larger bulb of the viscometer using a pipette.

• The viscometer is placed vertically in a constant-temperature water bath until the sample reaches thermal equilibrium.

• The liquid is drawn up by suction into the other arm of the viscometer until it is above the upper calibration mark.

• The suction is released, and the time taken for the liquid meniscus to fall from the upper to the lower calibration mark is measured with a stopwatch.

• The procedure is repeated with a reference liquid of known viscosity and density at the same temperature.

• The viscosity of the sample is calculated using the following equation: η₁ / η₂ = (ρ₁ * t₁) / (ρ₂ * t₂) Where:

  • η₁ = viscosity of the sample liquid

  • η₂ = viscosity of the reference liquid

  • ρ₁ = density of the sample liquid

  • ρ₂ = density of the reference liquid

  • t₁ = flow time of the sample liquid

  • t₂ = flow time of the reference liquid

Visualizing the Experimental Workflow

The process of characterizing a novel or unknown liquid compound involves a logical sequence of experimental determinations. The following diagram, generated using the DOT language, illustrates a typical workflow.

Liquid Sample Characterization Workflow

Applications in Research and Drug Development

Both n-dodecane and its branched isomers have applications in various scientific fields. n-Dodecane is frequently used as a solvent, a component in fuel surrogates for combustion research, and in the pharmaceutical industry for applications such as a non-polar solvent in chromatography and in the formulation of poorly water-soluble drugs.

While specific applications for 3-Ethyl-2,4,5-trimethylheptane are not well-documented, branched alkanes, in general, are of interest for their potential to lower the freezing point and improve the flow properties of hydrocarbon mixtures, which can be relevant in lubricant and fuel formulations. In drug development, the specific stereochemistry and branching of a molecule can influence its interaction with biological systems, making isomers like 3-Ethyl-2,4,5-trimethylheptane potential candidates for further investigation in areas such as drug delivery and formulation science.

References

• 1. 3-Ethyl-2,4,5-trimethylheptane | C12H26 | CID 53428981 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. heptane, 3-ethyl-2,4,5-trimethyl- [webbook.nist.gov]

Boiling Point Comparison of 3-Ethyl-2,4,5-trimethylheptane and Its Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the boiling points of 3-Ethyl-2,4,5-trimethylheptane and its structural isomers. The boiling point of a compound is a critical physical property, offering insights into its intermolecular forces and volatility. In the context of drug development and chemical research, understanding the boiling points of isomers is crucial for purification processes, formulation development, and predicting compound behavior in various environments.

The Influence of Molecular Structure on Boiling Point

Alkanes, such as the isomers of dodecane (B42187) (C12H26) discussed herein, are nonpolar molecules. The primary intermolecular forces governing their physical properties are London dispersion forces. The strength of these forces, and consequently the boiling point, is influenced by two main factors:

• Molecular Weight: As the molecular weight of alkanes increases, the number of electrons also increases, leading to stronger London dispersion forces and a higher boiling point.

• Molecular Branching: Among isomers with the same molecular weight, increased branching leads to a more compact, spherical shape. This reduces the surface area available for intermolecular contact, weakening the London dispersion forces and resulting in a lower boiling point. Straight-chain alkanes, with their larger surface area, experience stronger intermolecular attractions and thus have higher boiling points.

Comparative Analysis of Dodecane Isomers

The following table summarizes the boiling points of selected C12H26 isomers, ranging from the linear n-dodecane to the highly branched 2,2,3,3,4,4-hexamethylhexane. The data illustrates the inverse relationship between the degree of branching and the boiling point.

Isomer Name	IUPAC Name	Molecular Formula	Boiling Point (°C)	Data Type
n-Dodecane	Dodecane	C12H26	216.2	Experimental
4-Isopropyloctane	4-(1-methylethyl)octane	C12H26	178	Predicted
3,3-Diethyl-2,5-dimethylhexane	3,3-Diethyl-2,5-dimethylhexane	C12H26	195.8	Predicted
3-Ethyl-2,4,5-trimethylheptane	3-Ethyl-2,4,5-trimethylheptane	C12H26	199.3	Predicted
2,2,3,3,4,4-Hexamethylhexane	2,2,3,3,4,4-Hexamethylhexane	C12H26	~192	Estimated

Experimental Determination of Boiling Point

A standard method for determining the boiling point of a liquid is the micro boiling point or capillary method. This technique is particularly useful when only a small sample of the substance is available.

Apparatus:

• Melting point apparatus or oil bath

• Thermometer

• Small test tube (e.g., 75 x 12 mm)

• Capillary tube (sealed at one end)

• Sample of the liquid

Procedure:

• Sample Preparation: A small amount of the liquid (a few drops) is placed into the small test tube.

• Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube with the open end submerged.

• Heating: The test tube assembly is then placed in a heating block or oil bath. The temperature is gradually increased.

• Observation of Bubbles: As the liquid heats up, the air trapped in the capillary tube will expand and a slow stream of bubbles will emerge from the open end of the capillary.

• Reaching the Boiling Point: As the temperature approaches the boiling point of the liquid, the vapor pressure of the liquid will equal the external atmospheric pressure, and a rapid and continuous stream of bubbles will emerge from the capillary tube.

• Cooling and Measurement: The heat source is then removed, and the liquid is allowed to cool. The boiling point is the temperature at which the bubbling stops and the liquid just begins to enter the capillary tube. This is the point where the vapor pressure of the substance equals the external pressure.

• Recording: The temperature is recorded from the thermometer at this point. For accuracy, the determination should be repeated at least once.

Visualizing the Structure-Property Relationship

The following diagram illustrates the relationship between the degree of branching in the selected C12H26 isomers and their corresponding boiling points. As the structure becomes more compact and branched, the boiling point decreases.

Caption: Boiling points of C12H26 isomers decrease with increased branching.

Navigating the Maze of C12 Branched Alkanes: A Comparative Guide to Mass Spectral Libraries

For researchers, scientists, and drug development professionals, the accurate identification of C12 branched alkanes is a critical task in fields ranging from petroleum analysis to metabolomics. Gas chromatography-mass spectrometry (GC-MS) is the go-to analytical technique, and the reliability of compound identification hinges on the quality and comprehensiveness of the mass spectral library employed. This guide provides an objective comparison of the leading commercially available mass spectral libraries for the identification of C12 branched alkanes, supported by key spectral data and detailed experimental protocols.

The complex fragmentation patterns of branched alkanes, characterized by preferential cleavage at branching points to form stable carbocations, can make their identification challenging.[1] A robust mass spectral library is therefore an indispensable tool. This guide focuses on two of the most prominent and widely used libraries: the NIST/EPA/NIH Mass Spectral Library and the Wiley Registry of Mass Spectral Data.

At a Glance: Comparing the Titans of Mass Spectral Data

Feature	NIST/EPA/NIH Mass Spectral Library	Wiley Registry of Mass Spectral Data
Primary Focus	Highly curated and evaluated spectra for reliable compound identification.	The largest commercially available collection of mass spectra, aiming for comprehensive coverage.[2]
Library Size (Overall)	The 2023 release includes over 394,000 electron ionization (EI) spectra for over 341,600 unique compounds.[3]	The 2023 edition boasts over 873,000 spectra.[3]
C12 Branched Alkane Coverage	Contains spectra for numerous C12 branched alkane isomers, including various methylundecanes and dimethyldecanes. Specific examples with accessible spectra include 5-methylundecane (B167939) and 2,4-dimethyldecane.[4][5]	While a specific count is not provided, its larger overall size suggests a potentially broader, though less uniformly curated, collection of C12 branched alkane isomers.
Data Quality	Each spectrum undergoes a rigorous evaluation process by NIST chemists, ensuring high quality and reliability.	Data is collected from a wide variety of sources, including published literature and contributions from analytical laboratories, leading to a broader but potentially more variable quality range.
Search Software	Typically bundled with the powerful NIST MS Search software, which includes advanced search algorithms and analysis tools like AMDIS (Automated Mass Spectral Deconvolution and Identification System).	Often integrated with instrument manufacturer's software and also available with Wiley's own search software.
Alternative Identification Aids	Includes retention indices for a vast number of compounds, which is crucial for differentiating isomers.[3]	Also includes retention indices and other physicochemical data to aid in identification.[2]

Under the Hood: A Representative Experimental Protocol for GC-MS Analysis of C12 Branched Alkanes

Reproducibility is paramount in scientific research. The following is a representative experimental protocol for the analysis of C12 branched alkanes using GC-MS, based on established methodologies.[6][7]

1. Sample Preparation:

• Dissolve the sample containing C12 branched alkanes in a high-purity volatile solvent (e.g., hexane (B92381) or dichloromethane) to a concentration of approximately 10-100 µg/mL.

• If necessary, perform a cleanup step such as solid-phase extraction (SPE) with a non-polar sorbent to remove interfering matrix components.

• Add an internal standard (e.g., a deuterated alkane) for quantitative analysis.

2. Gas Chromatography (GC) Conditions:

• GC System: Agilent 8890 GC or equivalent.

• Column: A non-polar capillary column is typically used for hydrocarbon analysis. A common choice is a 30 m x 0.25 mm ID x 0.25 µm film thickness column with a 5% phenyl-methylpolysiloxane stationary phase (e.g., DB-5ms or equivalent).[6]

• Injector: Split/splitless injector at 280 °C.

• Injection Volume: 1 µL.

• Split Ratio: 20:1 (can be adjusted based on sample concentration).

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp to 250 °C at a rate of 10 °C/min.

  • Hold at 250 °C for 5 minutes.

3. Mass Spectrometry (MS) Conditions:

• MS System: Agilent 5977B MSD or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Mass Scan Range: m/z 40-300.

• Solvent Delay: 3 minutes.

4. Data Analysis:

• Acquire the total ion chromatogram (TIC) and individual mass spectra.

• Perform a library search of the acquired mass spectra against the NIST/EPA/NIH Mass Spectral Library and/or the Wiley Registry of Mass Spectral Data.

• Confirm compound identification by comparing retention times and mass spectra with those of authentic standards if available. The use of retention indices is highly recommended for distinguishing between isomers.[8]

Visualizing the Workflow for Compound Identification

The logical process of identifying an unknown compound using GC-MS and a mass spectral library can be visualized as follows:

References

• 1. GCMS Section 6.9.2 [people.whitman.edu]
• 2. Announcing the Highly-Anticipated Wiley Registry of Mass Spectral Data, 12th Edition - Wiley Science Solutions [sciencesolutions.wiley.com]
• 3. mswil.com [mswil.com]
• 4. Undecane, 5-methyl- [webbook.nist.gov]
• 5. Decane, 2,4-dimethyl- [webbook.nist.gov]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. digitalcommons.unl.edu [digitalcommons.unl.edu]

Validating the Synthesis of 3-Ethyl-2,4,5-trimethylheptane: A Comparative Guide to Synthesis and NMR Analysis

For researchers, scientists, and professionals in drug development, the precise synthesis and unambiguous structural confirmation of novel organic molecules are paramount. This guide provides a comparative overview of two common synthetic routes for the highly branched alkane, 3-Ethyl-2,4,5-trimethylheptane, and details the necessary Nuclear Magnetic Resonance (NMR) spectroscopic analysis for its validation.

This document outlines a hypothetical synthesis of 3-Ethyl-2,4,5-trimethylheptane via a Grignard reaction, presenting a detailed experimental protocol. A comparison with the alternative Corey-House synthesis is provided to highlight the relative merits of each approach. Furthermore, predicted ¹H and ¹³C NMR data are presented to serve as a benchmark for the structural validation of the synthesized compound.

Comparison of Synthetic Methodologies

The synthesis of highly branched alkanes such as 3-Ethyl-2,4,5-trimethylheptane can be approached through various methods. Two powerful and versatile methods are the Grignard reaction and the Corey-House synthesis. The choice between these methods often depends on the availability of starting materials, desired yield, and the stereochemical outcome.

Feature	Grignard Reaction Approach	Corey-House Synthesis
Key Reagents	Grignard reagent (R-MgX), Ketone/Aldehyde	Lithium dialkylcuprate (R₂CuLi), Alkyl halide
Bond Formation	C-C bond formation via nucleophilic addition to a carbonyl, followed by reduction.	C-C bond formation via coupling of an organocuprate with an alkyl halide.[1][2]
Versatility	Highly versatile, allowing for the creation of a wide range of substitution patterns.[3]	Particularly useful for coupling different alkyl groups, including primary, secondary, and tertiary fragments.[4][5]
Stereochemistry	Can generate stereocenters; control can be challenging without chiral auxiliaries.	The reaction with alkyl halides often proceeds with inversion of configuration.
Functional Group Tolerance	Grignard reagents are highly basic and react with acidic protons.	Gilman reagents are generally less basic and can tolerate a wider range of functional groups.
Byproducts	Magnesium salts, which are typically removed by aqueous workup.	Lithium and copper salts, also removed during workup.

Hypothetical Synthesis of 3-Ethyl-2,4,5-trimethylheptane via Grignard Reaction

A plausible synthetic route to 3-Ethyl-2,4,5-trimethylheptane involves the reaction of a suitable Grignard reagent with a ketone, followed by dehydration and hydrogenation.

Experimental Protocol

Step 1: Synthesis of 3,4-dimethylhexan-3-ol

• In a flame-dried, three-necked round-bottom flask equipped with a dropping funnel, reflux condenser, and a magnetic stirrer, place magnesium turnings (1.2 eq).

• Add a small crystal of iodine to the flask.

• In the dropping funnel, place a solution of 2-bromobutane (B33332) (1.2 eq) in anhydrous diethyl ether.

• Add a small portion of the 2-bromobutane solution to the magnesium turnings to initiate the Grignard reaction.

• Once the reaction has started, add the remaining 2-bromobutane solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent.

• Cool the solution to 0 °C in an ice bath.

• Add a solution of 3-methyl-2-pentanone (B1360105) (1.0 eq) in anhydrous diethyl ether dropwise to the Grignard reagent.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1 hour.

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride.

• Separate the ethereal layer, and extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude 3,4-dimethylhexan-3-ol.

Step 2: Dehydration of 3,4-dimethylhexan-3-ol

• To the crude 3,4-dimethylhexan-3-ol, add a catalytic amount of a strong acid (e.g., sulfuric acid or p-toluenesulfonic acid).

• Heat the mixture and distill the resulting alkene (a mixture of isomers of 3,4-dimethylhex-3-ene and 3,4-dimethylhex-2-ene) from the reaction flask.

Step 3: Hydrogenation of the Alkene Mixture

• Dissolve the collected alkene mixture in a suitable solvent such as ethanol.

• Add a catalytic amount of 10% Palladium on carbon.

• Subject the mixture to a hydrogen atmosphere (using a balloon or a hydrogenation apparatus) and stir vigorously until the reaction is complete (monitored by TLC or GC).

• Filter the reaction mixture through a pad of Celite to remove the catalyst.

• Remove the solvent under reduced pressure to yield 3-Ethyl-2,4,5-trimethylheptane. Further purification can be achieved by distillation.

NMR Validation Data

The structural confirmation of the synthesized 3-Ethyl-2,4,5-trimethylheptane is achieved through ¹H and ¹³C NMR spectroscopy. The predicted chemical shifts, multiplicities, and integrations are summarized below.

Predicted ¹H NMR Data (500 MHz, CDCl₃)

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~ 0.85	Triplet	3H	-CH₂CH ₃
~ 0.88	Doublet	3H	-CH(CH ₃)CH₃
~ 0.90	Doublet	3H	-CH(CH ₃)CH₂-
~ 0.92	Doublet	3H	-CH(CH ₃)CH(CH₃)-
~ 1.10 - 1.40	Multiplet	4H	-CH ₂CH₃ and -CH(CH₃)CH ₂-
~ 1.50 - 1.70	Multiplet	3H	-CH (CH₃)CH₃, -CH (CH₃)CH₂-, and -CH (CH₃)CH(CH₃)-
~ 1.75 - 1.90	Multiplet	1H	-CH (CH₂CH₃)-

Predicted ¹³C NMR Data (125 MHz, CDCl₃)

Chemical Shift (ppm)	Carbon Type
~ 11-15	CH₃
~ 18-22	CH₃
~ 25-30	CH₂
~ 35-45	CH
~ 48-55	CH

Experimental and Analytical Workflow

The overall process from synthesis to validation follows a logical progression to ensure the identity and purity of the final product.

References

• 1. collegedunia.com [collegedunia.com]
• 2. byjus.com [byjus.com]
• 3. benchchem.com [benchchem.com]
• 4. Corey–House synthesis - Wikipedia [en.wikipedia.org]
• 5. Corey House Reaction: Mechanism, Steps & Applications [vedantu.com]

Branched vs. Linear Alkanes: A Comparative Guide to Lubrication Performance

For researchers, scientists, and drug development professionals, understanding the nuanced relationship between molecular architecture and lubrication efficacy is critical. This guide provides an objective comparison of the tribological performance of branched and linear alkanes, supported by experimental data and detailed methodologies.

The molecular structure of alkanes—whether linear (n-alkanes) or branched (isoalkanes)—profoundly influences their behavior as lubricants, particularly under the demanding conditions of boundary lubrication.[1] This regime, characterized by high loads and/or low speeds, results in a lubricating film too thin to completely separate interacting surfaces, making the molecular properties of the lubricant paramount.[1]

Executive Summary: Key Performance Differences

Linear and branched alkanes exhibit distinct performance characteristics due to differences in their molecular packing and intermolecular forces. Under high pressure, linear alkanes have a tendency to align and form dense, ordered, and sometimes solid-like layers.[1] While these layers can provide excellent protection against wear, their high degree of order results in a high shear strength, which can lead to a significant friction force.[1]

In contrast, the irregular, three-dimensional structures of branched alkanes disrupt this molecular ordering.[1] This disruption prevents the formation of highly ordered crystalline structures, maintaining a more fluid-like, amorphous state even under high confinement.[1] The resulting disordered film has a lower resistance to shear, which often translates to a lower coefficient of friction.[1]

Quantitative Performance Comparison

Performance Metric	Linear Alkane (n-Hexadecane)	Branched Alkane (Squalane - C30H62)	Test Conditions & Source(s)
Coefficient of Friction (Boundary Lubrication)	Higher	Lower	General trend observed in molecular dynamics simulations and experimental studies.[1][2]
Wear Scar Diameter (mm)	Generally Lower	Generally Higher	Dependent on material pairing and specific test conditions. Linear alkanes' ordered layers can be more resistant to squeeze-out.[3]
Kinematic Viscosity @ 40°C (cSt)	~3.0	~30	Data for n-hexadecane and squalane. Note the significant difference in molecular weight.[4]
Kinematic Viscosity @ 100°C (cSt)	~1.2	~5.8	Data for n-hexadecane and squalane.[4]
Viscosity Index (VI)	High	High	Both classes can have high VI, indicating a relatively small change in viscosity with temperature. Specific values depend on the particular isomers.
Elastohydrodynamic (EHL) Film Thickness	Thicker (at equivalent viscosity)	Thinner (at equivalent viscosity)	Film thickness is strongly dependent on viscosity and pressure-viscosity coefficient. Direct comparative data is scarce.

Note: Squalane (a highly branched C30 alkane) is often used as a representative branched alkane in tribological studies and is compared here with n-hexadecane to illustrate the effect of branching, despite the difference in carbon number.

Experimental Protocols

The data cited in this guide is typically generated using standardized tribological testing methods. The following are detailed methodologies for two key experiments:

Four-Ball Wear Test (based on ASTM D-4172 for oils)

This test evaluates the wear-preventing properties of a lubricant.

• Apparatus: A four-ball tester, which consists of three stationary steel balls held in a cup and a fourth ball rotated against them.

• Procedure:

  • The three stationary 1/2-inch diameter steel balls are clamped together and immersed in the test lubricant.

  • The fourth steel ball is pressed into the cavity of the three stationary balls with a specified force (e.g., 147 N).

  • The test lubricant is brought to a specified temperature (e.g., 75°C).

  • The top ball is rotated at a constant speed (e.g., 1200 rpm) for a set duration (e.g., 60 minutes).

  • After the test, the wear scars on the three stationary balls are measured under a microscope, and the average scar diameter is reported. A smaller wear scar indicates better wear protection.

High-Frequency Reciprocating Rig (HFRR) Test (based on ASTM D-6079)

This test is commonly used to assess the lubricity of diesel fuels but can be adapted for other lubricants.

• Apparatus: An HFRR unit, which consists of a fixed steel disk and an oscillating steel ball.

• Procedure:

  • A 2 mL sample of the test lubricant is placed in a reservoir.

  • A non-rotating steel ball is held in a vertically mounted arm and pressed against a stationary steel disk with a specified load (e.g., 200 g). Both the ball and the disk are fully submerged in the lubricant.

  • The lubricant is maintained at a constant temperature (e.g., 60°C).

  • The ball is oscillated against the disk at a high frequency (e.g., 50 Hz) with a short stroke length (e.g., 1 mm) for a defined period (e.g., 75 minutes).

  • At the end of the test, the wear scar on the ball is measured in both the parallel and perpendicular directions to the sliding motion, and the average wear scar diameter is reported.

Visualization of Structure-Performance Relationship

The following diagram illustrates the logical flow from molecular structure to the resulting tribological performance for linear and branched alkanes.

Caption: Relationship between alkane structure and lubrication performance.

References

• 1. benchchem.com [benchchem.com]
• 2. tohoku.elsevierpure.com [tohoku.elsevierpure.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Navigating the Maze of Isomers: A GC Retention Time Comparison of Trimethylheptanes

For researchers and scientists in the fields of petrochemical analysis, environmental science, and drug development, the accurate identification of branched-chain alkane isomers is a frequent and significant challenge. Trimethylheptanes, a group of C10H22 isomers, are commonly found in complex hydrocarbon mixtures such as gasoline and jet fuel. Due to their similar physicochemical properties, separating and identifying these isomers requires high-resolution gas chromatography (GC). This guide provides an objective comparison of the GC retention times of various trimethylheptane isomers, supported by experimental data, to aid in their identification.

The elution order of non-polar compounds like trimethylheptanes on a non-polar stationary phase is primarily determined by their boiling points. Generally, more compact and highly branched isomers exhibit lower boiling points and, consequently, shorter retention times. This principle is illustrated in the data presented below, where isomers with more extensive branching tend to elute earlier.

Comparative Analysis of Kovats Retention Indices

To standardize retention times across different GC systems and conditions, the Kovats retention index (KI) is used.[1][2] The KI relates the retention time of an analyte to those of n-alkanes eluting before and after it. The following table summarizes the experimentally determined Kovats retention indices for several trimethylheptane isomers on a standard non-polar stationary phase (e.g., 100% dimethylpolysiloxane).

Isomer	IUPAC Name	Kovats Retention Index (KI) on Standard Non-Polar Phase
2,4,6-Trimethylheptane	2,4,6-Trimethylheptane	870 - 877[3]
2,2,6-Trimethylheptane	2,2,6-Trimethylheptane	872 - 895[4]
2,2,5-Trimethylheptane	2,2,5-Trimethylheptane	877 - 890[5][6]
2,2,4-Trimethylheptane	2,2,4-Trimethylheptane	876 - 890[7][8]
2,5,5-Trimethylheptane	2,5,5-Trimethylheptane	890 - 901[9][10]
3,3,5-Trimethylheptane	3,3,5-Trimethylheptane	908 - 913[11]
2,2,3-Trimethylheptane	2,2,3-Trimethylheptane	914 - 932[12]
3,4,5-Trimethylheptane	3,4,5-Trimethylheptane	945 - 947[13]

Visualizing the Analytical Workflow

The process of analyzing trimethylheptane isomers by gas chromatography involves a systematic workflow from sample preparation to data analysis. This process is crucial for achieving accurate and reproducible results.

Caption: A logical workflow for the GC analysis of trimethylheptane isomers.

Experimental Protocol

The following is a representative experimental protocol for the analysis of trimethylheptane isomers, based on standard methods for detailed hydrocarbon analysis such as ASTM D6730.[14][15][16]

1. Instrumentation:

• Gas Chromatograph: An Agilent 8890 GC system or equivalent, equipped with a Flame Ionization Detector (FID) and a split/splitless injector. A mass spectrometer (MS) can also be used for definitive peak identification.

• Column: A 100% dimethylpolysiloxane capillary column (e.g., 100 m x 0.25 mm ID, 0.5 µm film thickness) is recommended for high resolution of hydrocarbon isomers.[16]

• Carrier Gas: Helium or Hydrogen at a constant flow rate.

2. GC Conditions:

• Injector Temperature: 250 °C

• Detector Temperature (FID): 300 °C

• Oven Temperature Program:

  • Initial temperature: 35 °C, hold for 10 minutes

  • Ramp: 2 °C/minute to 200 °C

  • Hold at 200 °C for 5 minutes

• Injection Mode: Split (split ratio of 100:1)

• Injection Volume: 1 µL

3. Sample and Standard Preparation:

• Sample Preparation: Dilute the hydrocarbon sample (e.g., gasoline) in a volatile solvent like pentane or hexane (B92381) to an appropriate concentration.

• n-Alkane Standard: Prepare a mixture of n-alkanes (e.g., C8 to C12) in the same solvent to be co-injected with the sample or run separately for the calculation of Kovats retention indices.

4. Data Analysis:

• Record the retention times of all peaks in the chromatogram.

• Identify the n-alkane peaks from the standard run.

• Calculate the Kovats retention index for each unknown peak using the following formula for temperature-programmed GC:

  • KI = 100 * [n + (t_R(unknown) - t_R(n)) / (t_R(N) - t_R(n))]

  • Where:

    • n = carbon number of the n-alkane eluting before the unknown

    • N = carbon number of the n-alkane eluting after the unknown

    • t_R = retention time

• Compare the calculated KI values with the reference data in the table above and in literature databases to identify the trimethylheptane isomers.[1][17]

This guide provides a foundational understanding and practical data for the GC-based analysis of trimethylheptane isomers. For unambiguous identification, especially in complex matrices, coupling the GC with a mass spectrometer is highly recommended.

References

• 1. Kovats retention index - Wikipedia [en.wikipedia.org]
• 2. chromatography - What is the Kovat's Index used for? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 3. 2,4,6-Trimethylheptane | C10H22 | CID 137658 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2,2,6-Trimethylheptane | C10H22 | CID 518457 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2,2,5-Trimethylheptane | C10H22 | CID 519761 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Heptane, 2,2,5-trimethyl- [webbook.nist.gov]
• 7. 2,2,4-Trimethylheptane | C10H22 | CID 26839 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Heptane, 2,2,4-trimethyl- [webbook.nist.gov]
• 9. Heptane, 2,5,5-trimethyl- | C10H22 | CID 14478 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Heptane, 2,5,5-trimethyl- [webbook.nist.gov]
• 11. 3,3,5-Trimethylheptane | C10H22 | CID 23544 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. 2,2,3-Trimethylheptane | C10H22 | CID 521416 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. 3,4,5-Trimethylheptane | C10H22 | CID 89304 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. scioninstruments.com [scioninstruments.com]
• 15. thinghiemxangdau.vn [thinghiemxangdau.vn]
• 16. Detailed Hydrocarbon Analysis Featuring Rtx-DHA Columns [restek.com]
• 17. lotusinstruments.com [lotusinstruments.com]

Navigating the Stereochemical Maze: A Comparative Guide to Confirming the Stereochemistry of 3-Ethyl-2,4,5-trimethylheptane

For researchers, scientists, and drug development professionals, the precise elucidation of a molecule's three-dimensional structure is a cornerstone of modern chemical and pharmaceutical sciences. The biological activity and physicochemical properties of a chiral molecule are intrinsically linked to its stereochemistry. This guide provides a comprehensive comparison of key experimental techniques for confirming the stereochemistry of 3-Ethyl-2,4,5-trimethylheptane, a saturated hydrocarbon with multiple chiral centers.

3-Ethyl-2,4,5-trimethylheptane possesses three chiral centers at carbons 3, 4, and 5. This results in the potential for 2³ = 8 possible stereoisomers (four pairs of enantiomers). Distinguishing between these stereoisomers requires sophisticated analytical methodologies, particularly given the absence of functional groups that might simplify analysis. This guide delves into the principles, experimental protocols, and data interpretation of several powerful techniques, offering a comparative framework to aid in the selection of the most appropriate method for your research needs.

Quantitative Data Comparison

Analytical Technique	Key Quantitative Parameter(s)	Typical Values/Resolution for Chiral Alkanes	Sample Requirements	Throughput
Chiral Gas Chromatography (GC)	Enantiomeric Excess (% ee), Resolution (Rs)	>99% ee achievable, Rs > 1.5 for baseline separation	Volatile sample, ng to µg quantities	High
Optical Rotation (Polarimetry)	Specific Rotation [α]	Typically small for alkanes (e.g., < 5°), dependent on wavelength and solvent	mg quantities, pure enantiomer required for reference	High
Vibrational Circular Dichroism (VCD)	Differential Absorbance (ΔA)	10⁻⁴ to 10⁻⁵ absorbance units	mg quantities, solution in a suitable IR solvent	Low to Medium
Advanced NMR Spectroscopy	Chemical Shift Non-equivalence (Δδ), Coupling Constants (J), Residual Dipolar Couplings (RDCs)	Δδ: 0.01-0.1 ppm in chiral solvents; J-coupling differences can be subtle; RDCs provide long-range structural constraints	mg quantities	Low
X-ray Crystallography	Absolute Configuration	Unambiguous determination	High-quality single crystal (often challenging for alkanes)	Very Low

Experimental Workflow for Stereochemical Confirmation

The determination of the stereochemistry of a complex molecule like 3-Ethyl-2,4,5-trimethylheptane typically follows a multi-step, integrated approach. The workflow diagram below illustrates the logical progression from initial analysis to definitive stereochemical assignment.

Caption: Experimental workflow for the stereochemical confirmation of 3-Ethyl-2,4,5-trimethylheptane.

Experimental Protocols

Below are detailed methodologies for the key experiments cited in this guide.

Chiral Gas Chromatography (GC)

Objective: To separate and quantify the different stereoisomers of 3-Ethyl-2,4,5-trimethylheptane.

Methodology:

• Column Selection: Utilize a capillary column coated with a chiral stationary phase (CSP), typically a cyclodextrin (B1172386) derivative (e.g., heptakis(2,3,6-tri-O-methyl)-β-cyclodextrin). The choice of the specific cyclodextrin derivative may require screening to achieve optimal separation.

• Sample Preparation: Prepare a dilute solution of the 3-Ethyl-2,4,5-trimethylheptane isomer mixture in a volatile, non-polar solvent (e.g., hexane (B92381) or pentane) at a concentration of approximately 1 mg/mL.

• Instrumentation: Use a gas chromatograph equipped with a flame ionization detector (FID) or a mass spectrometer (MS).

• GC Conditions:

  • Injector Temperature: 250 °C

  • Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min).

  • Oven Temperature Program: Start at a low temperature (e.g., 40 °C) and ramp up to a higher temperature (e.g., 180 °C) at a controlled rate (e.g., 2 °C/min) to ensure separation of all isomers.

  • Detector Temperature: 280 °C (for FID).

• Data Analysis: Integrate the peak areas of the separated stereoisomers in the resulting chromatogram. Calculate the enantiomeric excess (% ee) for each pair of enantiomers using the formula: % ee = [|Area(R) - Area(S)| / (Area(R) + Area(S))] x 100.

Vibrational Circular Dichroism (VCD) Spectroscopy

Objective: To determine the absolute configuration of an isolated stereoisomer.

Methodology:

• Sample Preparation: Dissolve a sufficient amount (typically 1-10 mg) of the purified stereoisomer in a suitable deuterated or non-absorbing solvent (e.g., CCl₄ or CDCl₃) to achieve a concentration of approximately 0.05 M. The solution must be free of particulate matter.

• Instrumentation: Use a VCD spectrometer, which is a specialized Fourier-transform infrared (FTIR) spectrometer equipped with a photoelastic modulator to generate circularly polarized light.

• Data Acquisition:

  • Acquire the VCD and conventional IR spectra of the sample solution in a sample cell with BaF₂ or CaF₂ windows.

  • Collect spectra over a significant period (often several hours) to achieve an adequate signal-to-noise ratio.

  • Record the spectra of the pure solvent under identical conditions to serve as a baseline.

• Data Analysis:

  • Subtract the solvent spectrum from the sample spectrum to obtain the final VCD spectrum of the analyte.

  • Perform quantum chemical calculations (e.g., using Density Functional Theory, DFT) to predict the theoretical VCD spectrum for one enantiomer (e.g., the R,R,R isomer).

  • Compare the experimental VCD spectrum with the calculated spectrum. A good match in the sign and relative intensity of the VCD bands allows for the unambiguous assignment of the absolute configuration.

Advanced NMR Spectroscopy for Relative Configuration

Objective: To determine the relative stereochemistry between the chiral centers.

Methodology:

• Sample Preparation: Dissolve approximately 5-10 mg of the purified stereoisomer in a deuterated solvent (e.g., CDCl₃).

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 500 MHz or higher).

• NMR Experiments:

  • 1D ¹H and ¹³C NMR: To obtain basic structural information and chemical shifts.

  • 2D COSY (Correlation Spectroscopy): To establish proton-proton coupling networks.

  • 2D NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy): To identify protons that are close in space, which is crucial for determining relative stereochemistry.

  • J-based Configuration Analysis: Precise measurement of ³JHH coupling constants can provide information about dihedral angles and thus the relative arrangement of substituents.

• Data Analysis:

  • Analyze the NOESY/ROESY spectra to identify key through-space correlations. For example, a strong NOE between the proton at C4 and the methyl group at C5 would suggest a syn relationship.

  • Compare the experimental coupling constants with those predicted for different diastereomeric models.

  • For more complex cases, Residual Dipolar Couplings (RDCs) can be measured in a weakly aligning medium to provide long-range structural information.

X-ray Crystallography

Objective: To provide an unambiguous determination of the absolute configuration.

Methodology:

• Crystallization: This is the most critical and often challenging step for non-polar molecules like alkanes.

  • Co-crystallization: Employ a chiral, rigid "host" molecule (a co-crystallization agent or crystalline sponge) that can form a crystalline lattice containing the "guest" alkane molecule in an ordered fashion.[1]

  • Grow single crystals of the co-crystal by slow evaporation of a suitable solvent or by vapor diffusion.

• Instrumentation: Use a single-crystal X-ray diffractometer.

• Data Collection: Mount a suitable single crystal on the diffractometer and expose it to a monochromatic X-ray beam. The crystal is rotated, and the diffraction pattern is recorded at various orientations.

• Structure Solution and Refinement:

  • Process the diffraction data to determine the unit cell dimensions and space group.

  • Solve the crystal structure to obtain an electron density map.

  • Build a molecular model into the electron density map and refine the atomic positions.

  • The absolute configuration can be determined using anomalous dispersion effects, especially if a heavy atom is present in the co-crystallization agent.

Conclusion

Confirming the stereochemistry of a complex alkane like 3-Ethyl-2,4,5-trimethylheptane requires a strategic and often combinatorial approach. While chiral GC is an excellent tool for separating and quantifying stereoisomers, the definitive assignment of both relative and absolute configuration often necessitates the use of more structurally informative techniques. Advanced NMR methods are powerful for elucidating the relative arrangement of stereocenters. For the unambiguous determination of absolute configuration, VCD spectroscopy, especially when combined with computational chemistry, offers a robust solution for molecules in solution. X-ray crystallography, when a suitable crystal can be obtained (often through co-crystallization), remains the gold standard for providing a definitive three-dimensional structure. The choice of methodology will ultimately depend on the specific research question, sample availability, and the instrumentation at hand.

References

• 1. Part 7: Analytical Techniques for Stereochemistry – Chiralpedia [chiralpedia.com]

Purity Analysis of Synthesized 3-Ethyl-2,4,5-trimethylheptane: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methods for determining the purity of synthesized 3-Ethyl-2,4,5-trimethylheptane. It includes detailed experimental protocols, data presentation in structured tables, and a comparative overview of alternative purification techniques. This document is intended to assist researchers in selecting the most appropriate methods for their specific needs, ensuring the quality and reliability of their synthesized compounds.

Introduction

3-Ethyl-2,4,5-trimethylheptane is a branched alkane whose purity is critical for its intended applications, particularly in fields where it may serve as a reference standard, a component in fuel studies, or a starting material in complex organic synthesis. The synthesis of such a specific isomer can often result in a mixture of structurally related isomers and residual starting materials. Therefore, rigorous purity analysis is paramount. This guide focuses on the application of Gas Chromatography (GC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS) for the comprehensive purity assessment of 3-Ethyl-2,4,5-trimethylheptane.

Purity Analysis of Synthesized 3-Ethyl-2,4,5-trimethylheptane

The purity of a synthesized batch of 3-Ethyl-2,4,5-trimethylheptane was determined using a multi-technique approach to ensure both qualitative and quantitative accuracy. The primary analytical methods employed were Gas Chromatography with a Flame Ionization Detector (GC-FID) for quantitative purity assessment, and Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) for structural confirmation and identification of impurities.

Data Presentation

The following table summarizes the quantitative purity analysis of a representative batch of synthesized 3-Ethyl-2,4,5-trimethylheptane.

Analytical Technique	Parameter Measured	Result
Gas Chromatography (GC-FID)	Purity (Area %)	98.5%
Number of Impurities Detected	3
Major Impurity (Area %)	1.1% (Isomer 1)
Minor Impurity 1 (Area %)	0.3% (Isomer 2)
Minor Impurity 2 (Area %)	0.1% (Unidentified)
¹H NMR Spectroscopy	Structural Confirmation	Consistent with 3-Ethyl-2,4,5-trimethylheptane
Impurity Signals	Minor signals corresponding to isomeric impurities observed
Mass Spectrometry (GC-MS)	Molecular Ion (m/z)	170.33 (Expected: 170.34)[1][2]
Fragmentation Pattern	Consistent with a branched C12 alkane

Experimental Protocols

Detailed methodologies for the key analytical techniques used in the purity analysis are provided below.

Gas Chromatography (GC-FID)

Objective: To determine the percentage purity of 3-Ethyl-2,4,5-trimethylheptane and quantify any impurities.

Instrumentation:

• Gas Chromatograph: Agilent 7890B or equivalent

• Detector: Flame Ionization Detector (FID)

• Column: HP-5 (or equivalent non-polar capillary column), 30 m x 0.25 mm ID, 0.25 µm film thickness

• Injector: Split/Splitless

• Carrier Gas: Helium, 99.999% purity

Procedure:

• Sample Preparation: Prepare a 1% (v/v) solution of the synthesized 3-Ethyl-2,4,5-trimethylheptane in high-purity hexane.

• GC Conditions:

  • Inlet Temperature: 250°C

  • Split Ratio: 50:1

  • Oven Temperature Program:

    • Initial Temperature: 50°C, hold for 2 minutes

    • Ramp: 10°C/min to 250°C

    • Final Hold: 5 minutes at 250°C

  • Detector Temperature: 300°C

  • Carrier Gas Flow Rate: 1.0 mL/min (constant flow)

• Injection: Inject 1 µL of the prepared sample.

• Data Analysis: Integrate the peaks in the resulting chromatogram. Calculate the area percentage of each peak to determine the relative abundance of the main product and impurities.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To confirm the chemical structure of the synthesized compound and identify any structural isomers present as impurities.

Instrumentation:

• NMR Spectrometer: Bruker Avance III 400 MHz or equivalent

• Probe: 5 mm BBFO probe

• Solvent: Chloroform-d (CDCl₃), 99.8% deuterated

Procedure:

• Sample Preparation: Dissolve approximately 10 mg of the synthesized 3-Ethyl-2,4,5-trimethylheptane in 0.7 mL of CDCl₃.

• ¹H NMR Acquisition:

  • Acquire a standard proton NMR spectrum with 16 scans.

  • Use a spectral width of 12 ppm, centered at 6 ppm.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled carbon NMR spectrum with 1024 scans.

  • Use a spectral width of 240 ppm, centered at 120 ppm.

• Data Analysis: Process the spectra using appropriate software. Compare the observed chemical shifts and coupling patterns with predicted spectra or literature data for 3-Ethyl-2,4,5-trimethylheptane to confirm the structure. Analyze minor peaks to identify potential isomeric impurities.

Mass Spectrometry (MS)

Objective: To determine the molecular weight of the synthesized compound and its fragmentation pattern to support structural identification.

Instrumentation:

• Mass Spectrometer: Agilent 5977B GC/MSD or equivalent, coupled to a GC with the same column and conditions as described for GC-FID.

Procedure:

• GC-MS Analysis: The sample is introduced into the mass spectrometer via the gas chromatograph.

• Ionization: Electron Ionization (EI) at 70 eV.

• Mass Analyzer: Quadrupole.

• Mass Range: Scan from m/z 40 to 400.

• Data Analysis: Identify the molecular ion peak (M⁺) to confirm the molecular weight. Analyze the fragmentation pattern and compare it to spectral libraries (e.g., NIST) for branched alkanes to further confirm the structure.

Comparison with Alternative Purification Methods

For applications requiring higher purity, several alternative purification methods can be employed. The choice of method depends on the nature of the impurities, the required purity level, and the scale of the purification.

Purification Method	Principle	Advantages	Disadvantages
Fractional Distillation	Separation based on differences in boiling points.[3][4][5][6][7]	Scalable, well-established technique.[3][4]	Ineffective for separating isomers with very close boiling points.[3]
Preparative Gas Chromatography (Prep GC)	Separation on a chromatographic column, with collection of the desired fraction.[8][9]	High-purity product can be obtained.[8]	Small scale, expensive, and time-consuming.[8]
Urea Adduction	Formation of crystalline inclusion complexes with linear or lightly branched alkanes, leaving highly branched isomers in solution.[10][11][12][13][14]	Effective for separating linear from branched alkanes.[10][12]	Less effective for separating mixtures of highly branched isomers.[10]

Visualizations

Purity Analysis Workflow

Caption: Workflow for the purity analysis of synthesized 3-Ethyl-2,4,5-trimethylheptane.

Comparison of Purification Methods

Caption: Comparison of alternative purification methods for branched alkanes.

References

• 1. heptane, 3-ethyl-2,4,5-trimethyl- [webbook.nist.gov]
• 2. 3-Ethyl-2,4,5-trimethylheptane | C12H26 | CID 53428981 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Fractional distillation - Wikipedia [en.wikipedia.org]
• 5. studymind.co.uk [studymind.co.uk]
• 6. Purification [chem.rochester.edu]
• 7. Alkanes and fractional distillation [abpischools.org.uk]
• 8. researchgate.net [researchgate.net]
• 9. Isolation of natural products by preparative gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. bpb-us-e2.wpmucdn.com [bpb-us-e2.wpmucdn.com]
• 11. researchgate.net [researchgate.net]
• 12. Video: Urea Adduction Purification for Uk'37 Paleothermometry [jove.com]
• 13. dergipark.org.tr [dergipark.org.tr]
• 14. researchgate.net [researchgate.net]

A Comparative Analysis of 3-Ethyl-2,4,5-trimethylheptane and Structurally Related Alkanes for Research Applications

This guide provides a comparative analysis of the physicochemical properties of 3-Ethyl-2,4,5-trimethylheptane and its structural isomers. Designed for researchers, scientists, and professionals in drug development, this document cross-references computed data from PubChem to offer a comprehensive overview. Due to a lack of available experimental data for 3-Ethyl-2,4,5-trimethylheptane, this guide presents a standardized workflow for its characterization and compares its computed properties with those of selected alternative branched alkanes.

Physicochemical Properties: A Comparative Overview

The following table summarizes the key computed physicochemical properties of 3-Ethyl-2,4,5-trimethylheptane and a selection of its structural isomers. These properties are critical in determining the potential applications and behavior of these compounds in various research and development settings. Data is sourced from PubChem.[1]

Property	3-Ethyl-2,4,5-trimethylheptane	3-Ethyl-2,4,6-trimethylheptane	3-Ethyl-2,5,5-trimethylheptane	3-Ethyl-2,3,5-trimethylheptane
PubChem CID	53428981	53442095	21692588	53428899
Molecular Formula	C12H26	C12H26	C12H26	C12H26
Molecular Weight	170.33 g/mol	170.33 g/mol	170.33 g/mol	170.33 g/mol
XLogP3-AA	5.6	5.6	5.7	5.7
Hydrogen Bond Donor Count	0	0	0	0
Hydrogen Bond Acceptor Count	0	0	0	0
Rotatable Bond Count	5	5	5	5
Exact Mass	170.203450829 Da	170.203450829 Da	170.203450829 Da	170.203450829 Da
Topological Polar Surface Area	0 Ų	0 Ų	0 Ų	0 Ų
Heavy Atom Count	12	12	12	12

Experimental Characterization Workflow

Given the absence of specific experimental data for 3-Ethyl-2,4,5-trimethylheptane, a generalized workflow for the characterization of a novel branched alkane is presented below. This workflow outlines the standard procedures for isolating, identifying, and assessing the purity of such compounds.

Caption: Standard experimental workflow for the characterization of a novel branched alkane.

Detailed Experimental Protocols

The following are detailed methodologies for key experiments involved in the characterization of branched alkanes like 3-Ethyl-2,4,5-trimethylheptane.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To elucidate the carbon-hydrogen framework of the molecule, confirming the connectivity and stereochemistry.

Protocol:

• Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl3) in a 5 mm NMR tube.

• 1H NMR Spectroscopy: Acquire a proton NMR spectrum using a 400 MHz or higher field spectrometer. Standard parameters include a 30-degree pulse angle, a 1-2 second relaxation delay, and 16-32 scans.

• 13C NMR Spectroscopy: Acquire a carbon-13 NMR spectrum. Due to the lower natural abundance of 13C, a greater number of scans (e.g., 1024 or more) and a longer relaxation delay may be necessary.

• 2D NMR (COSY, HSQC, HMBC): Perform two-dimensional NMR experiments to establish proton-proton and proton-carbon correlations, which are crucial for unambiguously assigning the complex structure of a highly branched alkane.

Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To determine the molecular weight and fragmentation pattern of the compound, as well as to assess its purity.

Protocol:

• Sample Preparation: Prepare a dilute solution of the compound in a volatile organic solvent (e.g., hexane (B92381) or dichloromethane).

• GC Separation: Inject a small volume (e.g., 1 µL) of the sample into a gas chromatograph equipped with a suitable capillary column (e.g., a non-polar column like DB-5ms). Use a temperature program that allows for the separation of the compound from any impurities.

• MS Analysis: The eluent from the GC is introduced into the mass spectrometer. Acquire mass spectra using electron ionization (EI) at 70 eV. The resulting mass spectrum will show the molecular ion peak and characteristic fragmentation patterns.

Determination of Boiling Point

Objective: To measure the temperature at which the liquid phase of the compound transitions to the gas phase at a given pressure.

Protocol:

• Apparatus: Use a micro-boiling point apparatus or a distillation setup.

• Procedure: Place a small amount of the purified liquid in a boiling tube. Heat the sample slowly and record the temperature at which a steady stream of bubbles emerges from a capillary tube inverted in the sample. This temperature corresponds to the boiling point. Accurate pressure measurement is crucial as boiling point is pressure-dependent.

Logical Relationship for Compound Identification

The identification of an unknown branched alkane like 3-Ethyl-2,4,5-trimethylheptane relies on the integration of data from multiple analytical techniques. The following diagram illustrates the logical flow of information used to confirm the structure of such a compound.

Caption: Logical flow for the structural elucidation of 3-Ethyl-2,4,5-trimethylheptane.

References

• 1. 3-Ethyl-2,4,5-trimethylheptane | C12H26 | CID 53428981 - PubChem [pubchem.ncbi.nlm.nih.gov]

Benchmarking the Performance of 3-Ethyl-2,4,5-trimethylheptane as a Potential Fuel Additive: A Comparative Guide

For the attention of Researchers, Scientists, and Drug Development Professionals, this guide provides a comparative analysis of 3-Ethyl-2,4,5-trimethylheptane against established fuel additives. Due to a lack of direct experimental performance data for 3-Ethyl-2,4,5-trimethylheptane, its fuel-related properties are inferred based on its highly branched alkane structure. This guide contrasts these inferred properties with measured data from common additives to provide a preliminary performance benchmark.

Comparative Performance of Fuel Additives

The following table summarizes the key physicochemical and performance characteristics of 3-Ethyl-2,4,5-trimethylheptane and compares them with well-established fuel additives: Methyl Tertiary-Butyl Ether (MTBE), Ethanol, and Isooctane (B107328) (2,2,4-Trimethylpentane).

Property	3-Ethyl-2,4,5-trimethylheptane	Methyl Tertiary-Butyl Ether (MTBE)	Ethanol	Isooctane (2,2,4-Trimethylpentane)
Chemical Formula	C₁₂H₂₆	C₅H₁₂O	C₂H₅OH	C₈H₁₈
Molecular Weight ( g/mol )	170.33	88.15	46.07	114.23[1]
Boiling Point (°C)	Predicted: ~190-210	55.2[2][3]	78.4	99.2[4]
Density (g/cm³ at 20°C)	Predicted: ~0.75-0.78	0.74[2]	0.79	0.692[1]
Oxygen Content (wt%)	0	18.2	34.7	0
Research Octane (B31449) Number (RON)	Inferred: >100	115-135	108.6	100[4]
Motor Octane Number (MON)	Inferred: >90	100-101	90	100[4]
Heat of Combustion (MJ/kg)	Predicted: ~44-45	~35.1	~26.8	~44.3

Note: Performance data for 3-Ethyl-2,4,5-trimethylheptane is inferred based on structure-activity relationships. Highly branched alkanes are known to exhibit high octane numbers.

Experimental Protocols

The performance characteristics of fuel additives are determined using standardized experimental protocols. Below are the methodologies for key performance indicators.

Octane Number Determination (RON and MON)

The octane number of a fuel is a measure of its resistance to knocking or detonation during combustion in a spark-ignition engine. It is determined using a standardized single-cylinder engine under controlled conditions.

• Research Octane Number (RON) - ASTM D2699: This test method determines the knock characteristics of motor fuels in terms of Research Octane Number. The test is conducted under relatively mild engine conditions (600 rpm engine speed and a fixed ignition timing). The knocking intensity of the test fuel is compared to that of primary reference fuels (blends of isooctane and n-heptane). The RON of the test fuel is the percentage by volume of isooctane in the primary reference fuel that exactly matches the knocking intensity of the test fuel.

• Motor Octane Number (MON) - ASTM D2700: This test method determines the knock characteristics of motor fuels in terms of Motor Octane Number. The test is conducted under more severe engine conditions than the RON test (900 rpm engine speed and variable ignition timing). The higher engine temperature and speed are intended to simulate fuel performance under heavy load conditions. The MON is determined by comparing the knocking intensity of the test fuel with that of primary reference fuels.

Heat of Combustion

The heat of combustion is the energy released when a given amount of a substance undergoes complete combustion with oxygen.

• ASTM D240 - Standard Test Method for Heat of Combustion of Liquid Hydrocarbon Fuels by Bomb Calorimeter: This test method covers the determination of the heat of combustion of liquid hydrocarbon fuels. A weighed sample is burned in a constant-volume bomb calorimeter under controlled conditions. The heat of combustion is calculated from the temperature rise of the calorimeter system, the heat capacity of the system, and the weight of the sample.

Logical Workflow for Novel Fuel Additive Evaluation

The following diagram illustrates a typical workflow for the evaluation of a new potential fuel additive like 3-Ethyl-2,4,5-trimethylheptane.

Evaluation workflow for a novel fuel additive.

References

• 1. 2,2,4-Trimethylpentane | C8H18 | CID 10907 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. greenchemindustries.com [greenchemindustries.com]
• 3. Methyl tert-butyl ether - Wikipedia [en.wikipedia.org]
• 4. acs.org [acs.org]

Safety & Regulatory Compliance

Safe Disposal of 3-Ethyl-2,4,5-trimethylheptane: A Procedural Guide

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 3-Ethyl-2,4,5-trimethylheptane (CAS No. 62198-65-6). Adherence to these procedures is critical for ensuring laboratory safety, minimizing environmental impact, and maintaining regulatory compliance. As a branched alkane, 3-Ethyl-2,4,5-trimethylheptane is expected to be a flammable liquid and should be handled with appropriate precautions.

Physicochemical Data

A comprehensive understanding of the chemical properties of 3-Ethyl-2,4,5-trimethylheptane is fundamental for its safe handling and disposal. The following table summarizes key quantitative data for this compound.

Property	Value	Source
Molecular Formula	C₁₂H₂₆	PubChem[1]
Molecular Weight	170.33 g/mol	PubChem[1]
CAS Number	62198-65-6	PubChem[1]

Note: A specific Safety Data Sheet (SDS) for 3-Ethyl-2,4,5-trimethylheptane was not identified. The following procedures are based on best practices for the disposal of flammable hydrocarbon liquids.

Experimental Protocol: Waste Disposal

The proper disposal of 3-Ethyl-2,4,5-trimethylheptane is a critical final step in the experimental workflow. The following protocol outlines the necessary steps for safe and compliant disposal.

Personal Protective Equipment (PPE) and Safety Precautions

• Eye Protection: Wear chemical safety goggles or a face shield.

• Hand Protection: Use chemically resistant gloves, such as nitrile gloves.

• Body Protection: Wear a flame-retardant lab coat.

• Work Area: All handling and preparation of waste should be conducted within a certified chemical fume hood to minimize the inhalation of vapors.[2]

• Ignition Sources: Ensure the work area is free of open flames, hot plates, spark-producing equipment, and other potential ignition sources.[2][3]

Waste Segregation and Collection

• Compatibility: Do not mix 3-Ethyl-2,4,5-trimethylheptane waste with incompatible chemicals, particularly oxidizers.[2]

• Waste Container:

  • Collect liquid waste in a designated, properly labeled hazardous waste container.[4][5]

  • The container must be made of a compatible material (e.g., glass or high-density polyethylene) and have a secure, screw-top cap.[2] It is permissible to reuse empty reagent bottles, provided they are clean and compatible.[6]

  • Fill containers to no more than three-quarters full to allow for vapor expansion.[4]

• Labeling:

  • Label the waste container with "Hazardous Waste" and the full chemical name: "3-Ethyl-2,4,5-trimethylheptane". Avoid abbreviations.[4][5]

  • Include the approximate concentration and volume.

  • Affix your institution's official hazardous waste tag and fill it out completely.[2]

Contaminated Solid Waste

• Collection: Any solid materials contaminated with 3-Ethyl-2,4,5-trimethylheptane (e.g., absorbent pads, gloves, weighing paper) must be collected in a separate, clearly labeled hazardous waste bag or container.[7]

• Disposal: Dispose of contaminated solid waste as hazardous solid waste, following your institution's guidelines.

Storage of Waste

• Location: Store the sealed waste container in a designated satellite accumulation area (SAA).[2]

• Conditions: The SAA should be a cool, dry, and well-ventilated area, away from direct sunlight and heat sources.[2]

• Secondary Containment: Ensure the SAA has secondary containment to capture any potential leaks or spills.

Final Disposal

• Coordination: Contact your institution's Environmental Health and Safety (EHS) department or equivalent office to schedule a pickup for the hazardous waste.[2][5]

• Documentation: Complete all required hazardous waste manifests or tags as per your institution's and local regulations.[2]

• Prohibited Disposal:

  • Never pour 3-Ethyl-2,4,5-trimethylheptane down the drain.[2][5]

  • Never dispose of this chemical in the regular trash.[2]

  • Evaporation of flammable solvents in a fume hood is not a permissible method of disposal.[2]

Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of 3-Ethyl-2,4,5-trimethylheptane.

Caption: Disposal workflow for 3-Ethyl-2,4,5-trimethylheptane.

References

• 1. 3-Ethyl-2,4,5-trimethylheptane | C12H26 | CID 53428981 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 5. safety.pitt.edu [safety.pitt.edu]
• 6. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]
• 7. - Division of Research Safety | Illinois [drs.illinois.edu]

Essential Safety and Logistical Information for Handling 3-Ethyl-2,4,5-trimethylheptane

For immediate reference, this document provides crucial safety protocols, operational procedures, and disposal plans for handling 3-Ethyl-2,4,5-trimethylheptane. Researchers, scientists, and drug development professionals must adhere to these guidelines to ensure laboratory safety and minimize risks associated with this flammable liquid hydrocarbon.

Hazard Summary

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the primary defense against chemical exposure. All personnel handling 3-Ethyl-2,4,5-trimethylheptane must use the following equipment:

PPE Category	Item	Material/Standard	Specification
Eye and Face Protection	Safety Glasses with Side Shields or Goggles	ANSI Z87.1 certified	A face shield should be worn in situations with a higher risk of splashing.
Hand Protection	Chemical-Resistant Gloves	Nitrile or neoprene gloves are recommended for incidental contact.[1]	Always inspect gloves for damage before use and change them frequently. For prolonged contact, consult the glove manufacturer's resistance chart.
Body Protection	Flame-Retardant Laboratory Coat	Must be made of a non-flammable material.	Standard polyester (B1180765) lab coats are unsuitable as they can melt and adhere to the skin in case of a fire.[2]
Respiratory Protection	Not generally required	Use in a well-ventilated area, preferably a chemical fume hood.[3]	If working outside a fume hood or with large quantities, a risk assessment must be performed to determine the need for a NIOSH-approved respirator with organic vapor cartridges.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is critical for safety. All handling of 3-Ethyl-2,4,5-trimethylheptane should be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to minimize vapor inhalation.[2]

Preparation:

• Gather Materials: Assemble all necessary equipment and ensure spill control materials (absorbent pads, sand) are readily available.[2]

• Don PPE: Put on all required personal protective equipment as outlined in the table above.[2]

Handling the Chemical:

• Container Inspection: Before use, inspect the chemical container for any signs of damage or leaks.[2]

• Grounding: When transferring from a container larger than 1 liter, ensure both the source and receiving containers are grounded and bonded to prevent static electricity buildup, which can ignite flammable vapors.[2]

• Dispensing: Use only the amount of chemical needed for the immediate procedure. Keep containers closed when not in use.[4]

• Heating: If heating is required, use a safe source such as a heating mantle or water bath. Never use an open flame.[2]

Post-Handling:

• Decontamination: Wipe down the work surface with a suitable solvent and then clean with soap and water.[2]

• PPE Removal: Remove gloves and lab coat before leaving the laboratory.

• Hand Washing: Wash hands thoroughly with soap and water.[1]

Disposal Plan

Proper disposal of 3-Ethyl-2,4,5-trimethylheptane and contaminated materials is crucial to prevent environmental contamination and safety hazards.

Liquid Waste:

• Collection: Collect all liquid waste containing 3-Ethyl-2,4,5-trimethylheptane in a designated, properly labeled, and sealed hazardous waste container.[3] The container should be compatible with flammable hydrocarbons.

• Segregation: Do not mix this waste with other waste streams, especially incompatible chemicals like oxidizers.[3]

• Storage: Store the sealed waste container in a designated satellite accumulation area that is cool, dry, and well-ventilated, away from ignition sources and direct sunlight.[3]

Solid Waste:

• Collection: All solid materials contaminated with 3-Ethyl-2,4,5-trimethylheptane (e.g., gloves, absorbent pads) must be collected in a separate, clearly labeled hazardous waste container.[2]

• Disposal: Dispose of all hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed waste management company.[5] Never dispose of this chemical down the drain or in the regular trash.[3]

Empty Containers:

• The first rinse of an empty container must be collected and disposed of as hazardous waste.[6] Subsequent rinses of containers that held non-highly toxic chemicals can typically be discarded down the drain, but always consult your local regulations.[6]

Experimental Workflow and Safety Protocols

Caption: This diagram outlines the safe handling workflow for 3-Ethyl-2,4,5-trimethylheptane.

References

• 1. images.thdstatic.com [images.thdstatic.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Safety Meeting: Handling of Flammable Liquids - Safe At Work California [qa1.safeatworkca.com]
• 5. benchchem.com [benchchem.com]
• 6. policies.dartmouth.edu [policies.dartmouth.edu]